1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• CAS: 150435-81-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid (CAS: 150435-81-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a versatile bifunctional molecule of significant interest in medicinal chemistry and drug discovery. Its rigid piperidine scaffold, combined with orthogonally protected amino and carboxylic acid functionalities, makes it a valuable building block for the synthesis of complex molecular architectures, including peptidomimetics, constrained peptides, and novel heterocyclic compounds. This technical guide provides a comprehensive overview of its chemical properties, a plausible synthetic approach, its utility in synthetic workflows, and its potential applications in targeting various biological signaling pathways.

Chemical and Physical Properties

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, with the CAS number 150435-81-7, is a white to off-white solid.[1][2] Its structure features a central piperidine ring substituted at the 4-position with both a Boc-protected amine and a carboxylic acid. The nitrogen atom of the piperidine ring is protected with a benzyl group. This unique arrangement of functional groups allows for selective chemical modifications at three distinct points: the carboxylic acid, the Boc-protected amine, and the benzyl-protected ring nitrogen.

Property	Value	Reference
CAS Number	150435-81-7	[1][2][3][4]
Molecular Formula	C₁₈H₂₆N₂O₄	[1][2][4]
Molecular Weight	334.41 g/mol	[2][4]
Physical Form	Solid	[1]
Purity	Typically ≥97%	[1][2]
Storage Conditions	Sealed in a dry environment at 2-8°C	[1]
IUPAC Name	1-benzyl-4-[(tert-butoxycarbonyl)amino]piperidine-4-carboxylic acid	[1][4]

Synthesis and Experimental Protocols

Plausible Synthetic Workflow

The following diagram illustrates a potential synthetic pathway.

Caption: A plausible synthetic route to the target compound.

Representative Experimental Protocol

This protocol is a generalized representation based on the synthesis of similar compounds and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 4-Aminopiperidine-4-carboxylic acid

This intermediate can be synthesized from 4-piperidone via a Strecker reaction to form the spirohydantoin, followed by hydrolysis. This procedure is well-documented in organic synthesis literature.

Step 2: Boc Protection of 4-Aminopiperidine-4-carboxylic acid

• Dissolve 4-aminopiperidine-4-carboxylic acid in a suitable solvent system, such as a mixture of dioxane and water.

• Add a base, for example, sodium hydroxide, to adjust the pH to approximately 10-11.

• Cool the solution in an ice bath.

• Add di-tert-butyl dicarbonate ((Boc)₂O) portion-wise while maintaining the pH with the addition of base.

• Allow the reaction to stir at room temperature overnight.

• Acidify the reaction mixture with a suitable acid (e.g., citric acid or dilute HCl) to a pH of 3-4.

• Extract the product with an organic solvent such as ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-(Boc-amino)piperidine-4-carboxylic acid.

Step 3: N-Benzylation

• Dissolve 4-(Boc-amino)piperidine-4-carboxylic acid in a polar aprotic solvent like dimethylformamide (DMF).

• Add a suitable base, such as potassium carbonate or triethylamine.

• Add benzyl bromide dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or LC-MS).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Analytical Characterization

While specific analytical data from a public source is not available, the structure and purity of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid would be confirmed using standard analytical techniques:

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the protons of the benzyl group (aromatic region), the piperidine ring, the Boc protecting group (a characteristic singlet for the tert-butyl protons), and exchangeable protons for the carboxylic acid and NH of the carbamate.
¹³C NMR	Resonances for the carbonyls of the carboxylic acid and the Boc group, aromatic carbons of the benzyl group, and the aliphatic carbons of the piperidine ring and the tert-butyl group.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the exact mass of the compound (C₁₈H₂₆N₂O₄).
High-Performance Liquid Chromatography (HPLC)	A single major peak indicating the purity of the compound, typically reported as a percentage of the total peak area.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretches of the carboxylic acid and the carbamate, and the N-H stretch of the carbamate.

Applications in Drug Discovery and Development

The structural features of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid make it a valuable building block in several areas of drug discovery.

Peptidomimetics and Constrained Peptides

The rigid piperidine core can be used to introduce conformational constraints into peptide backbones. This is a common strategy to enhance the metabolic stability, bioavailability, and target affinity of peptide-based drugs. The carboxylic acid and the deprotected amine can be incorporated into a growing peptide chain using standard solid-phase peptide synthesis (SPPS) protocols.

Caption: Workflow for using the title compound in peptide synthesis.

Scaffold for Small Molecule Synthesis

The three modifiable positions on the molecule allow for the creation of diverse libraries of small molecules for high-throughput screening. The piperidine ring is a common motif in many approved drugs, and this building block provides a facile entry into novel chemical space.

Potential Involvement in Signaling Pathways

While direct studies on the biological activity of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid are not prominent in the literature, the piperidine scaffold is a well-known pharmacophore present in numerous biologically active compounds that modulate a variety of signaling pathways. Derivatives synthesized from this building block could potentially target:

• G-Protein Coupled Receptors (GPCRs): Many ligands for serotonin and dopamine receptors contain a piperidine moiety.

• Ion Channels: Piperidine-containing compounds have been shown to modulate the activity of various ion channels.

• Enzyme Inhibition: The scaffold can be elaborated to design inhibitors for enzymes such as kinases and proteases.

• Cancer-Related Pathways: Piperidine derivatives have been investigated for their ability to interfere with pathways like PI3K/Akt and NF-κB, and to induce apoptosis in cancer cells.

Caption: Potential signaling pathways targeted by derivatives.

Conclusion

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a strategically important building block for medicinal chemistry and drug development. Its trifunctional nature allows for the synthesis of a wide array of complex molecules with potential therapeutic applications. While detailed public data on its synthesis and specific biological activities are limited, its structural motifs suggest significant potential for the development of novel therapeutics targeting a range of diseases. This guide provides a foundational understanding for researchers looking to incorporate this versatile compound into their research and development programs.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | 150435-81-7 [sigmaaldrich.com]
• 2. calpaclab.com [calpaclab.com]
• 3. 150435-81-7|1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and analytical methodologies related to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. The information is tailored for researchers, scientists, and professionals engaged in drug development and medicinal chemistry.

Core Physicochemical Properties

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a key building block in the synthesis of various pharmaceutical compounds.[1] Its structural features, including a carboxylic acid group, a Boc-protected amine, and a benzyl group, impart specific physicochemical characteristics that are crucial for its application in organic synthesis.

Quantitative Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₈H₂₆N₂O₄	PubChem[2], CP Lab Safety[3]
Molecular Weight	334.41 g/mol	PubChem[2], CP Lab Safety[3]
Physical Form	Solid	Ambeed[4]
Melting Point	No experimental data available. A related compound, 1-Boc-4-aminopiperidine-4-carboxylic acid, has a melting point of 289-294 °C.[5][6]	N/A
Boiling Point	No experimental data available.	N/A
Solubility	No quantitative data available. A related compound, 4-Amino-1-Boc-piperidine-4-carboxylic acid, is soluble in methanol.[6] For similar intermediates, polar aprotic solvents like DMF and DMSO are known to enhance solubility.[7]	N/A
pKa	No experimental data available.	N/A
XLogP3	0.1	PubChem[2]
Hydrogen Bond Donor Count	2	PubChem[2]
Hydrogen Bond Acceptor Count	5	PubChem[2]
Rotatable Bond Count	5	PubChem[2]

Experimental Protocols

Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

The synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid can be achieved through a multi-step process starting from 1-benzyl-4-piperidone. The following is a generalized protocol based on established synthetic routes for analogous compounds.

Materials:

• 1-benzyl-4-piperidone

• Hydrocyanic acid (or a cyanide salt such as KCN or NaCN)

• Aniline

• Glacial acetic acid

• Sulfuric acid (70-90%)

• Concentrated hydrochloric acid

• Ammonia solution

• Methanol

• Di-tert-butyl dicarbonate (Boc₂O)

• Appropriate solvents for extraction and purification (e.g., ethyl acetate, diethyl ether)

Procedure:

• Formation of the α-aminonitrile: 1-benzyl-4-piperidone is reacted with hydrocyanic acid (or a cyanide salt) and aniline. This reaction is typically carried out at a reduced temperature (0-15 °C) under basic conditions. After the initial reaction, the mixture is heated to reflux. Upon completion, the solution is cooled, and the product, 1-benzyl-4-cyano-4-anilinopiperidine, is crystallized by the addition of glacial acetic acid.

• Hydrolysis of the nitrile to an amide: The α-aminonitrile is then hydrolyzed to the corresponding amide. This is achieved by treating the compound with 70-90% sulfuric acid with stirring over an extended period (50-90 hours) at a controlled temperature (20-50 °C). The reaction mixture is then added to crushed ice, and the pH is adjusted to 4-9 with a concentrated ammonia solution to precipitate the amide.

• Hydrolysis of the amide to the carboxylic acid: The resulting amide is hydrolyzed to the carboxylic acid by refluxing in concentrated hydrochloric acid for 10-20 hours. After cooling, the product, 1-benzyl-4-anilinopiperidine-4-carboxylic acid, crystallizes and can be collected by filtration.

• Boc Protection of the Amino Group: The final step involves the protection of the amino group with a tert-butyloxycarbonyl (Boc) group. This is typically achieved by reacting the amino acid with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base in a suitable solvent system.

Determination of Physicochemical Properties (General Methodologies)

Due to the lack of specific experimental protocols for this compound, the following are general, well-established methods that can be employed.

• Melting Point: The melting point can be determined using a standard melting point apparatus. The crystalline solid is placed in a capillary tube and heated at a controlled rate. The temperature range over which the solid melts is recorded.

• Solubility: The solubility in various solvents (e.g., water, methanol, ethanol, dichloromethane, DMSO, DMF) can be determined by adding a known amount of the compound to a known volume of the solvent at a specific temperature. The mixture is agitated until saturation is reached, and the concentration of the dissolved compound is measured, often by techniques like UV-Vis spectroscopy or HPLC after filtration.

• pKa Determination: The acid dissociation constant (pKa) can be determined by potentiometric titration. A solution of the compound is titrated with a standard solution of a strong base (e.g., NaOH), and the pH is monitored using a pH meter. The pKa can be calculated from the titration curve.

Synthesis Workflow

The following diagram illustrates a typical synthetic pathway for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and related compounds.

Caption: Synthetic pathway of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
• 4. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | 150435-81-7 [sigmaaldrich.com]
• 5. 1-Boc-4-氨基哌啶-4-羧酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. indiamart.com [indiamart.com]
• 7. 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic Acid|CAS 252720-31-3 [benchchem.com]

An In-depth Technical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a key synthetic building block in modern medicinal chemistry. This document details its chemical structure, IUPAC name, physicochemical properties, a detailed synthesis protocol, and its application in the development of novel therapeutics, particularly as a constrained amino acid analogue in peptide and peptidomimetic design.

Chemical Structure and Nomenclature

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a Cα,α-disubstituted amino acid, a class of compounds known for inducing specific secondary structures in peptides. The structure incorporates a piperidine ring, which provides conformational rigidity, a benzyl group protecting the piperidine nitrogen, and a Boc (tert-butyloxycarbonyl) group protecting the 4-amino group. This orthogonal protection scheme allows for selective deprotection and further synthetic manipulations.

Chemical Structure:

(Simplified 2D representation)

IUPAC Name: 1-benzyl-4-[(tert-butoxycarbonyl)amino]-4-piperidinecarboxylic acid[1]

Physicochemical and Analytical Data

A summary of the key physicochemical and computed properties is provided in the table below. This data is essential for reaction planning, purification, and characterization.

Property	Value	Source
Molecular Formula	C₁₈H₂₆N₂O₄	[1]
Molecular Weight	334.41 g/mol	[1]
CAS Number	150435-81-7	[1]
Appearance	White to off-white solid
Solubility	Soluble in methanol, chloroform, and DMF
Predicted XLogP3	2.9
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	5

Table 1: Physicochemical Properties

While specific, experimentally-derived spectral data is proprietary to manufacturers, typical analytical characterization data for this compound would include:

Analysis	Expected Features
¹H NMR	Signals corresponding to the Boc group (~1.4 ppm), piperidine ring protons (multiplets, ~1.5-3.5 ppm), benzyl group protons (singlet for CH₂, ~3.5-3.7 ppm; multiplets for phenyl, ~7.2-7.4 ppm), and exchangeable protons for the carboxylic acid and N-H.
¹³C NMR	Resonances for the Boc carbonyl and quaternary carbon, piperidine carbons, benzyl carbons (aliphatic and aromatic), and the carboxylic acid carbonyl.
Mass Spectrometry (ESI-MS)	Expected [M+H]⁺ ion at m/z ≈ 335.1965.

Table 2: Expected Analytical Data

Synthesis and Experimental Protocols

The synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is typically achieved through a multi-step process starting from commercially available materials. A common and logical synthetic route begins with the N-benzylation of 4-piperidone, followed by a Strecker or a related reaction to introduce the amino and cyano groups at the 4-position. Subsequent hydrolysis of the nitrile to the carboxylic acid and protection of the amino group with a Boc group yields the final product.

Protocol 1: Synthesis of 1-Benzyl-4-piperidone

This initial step involves the protection of the piperidine nitrogen with a benzyl group.

Materials:

• 4-Piperidone monohydrate hydrochloride

• Anhydrous potassium carbonate (K₂CO₃)

• Benzyl bromide (BnBr)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

Procedure:

• To a stirred suspension of 4-piperidone monohydrate hydrochloride (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (3.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 65 °C and maintain for 14 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and filter to remove inorganic salts.

• Quench the filtrate with ice water and extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-benzyl-4-piperidone, which can be purified by column chromatography or vacuum distillation[2].

Protocol 2: Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

This procedure outlines a plausible route from the prepared 1-benzyl-4-piperidone, based on established chemical transformations for α,α-disubstituted amino acid synthesis.

Materials:

• 1-Benzyl-4-piperidone

• Potassium cyanide (KCN)

• Ammonium carbonate ((NH₄)₂CO₃)

• Ethanol/Water mixture

• Hydrochloric acid (HCl), concentrated

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (NaOH) or Triethylamine (TEA)

• Dioxane/Water mixture

Procedure:

• Bucherer-Bergs Reaction: To a solution of 1-benzyl-4-piperidone (1.0 eq) in a mixture of ethanol and water, add potassium cyanide (2.0 eq) and ammonium carbonate (4.0 eq).

• Heat the mixture in a sealed vessel (e.g., a pressure vessel) at 60-80 °C for 24-48 hours to form the spirohydantoin intermediate.

• Hydrolysis: Cool the reaction mixture and add concentrated hydrochloric acid. Heat the mixture at reflux for 12-24 hours to hydrolyze both the hydantoin ring and yield the amino acid hydrochloride salt.

• Boc Protection: After cooling, neutralize the reaction mixture carefully with a base (e.g., NaOH). Dissolve the crude amino acid intermediate in a mixture of dioxane and water.

• Adjust the pH to 9-10 with NaOH or TEA. Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 eq) and stir at room temperature overnight.

• Workup and Purification: Acidify the reaction mixture with a mild acid (e.g., citric acid or KHSO₄) to pH 3-4 and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, using a gradient of methanol in dichloromethane or ethyl acetate/hexanes) or recrystallization to afford the final product.

Applications in Drug Discovery and Development

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a valuable building block for introducing conformational constraints into peptides and small molecules. This rigidity can enhance binding affinity, selectivity, and metabolic stability.

Constrained Peptidomimetics for Opioid Receptors

A significant application of this scaffold is in the synthesis of ligands for G protein-coupled receptors (GPCRs), such as opioid receptors. Dual-acting ligands that target both the μ-opioid receptor (MOR) and the sigma-1 receptor (σ1R) are of great interest for developing potent analgesics with reduced side effects compared to traditional opioids[3].

The benzylpiperidine core of the title compound is a key pharmacophore in many opioid ligands. By incorporating this constrained amino acid into a peptide or small molecule, researchers can systematically probe the structure-activity relationship (SAR) to optimize binding and functional activity at these receptors. The signaling pathway diagram below illustrates the concept of dual MOR/σ1R antagonism.

Dual MOR Agonism and σ1R Antagonism Pathway.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

Incorporating a sterically hindered amino acid like 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid into a peptide sequence requires optimized coupling conditions.

Materials:

• Fmoc-Rink Amide resin (or other suitable solid support)

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvent: N,N-Dimethylformamide (DMF)

• Deprotection agent: 20% Piperidine in DMF

• Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF in a reaction vessel for 30 minutes.

• Fmoc Deprotection: Drain the DMF. Add 20% piperidine in DMF to the resin and agitate for 5 minutes. Drain. Repeat with a fresh solution of 20% piperidine in DMF for 15 minutes to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Coupling:

  • In a separate vial, pre-activate the 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (3.0 eq relative to resin loading) with HATU (2.9 eq) and DIPEA (6.0 eq) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture at room temperature. Due to steric hindrance, this coupling may require an extended time (4-12 hours) or mild heating (e.g., 40-50 °C).

  • Monitor the coupling reaction using a Kaiser test. If the test remains positive (indicating free amines), a second coupling may be necessary.

• Washing: After complete coupling, drain the solution and wash the resin with DMF (5 times).

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection: Once the synthesis is complete, wash the resin with dichloromethane (DCM) and dry it. Add the cleavage cocktail to the resin and agitate for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups (note: the N-benzyl and N-Boc groups on the title compound residue will also be cleaved under these standard acidic conditions).

• Precipitation and Purification: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether. Centrifuge to pellet the peptide, wash with ether, and dry. Purify the crude peptide by reverse-phase HPLC.

Conclusion

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a versatile and valuable building block for medicinal chemists and drug development professionals. Its rigid core and orthogonal protecting groups facilitate the synthesis of conformationally constrained molecules. Its demonstrated utility in developing ligands for challenging targets like opioid receptors highlights its potential for creating next-generation therapeutics with improved efficacy and safety profiles. The protocols and data provided in this guide serve as a foundational resource for the successful application of this compound in research and development settings.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Benzyl-4-piperidone synthesis - chemicalbook [chemicalbook.com]
• 3. Benzylpiperidine derivatives as new dual μ-opioid and σ1 receptor ligands with potent antinociceptive effects - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a key building block in modern medicinal chemistry. We will delve into its physicochemical properties, established analytical characterization methodologies, and pivotal applications in the synthesis of complex pharmaceutical agents. This document is intended to serve as a practical resource for scientists engaged in drug discovery and development, offering both foundational knowledge and actionable protocols.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous blockbuster drugs. Its prevalence stems from its ability to impart favorable pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as a versatile anchor for appending various functional groups to explore structure-activity relationships (SAR). 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a trifunctional building block of significant interest. The benzyl group offers a stable, lipophilic handle and protects the piperidine nitrogen, while the Boc-protected amine and the carboxylic acid at the C4 position provide orthogonal reactive sites. This unique arrangement allows for sequential and controlled chemical modifications, making it an invaluable intermediate in the synthesis of novel therapeutics, including protein degrader building blocks.[1]

Physicochemical and Structural Properties

A precise understanding of a compound's properties is the foundation of its effective application. The key identifiers and physicochemical characteristics of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid are summarized below.

Property	Value	Source
Molecular Formula	C18H26N2O4	[1][2][3]
Molecular Weight	334.41 g/mol	[1][2][3][4][5]
CAS Number	150435-81-7	[1][2][5]
Appearance	Solid	[6]
Purity	Typically ≥97%	[1][6]
Storage Temperature	2-8°C, sealed in dry conditions	[2][6]
IUPAC Name	1-benzyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-4-carboxylic acid	[5]

Synthesis and Mechanistic Considerations

The synthesis of substituted piperidines like the title compound often involves multi-step sequences. A common conceptual approach begins with a simpler piperidine derivative, such as 1-benzyl-4-piperidone.

A key transformation is the Strecker synthesis or a related cyanation reaction, followed by hydrolysis to form the carboxylic acid and subsequent protection of the amino group. For instance, a patented method for a related compound involves reacting 1-benzyl-4-piperidone with hydrocyanic acid, followed by reaction with an amine (in this case, aniline) and subsequent hydrolysis of the nitrile and amide functionalities to yield the carboxylic acid.[7] The choice of the tert-butyloxycarbonyl (Boc) protecting group for the amine is a strategic one. The Boc group is stable under a wide range of reaction conditions but can be readily cleaved under acidic conditions (e.g., with trifluoroacetic acid), allowing for selective deprotection without disturbing other functional groups like the benzyl group, which typically requires hydrogenolysis for removal. This orthogonality is a cornerstone of modern multi-step organic synthesis.

Analytical Characterization: A Self-Validating Workflow

Confirming the identity, purity, and structure of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is critical. A multi-pronged analytical approach ensures a self-validating system, where data from orthogonal techniques corroborates the final assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons of the benzyl group (typically in the 7.2-7.4 ppm range), a singlet for the benzylic CH₂ group, signals for the piperidine ring protons, and a large singlet around 1.4 ppm corresponding to the nine equivalent protons of the Boc group's tert-butyl moiety.

• ¹³C NMR: The carbon spectrum will display signals for the aromatic carbons, the benzylic carbon, the quaternary C4 carbon of the piperidine ring, and the distinct carbonyl carbons of the carboxylic acid and the Boc group.[8][9]

Sample Protocol for NMR Analysis:

• Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• Process the data, including Fourier transformation, phase correction, and baseline correction.

• Integrate the ¹H NMR signals and compare the chemical shifts and coupling constants to expected values.

Mass Spectrometry (MS)

MS provides crucial information about the molecular weight and fragmentation pattern of the molecule.

• High-Resolution Mass Spectrometry (HRMS): Techniques like Electrospray Ionization Time-of-Flight (ESI-TOF) are used to determine the exact mass of the molecule.[8] The measured mass should be within 5 ppm of the calculated exact mass (334.18925731 Da).[4][5]

• LC-MS: Liquid Chromatography-Mass Spectrometry is used to assess purity and confirm the molecular weight of the main component in a mixture.

Sample Protocol for LC-MS Analysis:

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Inject a small volume (1-5 µL) onto a reverse-phase HPLC column (e.g., C18).[8][10]

• Elute with a gradient of water and acetonitrile, both typically containing 0.1% formic acid to promote ionization.[8]

• Monitor the eluent with both a UV detector and a mass spectrometer to correlate chromatographic peaks with their corresponding mass-to-charge ratios.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of pharmaceutical intermediates and active ingredients.

Sample Protocol for Purity Analysis by HPLC:

• System: An Agilent 1260 HPLC system or equivalent.[8][10]

• Column: Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).[10]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (FA) in water.

• Mobile Phase B: Acetonitrile with 0.1% TFA or FA.

• Gradient: A typical gradient might run from 5% B to 95% B over 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 214 nm and 254 nm.

• Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks. For high-purity samples, this value should be >97%.

Fig. 1: A self-validating analytical workflow.

Applications in Drug Discovery

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a versatile intermediate used in the synthesis of a wide range of biologically active molecules. Its trifunctional nature allows for diverse synthetic strategies.

• Peptide Synthesis and Peptidomimetics: The Boc-protected amine and carboxylic acid moieties make it an ideal non-natural amino acid analogue for incorporation into peptide chains to create peptidomimetics with enhanced stability and novel pharmacological profiles.[11]

• Scaffold for Small Molecule Inhibitors: The piperidine core can be elaborated upon to create inhibitors for various enzyme targets. For example, derivatives have been explored in the synthesis of inhibitors for targets such as carbonic anhydrase and neurokinin-1 receptors.[9][12]

• PROTACs and Molecular Glues: As part of the "Protein Degrader Building Blocks" family, this compound is used in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] The piperidine scaffold can serve as a linker component connecting a ligand for a target protein and a ligand for an E3 ubiquitin ligase, leading to targeted protein degradation.

Fig. 2: Synthetic utility of the title compound.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is paramount to ensure safety.

• General Handling: Avoid formation of dust and aerosols. Use in a well-ventilated area, such as a fume hood. Avoid contact with skin, eyes, and clothing.[13][14] Wash hands thoroughly after handling.[15]

• Personal Protective Equipment (PPE): Wear appropriate protective equipment, including safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[13][15]

• Storage: Keep the container tightly closed and store in a dry, well-ventilated place.[13] Recommended storage is refrigerated at 2-8°C.[2][6]

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[13][16]

• Spills: For small spills, sweep up the solid material and place it in a suitable container for disposal. Avoid generating dust.[13]

Conclusion

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is more than just a chemical compound; it is an enabling tool for innovation in drug discovery. Its well-defined physicochemical properties, coupled with its synthetic versatility, make it a valuable asset for medicinal chemists. The robust analytical methods described herein provide a clear path for its quality control, ensuring reliability and reproducibility in complex synthetic campaigns. As research into targeted therapies like PROTACs continues to expand, the importance of such meticulously designed building blocks will only grow.

References

• 1. calpaclab.com [calpaclab.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. chem-contract.com [chem-contract.com]
• 4. Benzyl 4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate | C18H26N2O4 | CID 21981786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | 150435-81-7 [sigmaaldrich.com]
• 7. CN102442937A - Method for preparing 1-benzyl-4-anilinopiperidine-4-carboxylic acid - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. iris.unica.it [iris.unica.it]
• 10. SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemimpex.com [chemimpex.com]
• 12. 1-Boc-4-アミノピペリジン-4-カルボン酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 13. peptide.com [peptide.com]
• 14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 15. fishersci.com [fishersci.com]
• 16. fishersci.com [fishersci.com]

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid safety data sheet (MSDS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (CAS No: 150435-81-7). The information is compiled from various safety data sheets and chemical databases to ensure a thorough understanding of the handling, storage, and emergency procedures required for the safe use of this compound in a laboratory and drug development setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is presented below. These properties are essential for understanding the behavior of the substance under various experimental conditions.

Property	Value	Source
Molecular Formula	C₁₈H₂₆N₂O₄	[1]
Molecular Weight	334.4 g/mol	[1]
Appearance	White powder/solid	[2]
Melting Point	14°C (lit.)	[2]
Boiling Point	148°C / 0.5 mmHg (lit.)	[2]
Flash Point	107°C (lit.)	[2]

Hazard Identification and Classification

While some sources indicate no known OSHA hazards, related compounds with similar structures exhibit specific warnings. It is prudent to handle this chemical with care, assuming it may present the following hazards based on analogous compounds.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Irritation	2	H315: Causes skin irritation
Serious Eye Irritation	2	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation

Note: These classifications are based on a structurally similar compound, 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid, and should be considered as potential hazards in the absence of specific data for the title compound.[3]

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is crucial when working with this compound. The following sections detail the necessary procedures for handling, storage, and disposal.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following should be worn at all times when handling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid:

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Protective gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[2][4]

• Skin and Body Protection: A lab coat or other suitable protective clothing.[4] In case of inadequate ventilation, respiratory protection may be required.[4]

• Foot Protection: Safety shoes.[4]

Handling Procedures

• Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

• Avoid contact with skin and eyes.[2]

• Avoid the formation of dust and aerosols.[2][5]

• Do not eat, drink, or smoke when using this product.[2][4]

• Wash hands thoroughly after handling.[2][4]

• Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

• Keep away from heat, sparks, and open flames.[4][6]

• Store apart from incompatible materials such as strong oxidizing agents and strong acids.[4][5]

• Store locked up.[2][7]

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention immediately.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical. Seek immediate medical attention.[2]
Skin Contact	Immediately wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention.[8]
Eye Contact	Immediately flush with plenty of water for at least 15 minutes. After initial flushing, remove any contact lenses and continue flushing. Keep eye wide open while rinsing. Seek immediate medical attention.[7][8]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

• Fire-Fighting Instructions: In case of fire, evacuate the area.[4]

• Protective Equipment: Wear self-contained breathing apparatus and gas-tight chemically protective clothing.[4]

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Do not breathe dust. Use personal protective equipment.[4]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[2]

• Methods for Cleaning Up: Sweep or shovel spills into an appropriate container for disposal. Minimize the generation of dust.[4]

Visualized Workflows

The following diagrams illustrate key safety-related workflows for handling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Hazard Identification and Response Workflow

Caption: Personal Protective Equipment Protocol

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. zycz.cato-chem.com [zycz.cato-chem.com]
• 3. 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid | C19H22N2O2 | CID 43544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. synquestlabs.com [synquestlabs.com]
• 5. peptide.com [peptide.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. combi-blocks.com [combi-blocks.com]

A Technical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid for Researchers and Drug Development Professionals

An In-depth Review of a Versatile Building Block in Modern Medicinal Chemistry

This technical guide provides a comprehensive overview of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a key building block for researchers, scientists, and drug development professionals. This document details its commercial availability, key chemical properties, and its application in synthetic chemistry, particularly in the construction of complex molecules for pharmaceutical development.

Commercial Availability and Physicochemical Properties

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (CAS Number: 150435-81-7) is readily available from a range of commercial suppliers. It is typically supplied as a white to off-white solid with a purity of 97% or higher. This bifunctional molecule, featuring a protected amine and a carboxylic acid on a piperidine scaffold, is a valuable asset in the synthesis of novel chemical entities.

Below is a summary of representative commercial suppliers and their product specifications.

Supplier	Product Number	Purity	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
Ambeed, Inc.	AMBH2D6FD8EB	97%	C18H26N2O4	334.41	Solid
BLDpharm	BD137458	≥97%	C18H26N2O4	334.41	Solid
CP Lab Safety	CPL-3347	min 97%	C18H26N2O4	334.41	Solid

Core Applications in Synthetic Chemistry

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid serves as a crucial intermediate in the synthesis of a variety of complex molecules, including constrained peptides and Proteolysis Targeting Chimeras (PROTACs). Its rigid piperidine core is valuable for introducing conformational constraints into molecules, a strategy often employed to enhance binding affinity and selectivity for biological targets. The presence of orthogonal protecting groups (Boc and Benzyl) allows for selective deprotection and functionalization at different sites of the molecule, making it a versatile tool for combinatorial chemistry and library synthesis.

Experimental Protocol: Amide Bond Formation

The carboxylic acid moiety of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is readily activated for amide bond formation, a common reaction in the synthesis of peptides and small molecule drugs. Below is a general protocol for a standard amide coupling reaction.

Materials and Reagents:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Amine of interest

• Coupling agent (e.g., HATU, HBTU, EDC with HOBt)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Activation of the Carboxylic Acid: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 equivalent) in anhydrous DMF.

• Add the coupling agent (e.g., HATU, 1.1 equivalents) and DIPEA (2.0-3.0 equivalents) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

• Amine Coupling: In a separate flask, dissolve the amine of interest (1.0-1.2 equivalents) in a minimal amount of anhydrous DMF.

• Add the amine solution to the pre-activated carboxylic acid mixture.

• Stir the reaction at room temperature. The reaction progress should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from a few hours to overnight depending on the reactivity of the amine.

• Work-up: Once the reaction is complete, quench the reaction by adding water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate or DCM.

• Wash the combined organic layers sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography to yield the desired amide.

Signaling Pathways and Experimental Workflows

The utility of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is best illustrated through its incorporation into synthetic workflows. The following diagrams, generated using Graphviz, depict a general workflow for its use in the synthesis of a PROTAC and a constrained peptide.

Caption: General workflow for PROTAC synthesis.

Caption: Workflow for constrained peptide synthesis.

Solubility Profile of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: A Technical Guide

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a bifunctional synthetic building block crucial in medicinal chemistry and drug development. Its structure, featuring a piperidine core, a protective tert-butyloxycarbonyl (Boc) group, a carboxylic acid, and a benzyl group, presents a unique combination of polar and non-polar characteristics. Understanding the solubility of this compound in various organic solvents is paramount for its effective use in synthesis, purification, formulation, and various analytical procedures. This technical guide provides a comprehensive overview of the predicted solubility of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, alongside a detailed experimental protocol for its empirical determination.

Due to the absence of publicly available quantitative solubility data for this specific molecule, this guide presents a predicted solubility profile based on its structural attributes and the known behavior of its constituent functional groups.

Predicted Solubility Profile

The solubility of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is governed by the interplay of its functional groups:

• Piperidine Ring and Benzyl Group: These bulky, non-polar moieties contribute to its lipophilicity, favoring solubility in non-polar and moderately polar organic solvents.

• Carboxylic Acid: This group can act as a hydrogen bond donor and acceptor, enhancing solubility in polar, protic solvents.

• Boc-amino Group: The carbamate linkage and the bulky tert-butyl group add to the non-polar character, while the amide-like structure can participate in hydrogen bonding.

Based on these features, the following table summarizes the predicted solubility of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid in a range of common organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Moderate to High	The carboxylic acid and Boc-amino groups can form hydrogen bonds with the solvent. The benzyl and piperidine structures may limit miscibility compared to smaller, more polar molecules.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	These solvents are effective at solvating both polar and non-polar moieties. Favorable dipole-dipole interactions are expected. Boc-protected amino acids are generally soluble in solvents like DMF.[1]
Chlorinated	Dichloromethane (DCM)	High	DCM is a versatile solvent capable of dissolving a wide range of organic compounds. The overall polarity and size of the target molecule suggest good miscibility.
Ethers	Tetrahydrofuran (THF)	Moderate	THF can accept hydrogen bonds and has a moderate polarity, making it a suitable solvent. However, the compound's own hydrogen bonding capabilities might lead to self-association, limiting solubility compared to more polar aprotic solvents.
Aromatic	Toluene	Low to Moderate	The presence of the benzyl group suggests some compatibility. However, the polar carboxylic acid and Boc-amino groups will likely limit solubility in this non-polar aromatic solvent.
Non-polar	Hexane, Heptane	Low	The significant polarity imparted by the carboxylic acid and the carbamate linkage will result in poor solubility in highly non-polar, aliphatic solvents.

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, the shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[2] The following protocol provides a detailed methodology for this procedure.

1. Materials and Equipment:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (solid)

• Selected organic solvents (analytical grade)

• Glass vials or flasks with screw caps

• Orbital shaker or magnetic stirrer in a temperature-controlled environment (e.g., 25 °C)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical instrument.

2. Procedure:

• Preparation: Add an excess amount of solid 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid to a pre-weighed glass vial. The goal is to have undissolved solid remaining after equilibrium is reached to ensure saturation.

• Solvent Addition: Add a known volume (e.g., 5.0 mL) of the desired organic solvent to the vial.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved compound is reached.[3][4]

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to permit the undissolved solid to settle.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately pass the aliquot through a syringe filter into a clean vial to remove all undissolved particles.[2] This step is critical to prevent artificially high solubility measurements.

• Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC or other suitable analytical method to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. Express the result in units such as mg/mL or mol/L.

3. Preparation of Calibration Standards:

A series of standard solutions of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid of known concentrations should be prepared in the same solvent. These standards are used to generate a calibration curve to accurately quantify the concentration in the test samples.

Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the equilibrium solubility of a compound using the shake-flask method.

Caption: Workflow for Determining Equilibrium Solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. enamine.net [enamine.net]
• 4. bioassaysys.com [bioassaysys.com]

In-Depth Technical Guide: Spectral Analysis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected nuclear magnetic resonance (NMR) and mass spectrometry (MS) spectral data for the compound 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (CAS No: 150435-81-7). Due to the limited availability of publicly accessible experimental spectra for this specific molecule, this guide combines predicted data, analysis of closely related analogs, and standardized experimental protocols to serve as a comprehensive resource for researchers.

Compound Structure and Overview

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a substituted piperidine derivative commonly used as a building block in medicinal chemistry and drug discovery. Its structure incorporates a benzyl group on the piperidine nitrogen, and both a Boc-protected amine and a carboxylic acid group at the 4-position. These features make it a versatile scaffold for the synthesis of more complex molecules.

Molecular Formula: C₁₈H₂₆N₂O₄ Molecular Weight: 334.41 g/mol CAS Number: 150435-81-7

Predicted NMR Spectral Data

The following tables outline the predicted ¹H and ¹³C NMR spectral data for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. These predictions are based on computational models and serve as a guideline for spectral interpretation.

Predicted ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.35 - 7.25	m	5H	Ar-H
~5.0 (broad s)	s	1H	NH -Boc
~3.55	s	2H	CH₂ -Ph
~2.8 - 2.6	m	4H	Piperidine-H (axial & equatorial at C2, C6)
~2.2 - 2.0	m	4H	Piperidine-H (axial & equatorial at C3, C5)
1.45	s	9H	C(CH₃ )₃

Predicted ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~175.0	C =O (Carboxylic Acid)
~155.0	C =O (Boc)
~138.0	Ar-C (Quaternary)
~129.0	Ar-C H
~128.5	Ar-C H
~127.5	Ar-C H
~80.0	C (CH₃)₃
~63.0	C H₂-Ph
~58.0	Piperidine-C 4
~52.0	Piperidine-C 2, C 6
~35.0	Piperidine-C 3, C 5
28.4	C(C H₃)₃

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the molecule.

Ionization Mode	Calculated m/z	Found m/z	Ion Formula
ESI+	335.1965	To be determined	[C₁₈H₂₆N₂O₄ + H]⁺
ESI+	357.1785	To be determined	[C₁₈H₂₆N₂O₄ + Na]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of NMR and MS data for compounds such as 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). The choice of solvent may affect chemical shifts.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: A range of -2 to 12 ppm is typically sufficient.

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30').

  • Spectral Width: A range of 0 to 200 ppm.

  • Number of Scans: 1024 to 4096 scans are often required to achieve a good signal-to-noise ratio.

  • Relaxation Delay: 2 seconds.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.

• Sample Preparation: A dilute solution of the sample (approximately 0.1 mg/mL) is prepared in a suitable solvent (e.g., methanol or acetonitrile) with a small amount of formic acid or ammonium acetate to promote ionization.

• ESI-MS Acquisition:

  • Ionization Mode: Positive ion mode is typically used to detect [M+H]⁺ and [M+Na]⁺ ions.

  • Infusion: The sample solution is introduced into the ESI source via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

  • Mass Range: A scan range of m/z 100-1000 is generally appropriate.

  • Source Parameters: Capillary voltage, cone voltage, and desolvation gas temperature and flow rate are optimized to maximize the signal intensity of the ion of interest.

• Data Analysis: The acquired spectrum is analyzed to identify the molecular ion peaks and their isotopic patterns. The measured accurate mass is compared to the calculated mass to confirm the elemental composition.

Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent spectral characterization of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Synthetic and characterization workflow.

This guide provides a foundational understanding of the spectral properties of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid for researchers in the field of drug development. While predicted data is a valuable tool, experimental verification remains the gold standard for structural elucidation.

The Indispensable Role of the Boc Protecting Group in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, particularly in the realms of peptide synthesis and the development of complex pharmaceutical agents.[1] Its widespread adoption stems from its unique combination of stability across a broad spectrum of reaction conditions and its facile, selective removal under acidic conditions.[2] This technical guide provides an in-depth exploration of the Boc group's function and application, complete with quantitative data, detailed experimental protocols, and mechanistic visualizations to aid researchers in its effective implementation.

Core Principles of Boc Protection

The primary function of the Boc group is to temporarily mask the nucleophilic and basic nature of primary and secondary amines, preventing them from participating in unwanted side reactions during multi-step synthetic pathways.[3] By converting an amine into a less reactive carbamate, the Boc group allows for selective transformations at other sites within a complex molecule.[2] The most common reagent for this transformation is di-tert-butyl dicarbonate (Boc₂O), often referred to as Boc anhydride.[4]

A key advantage of the Boc protecting group is its orthogonality to other common amine protecting groups, such as the base-labile fluorenylmethyloxycarbonyl (Fmoc) group and the hydrogenolysis-labile benzyloxycarbonyl (Cbz) group.[2] This orthogonality is fundamental to modern synthetic strategies, enabling the selective deprotection of one functional group while others remain intact, a critical requirement for the synthesis of complex molecules like peptides and modified natural products.[5][6]

Mechanism of Boc Protection and Deprotection

The introduction and removal of the Boc group proceed through well-defined mechanistic pathways, ensuring high efficiency and predictability.

Boc Protection Mechanism

The protection of an amine with Boc anhydride is a nucleophilic acyl substitution reaction. The lone pair of electrons on the amine nitrogen attacks one of the electrophilic carbonyl carbons of the Boc anhydride. This initial attack forms a tetrahedral intermediate which then collapses, leading to the expulsion of a tert-butyl carbonate anion as a leaving group. This unstable intermediate subsequently decomposes into the more stable tert-butoxide anion and carbon dioxide. The tert-butoxide is a sufficiently strong base to deprotonate the now-protonated amine, yielding the N-Boc protected amine, tert-butanol, and carbon dioxide. While the reaction can proceed without an external base, bases like triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) are often employed to accelerate the reaction.

Mechanism of Boc protection of an amine using Boc anhydride.

Boc Deprotection Mechanism

The cleavage of the Boc group is typically achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4] The mechanism is initiated by the protonation of the carbamate's carbonyl oxygen by the acid. This protonation weakens the tert-butyl-oxygen bond, facilitating its cleavage to form a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is inherently unstable and rapidly decarboxylates, releasing carbon dioxide and the free, protonated amine. The volatile byproducts, isobutylene (formed from the tert-butyl cation) and carbon dioxide, contribute to a clean reaction and straightforward workup.

Mechanism of acid-catalyzed Boc deprotection.

Quantitative Data on Boc Protection and Deprotection

The efficiency of Boc protection and deprotection is influenced by the substrate, solvent, temperature, and choice of reagents. The following tables summarize typical conditions and reported yields for these transformations.

Table 1: Boc Protection of Representative Amines

Substrate	Base/Catalyst	Solvent	Temperature (°C)	Time	Yield (%)
Benzylamine	Triethylamine	Dichloromethane	0 to RT	2 h	>95%
Aniline	DMAP	Dichloromethane	Room Temp.	1 h	95%
(S)-Alanine methyl ester	NaHCO₃	H₂O/THF	0 to RT	4 h	96%
4-Aminophenol	None	Water/Acetone	Room Temp.	10 min	94%
L-Proline	Triethylamine	Water/Acetone	40	0.5 h	>90%
2-Bromophenylhydrazine	Triethylamine	THF	Room Temp.	Overnight	Quantitative

Table 2: Boc Protection of Representative Alcohols and Phenols

Substrate	Catalyst/Base	Solvent	Temperature (°C)	Time	Yield (%)
Benzyl alcohol	Zn(OAc)₂	None	80	2 h	~90%
Phenol	DMAP	Acetonitrile	Room Temp.	1 h	98%
4-Nitrophenol	None	Water/Acetone	Room Temp.	15 min	96%
Vanillin	None	Water/Acetone	Room Temp.	20 min	95%

Table 3: Boc Deprotection of Representative N-Boc-Amines

Substrate	Acid/Reagent	Solvent	Temperature (°C)	Time	Yield (%)
N-Boc-benzylamine	Trifluoroacetic Acid	Dichloromethane	Room Temp.	1-4 h	>95%
N-Boc-aniline	4M HCl	Dioxane	Room Temp.	1-2 h	>95%
N-Boc-L-allo-End(Cbz)₂-OtBu	TFA/H₂O	None	Room Temp.	3 h	Quantitative
N-Boc-di-p-anisylamine	H-BEA zeolite (solid acid)	THF (flow)	140	<1 min	>90%
N-Boc-p-chloroaniline	H-BEA zeolite (solid acid)	THF (flow)	140	<1 min	>90%

Comparative Stability of Amine Protecting Groups

The choice of a protecting group is critically dependent on its stability profile relative to other functional groups present in the molecule and the planned synthetic transformations. The Boc group's acid lability provides a distinct advantage in orthogonal protection schemes.

Table 4: Comparative Stability of Boc, Cbz, and Fmoc Protecting Groups

Condition	Reagent(s)	Boc Stability	Cbz Stability	Fmoc Stability
Acidic	Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	Labile (cleaved)	Stable	Stable
Acidic	HCl in Dioxane/Methanol	Labile (cleaved)	Stable	Stable
Basic	20% Piperidine in Dimethylformamide (DMF)	Stable	Stable	Labile (cleaved)
Basic	NaOH, NaHCO₃ (aqueous)	Stable	Stable	Labile (cleaved)
Hydrogenolysis	H₂, Pd/C	Stable	Labile (cleaved)	Stable
Nucleophiles	Hydrazine, Amines	Stable	Stable	Stable

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the successful application of protecting group strategies.

Protocol 1: General Procedure for Boc Protection of a Primary Amine

• Dissolution: Dissolve the primary amine (1.0 equivalent) in a suitable solvent such as a 1:1 mixture of dioxane and water.

• Base Addition: Add sodium bicarbonate (2.0 equivalents) to the solution and stir until it is fully dissolved.

• Boc₂O Addition: Cool the reaction mixture to 0 °C in an ice bath. Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 4-12 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, add water to the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography if necessary.

A typical experimental workflow for Boc protection.

Protocol 2: General Procedure for Boc Deprotection using TFA

• Dissolution: Dissolve the N-Boc protected amine in dichloromethane (DCM).

• Acid Addition: Add trifluoroacetic acid (TFA) to the solution (typically 25-50% v/v).

• Reaction: Stir the reaction mixture at room temperature. The reaction is usually complete within 1-4 hours. Monitor the progress by TLC.

• Workup: Upon completion, remove the solvent and excess TFA under reduced pressure. The deprotected amine is obtained as its trifluoroacetate salt.

• Isolation: The amine salt can be used directly in the next step or neutralized with a mild base and extracted to yield the free amine.

Applications in Organic Synthesis

The Boc protecting group is a versatile tool with broad applications in organic synthesis, from the construction of small molecules to the assembly of large biomolecules.

Solid-Phase Peptide Synthesis (SPPS)

The Boc/Bzl (benzyl side-chain protection) strategy was one of the earliest and most successful approaches to SPPS. In this methodology, the N-terminal α-amino group is temporarily protected with the acid-labile Boc group, while the side chains of the amino acids are protected with groups that are stable to the conditions used for Boc removal but are cleaved by a stronger acid, such as hydrofluoric acid (HF), in the final step.

Workflow for one cycle of Solid-Phase Peptide Synthesis (SPPS) using Boc chemistry.

Drug Development and Medicinal Chemistry

In the synthesis of complex pharmaceutical compounds, the Boc group is frequently used to protect amine functionalities during various chemical transformations. Its predictable reactivity and mild removal conditions make it an ideal choice for the synthesis of sensitive and highly functionalized molecules. For instance, in the synthesis of many antiviral and anticancer drugs, the strategic use of Boc protection allows for the selective modification of different parts of the molecule, leading to the efficient construction of the final active pharmaceutical ingredient.

Conclusion

The tert-butoxycarbonyl (Boc) protecting group remains a powerful and indispensable tool in the arsenal of the synthetic organic chemist. Its predictable reactivity, stability across a wide range of conditions, and well-established protocols for both its introduction and removal make it a reliable choice for the protection of amines in a vast array of synthetic contexts. A thorough understanding of its underlying mechanisms, quantitative performance, and strategic application in orthogonal protection schemes is crucial for its successful implementation in research and development, from the synthesis of small molecules to the assembly of complex peptides and pharmaceuticals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The Benzyl Group: A Privileged Scaffold in Piperidine-Based Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of a vast number of therapeutic agents. When coupled with a benzyl group, typically at the nitrogen atom (N-benzylpiperidine), this structural motif gains remarkable versatility, enabling interactions with a wide array of biological targets. This technical guide delves into the multifaceted functions of the benzyl group in piperidine derivatives, exploring its impact on pharmacological activity, structure-activity relationships (SAR), and overall drug-like properties. Through a comprehensive review of key experimental data and methodologies, this document aims to provide a valuable resource for professionals engaged in the design and development of novel piperidine-based therapeutics.

The Structural Significance of the Benzyl Moiety

The N-benzylpiperidine scaffold is recognized as a "privileged structure" in drug discovery, meaning it is capable of binding to multiple, diverse biological targets.[1] The benzyl group, consisting of a phenyl ring attached to a methylene bridge, confers several key properties that contribute to this versatility:

• Hydrophobic and Aromatic Interactions: The phenyl ring of the benzyl group provides a critical hydrophobic surface that can engage in van der Waals and π-stacking interactions with aromatic amino acid residues (e.g., phenylalanine, tyrosine, tryptophan) within receptor binding pockets.[2]

• Cation-π Interactions: The positively charged nitrogen atom of the piperidine ring, when protonated at physiological pH, can form strong, non-covalent cation-π interactions with the electron-rich face of the benzyl group's phenyl ring or with aromatic residues in the target protein. This interaction is crucial for the binding affinity and efficacy of many N-benzylpiperidine derivatives.[2][3]

• Structural Flexibility and Conformational Control: The methylene linker of the benzyl group provides rotational flexibility, allowing the phenyl ring to adopt various orientations to optimize its fit within a binding site. Furthermore, the substitution pattern on the benzyl ring can influence the conformational preferences of the entire molecule.[3][4]

• Modulation of Physicochemical Properties: The benzyl group can be readily functionalized with various substituents to fine-tune the molecule's lipophilicity, electronic properties, and metabolic stability, thereby optimizing its pharmacokinetic and pharmacodynamic profile.[3][4]

Pharmacological Landscape of Benzylpiperidine Derivatives

The strategic incorporation of the benzyl group has led to the development of piperidine derivatives with a broad spectrum of pharmacological activities. Below, we explore some of the key therapeutic areas where this scaffold has made a significant impact.

Cholinesterase Inhibition for Alzheimer's Disease

A prominent application of N-benzylpiperidine derivatives is in the development of acetylcholinesterase (AChE) inhibitors for the treatment of Alzheimer's disease.[5][6] The N-benzyl moiety in these compounds often interacts with the peripheral anionic site (PAS) of the AChE enzyme, while the piperidine core binds to the catalytic active site.[1]

Table 1: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) Inhibitory Activities of Selected Benzylpiperidine Derivatives

Compound	Target	IC50 (µM)	Reference
d5	HDAC	0.17	[5]
AChE	6.89	[5]
d10	HDAC	0.45	[5]
AChE	3.22	[5]
Compound 21	AChE	0.00056	[6]
Compound 19	AChE	5.10	[7]
Compounds 7-10	AChE	28 - 41	[7]

Modulation of Monoamine Transporters

N-benzylpiperidine derivatives have been extensively investigated as ligands for monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[8][9][10][11][12] These transporters play a crucial role in regulating neurotransmitter levels in the synapse, and their modulation is a key strategy for treating depression, anxiety, and other neurological disorders.

Table 2: Binding Affinities (IC50/Ki in nM) of Benzylpiperidine Derivatives for Monoamine Transporters

Compound	DAT (IC50/Ki)	SERT (IC50/Ki)	NET (IC50/Ki)	Reference
21a	19.7	137	1111	[8]
5d	3.7	>1000	-	[8]
9	6.6	223.1	-	[10]
19a	6.0	180	-	[10]
5a (R=F)	17.2	1926.4	-	[12]
11b (R=NO2)	16.4	1771.2	-	[12]
13b	13.8	1380	-	[12]
8h	9.3 (Ki)	-	-	[13]
8j	13 (Ki)	-	-	[13]
8m	13 (Ki)	-	-	[13]

Sigma and Opioid Receptor Ligands

The benzylpiperidine scaffold is also a common feature in ligands for sigma (σ) and opioid receptors, which are implicated in pain, psychosis, and neurodegenerative diseases.[14][15][16][17][18] The benzyl group often plays a pivotal role in establishing high-affinity interactions with these receptors.

Table 3: Binding Affinities (Ki in nM) of Benzylpiperidine Derivatives for Sigma (σ) and μ-Opioid (MOR) Receptors

Compound	σ1 Receptor (Ki)	σ2 Receptor (Ki)	μ-Opioid Receptor (Ki)	Reference
Compound 52	11.0	-	56.4
Compound 15	1.6	1418	-	[18]
Compound 1	3.2	-	-	[16]
4-IBP	4.6 (vs Haloperidol)	-	-	[14][15]
4-[125I]-IBP	56 (vs DTG)	-	-	[15]

Experimental Protocols

This section provides detailed methodologies for the synthesis of N-benzylpiperidine derivatives and for key pharmacological assays used to evaluate their activity.

Synthesis of N-Benzylpiperidine Derivatives

A common and versatile method for the synthesis of N-benzylpiperidine derivatives is the N-alkylation of a piperidine precursor with a benzyl halide .[1][2]

Protocol 1: N-Alkylation of Piperidine with Benzyl Bromide

Materials:

• Piperidine

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of piperidine (1.0 equivalent) in anhydrous acetonitrile, add potassium carbonate (2.0 equivalents).

• Add benzyl bromide (1.1 equivalents) dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to reflux and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic base.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.[1]

Another widely used method is the N-acylation of piperidine with a benzoyl chloride , followed by reduction, to yield the N-benzylpiperidine.[19][20][21]

Protocol 2: N-Acylation of Piperidine with Benzoyl Chloride

Materials:

• Piperidine

• Benzoyl chloride

• Triethylamine (NEt₃) or Sodium Hydroxide (NaOH)

• Anhydrous Dichloromethane (DCM) or Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of piperidine (1.0 equivalent) in anhydrous DCM, add triethylamine (1.5 equivalents). Alternatively, an aqueous solution of sodium hydroxide can be used.[19][20]

• Cool the mixture to 0 °C in an ice bath.

• Add benzoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.[19]

Pharmacological Assays

Protocol 3: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is widely used to screen for AChE inhibitors.[4][22][23]

Materials:

• Acetylcholinesterase (AChE) enzyme

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (pH 8.0)

• Test compounds (benzylpiperidine derivatives)

• Donepezil (reference inhibitor)

Procedure:

• Prepare solutions of the test compounds and the reference inhibitor in a suitable solvent.

• In a 96-well plate, add the AChE enzyme solution, DTNB, and the test compound at various concentrations.

• Pre-incubate the mixture for a specified time at a controlled temperature.

• Initiate the reaction by adding the substrate (ATCI).

• Measure the absorbance of the yellow product (5-thio-2-nitrobenzoate) at 412 nm over time using a microplate reader.

• Calculate the percentage of enzyme inhibition for each concentration of the test compound.

• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 4: Sigma-1 Receptor Radioligand Binding Assay

This assay determines the binding affinity of a test compound for the sigma-1 receptor.[14][15][16][24]

Materials:

• Membrane preparation from cells or tissues expressing sigma-1 receptors (e.g., guinea pig brain membranes).[15]

• Radioligand: --INVALID-LINK---pentazocine (for sigma-1 selective binding).[16][24]

• Assay Buffer: Tris-HCl buffer (50 mM, pH 8.0).

• Test Compounds (benzylpiperidine derivatives) at varying concentrations.

• Reference Compound (for non-specific binding): Haloperidol (10 µM).[15]

• Filtration apparatus (cell harvester with glass fiber filters).

• Scintillation cocktail and counter.

Procedure:

• In test tubes, combine the membrane preparation, --INVALID-LINK---pentazocine, and either the assay buffer (for total binding), the test compound at various concentrations, or the reference compound (for non-specific binding).

• Incubate the tubes at a specified temperature for a set period to allow binding to reach equilibrium.

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the Ki value of the test compound from the IC50 value (concentration of the test compound that displaces 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.

Visualizing Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz (DOT language).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Piperidine-4-methanthiol ester derivatives for a selective acetylcholinesterase assay. | Semantic Scholar [semanticscholar.org]
• 4. ijpsi.org [ijpsi.org]
• 5. Design, synthesis, and biological evaluation of novel N-Benzyl piperidine derivatives as potent HDAC/AChE inhibitors for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure-activity relationship studies of 4-[2-(diphenylmethoxy)ethyl]-1-benzylpiperidine derivatives and their N-analogues: evaluation of O-and N-analogues and their binding to monoamine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent and selective ligands for the dopamine transporter (DAT): structure-activity relationship studies of novel 4-[2-(diphenylmethoxy)ethyl]-1-(3-phenylpropyl)piperidine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and systematic evaluation of 4-arylpiperazine- and 4-benzylpiperidine napthyl ethers as inhibitors of monoamine neurotransmitters reuptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Highly selective, novel analogs of 4-[2-(diphenylmethoxy)ethyl]- 1-benzylpiperidine for the dopamine transporter: effect of different aromatic substitutions on their affinity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 1,4-Diphenalkylpiperidines: A new scaffold for the design of potent inhibitors of the vesicular monoamine transporter-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Organic Syntheses Procedure [orgsyn.org]
• 21. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Piperidine Carboxylic Acid Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperidine ring, a ubiquitous scaffold in medicinal chemistry, serves as a foundational structural motif for a vast array of therapeutic agents. Its conformational flexibility and ability to engage in diverse intermolecular interactions make it an ideal framework for drug design. When functionalized with a carboxylic acid group, the resulting piperidine carboxylic acid derivatives exhibit a remarkable spectrum of pharmacological activities, positioning them as critical components in the development of novel therapeutics for a wide range of diseases.

This technical guide provides a comprehensive overview of piperidine carboxylic acid derivatives in medicinal chemistry, with a focus on their synthesis, structure-activity relationships (SAR), and applications as modulators of key biological targets. This document summarizes quantitative data, details relevant experimental protocols, and visualizes associated biological pathways and synthetic workflows to support ongoing research and development in this vital area of drug discovery.

Core Applications in Medicinal Chemistry

Piperidine carboxylic acid derivatives have been successfully developed to target a variety of biological pathways implicated in numerous disease states. Key areas of application include:

• Oncology: Derivatives targeting kinases such as Anaplastic Lymphoma Kinase (ALK) have shown significant promise as anti-cancer agents.

• Metabolic Diseases: As agonists of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ, these compounds play a role in regulating lipid and glucose metabolism, offering potential treatments for conditions like dyslipidemia and type 2 diabetes.[1][2]

• Central Nervous System (CNS) Disorders: By inhibiting the reuptake of neurotransmitters like GABA, piperidine carboxylic acid derivatives are being investigated for their therapeutic potential in epilepsy, anxiety, and other neurological conditions.[3][4]

• Inflammatory Diseases: Certain derivatives have been shown to inhibit adhesion molecules, suggesting their utility in treating inflammatory disorders.[5]

Data Presentation: Quantitative Activity of Piperidine Carboxylic Acid Derivatives

The following tables summarize the in vitro potencies of representative piperidine carboxylic acid derivatives against their respective biological targets.

Table 1: Anaplastic Lymphoma Kinase (ALK) Inhibitors

Compound ID	Structure	Target Cell Line	IC50 (nM)	Reference
Compound 9	Ceritinib analog with phosphamide functionalization	H2228	24	[6]
Compound 24	Piperidine carboxamide derivative	Karpas-299	10	[7]

Table 2: Peroxisome Proliferator-Activated Receptor γ (PPARγ) Agonists

Compound ID	Structure	Assay Type	IC50 (µM)	Reference
Compound 2a	Piperine derivative	FP-based ligand screening	2.43	[8]
Compound 2t	Piperine derivative	FP-based ligand screening	1.03	[8]
Rosiglitazone (Positive Control)	Thiazolidinedione	FP-based ligand screening	5.61	[8]
Compound 4j	Novel PPAR-γ agonist	TR-FRET binding assay	5.974	[9]

Table 3: GABA Transporter (GAT) Inhibitors

Compound	Target	IC50 (µM)	Reference
Nipecotic Acid	mGAT-1	2.6	[10]
Nipecotic Acid	mGAT-2	310	[10]
Nipecotic Acid	mGAT-3	29	[10]
Nipecotic Acid	mGAT-4	16	[10]
Tiagabine	hGAT-1	0.390	[11]

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation of piperidine carboxylic acid derivatives are crucial for reproducibility and further development.

General Synthesis of N-Substituted Piperidine-4-Carboxylic Acid Derivatives

This protocol outlines a common synthetic route involving N-alkylation of a piperidine-4-carboxylate ester followed by hydrolysis.

Step 1: Esterification of Piperidine-4-carboxylic Acid

• Suspend piperidine-4-carboxylic acid in anhydrous methanol.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add thionyl chloride dropwise while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Remove the solvent under reduced pressure to obtain the methyl piperidine-4-carboxylate hydrochloride salt.

• Neutralize with a saturated aqueous solution of sodium bicarbonate and extract the ester with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the desired ester.

Step 2: N-Alkylation of Piperidine-4-carboxylate Ester

• Dissolve the methyl piperidine-4-carboxylate in a suitable solvent such as acetonitrile or DMF.

• Add a base, for example, potassium carbonate (2 equivalents).

• Add the desired alkylating agent (e.g., benzyl bromide) (1.1 equivalents).

• Stir the reaction mixture at room temperature or heat as required (e.g., 60 °C) for 4-12 hours, monitoring the reaction progress by TLC.

• After completion, filter off the base and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the N-alkylated ester.

Step 3: Hydrolysis of the Ester

• Dissolve the N-alkylated ester in a mixture of methanol and water.

• Add an excess of a base, such as lithium hydroxide or sodium hydroxide (2-3 equivalents).

• Stir the mixture at room temperature for 2-6 hours until the ester is completely hydrolyzed (monitored by TLC).

• Acidify the reaction mixture to pH 3-4 with 1N HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final N-substituted piperidine-4-carboxylic acid.

In Vitro ALK Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine the inhibitory activity of compounds against ALK.[12]

• Reagent Preparation :

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Create a serial dilution series of the test compound in DMSO.

  • Prepare a 4X solution of the test compound by diluting the DMSO stock into kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a 4X solution of Eu-labeled anti-His6 antibody and a 4X solution of Alexa Fluor™ 647-labeled kinase tracer in kinase buffer.

  • Prepare a 2X solution of ALK kinase in kinase buffer.

• Assay Procedure :

  • Add 2.5 µL of the 4X test compound solution to the wells of a 384-well plate.

  • Add 2.5 µL of DMSO to the positive and negative control wells.

  • Add 5 µL of the 2X ALK kinase solution to all wells except the negative controls (add 5 µL of kinase buffer instead).

  • Add 2.5 µL of the 4X Eu-antibody solution to all wells.

  • Add 2.5 µL of the 4X tracer solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis :

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 665 nm and 615 nm.

  • Calculate the TR-FRET ratio (665 nm emission / 615 nm emission).

  • Plot the TR-FRET ratio against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

PPARγ Transactivation Assay

This cell-based assay measures the ability of a compound to activate the PPARγ receptor.[9][13][14]

• Cell Culture and Transfection :

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and antibiotics.

  • Co-transfect the cells with a PPARγ expression vector and a luciferase reporter vector containing PPAR response elements (PPREs).

• Compound Treatment :

  • Plate the transfected cells in a 96-well plate.

  • After 24 hours, treat the cells with various concentrations of the test compound or a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

• Luciferase Assay :

  • After 24 hours of incubation with the compound, lyse the cells.

  • Measure the luciferase activity in the cell lysates using a luminometer.

• Data Analysis :

  • Normalize the luciferase activity to a co-transfected control (e.g., β-galactosidase) to account for variations in transfection efficiency.

  • Plot the normalized luciferase activity against the logarithm of the test compound concentration.

  • Determine the EC50 value, which is the concentration of the compound that produces 50% of the maximal response.

[³H]GABA Uptake Assay

This assay measures the inhibition of GABA uptake by GABA transporters (GATs) in a cellular system.[11][15][16]

• Cell Culture :

  • Culture HEK293 cells stably expressing the desired human GAT subtype (e.g., hGAT-1) in appropriate media.

  • Seed the cells into 96-well plates and allow them to attach overnight.

• Assay Performance :

  • Wash the cells with assay buffer (e.g., 25 mM HEPES-Tris, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 1.2 mM CaCl2, 1.2 mM MgSO4, and 5 mM D-glucose).

  • Pre-incubate the cells with various concentrations of the test compound or a known GAT inhibitor (e.g., tiagabine) for 10-20 minutes at room temperature.

  • Initiate GABA uptake by adding a fixed concentration of [³H]GABA to the wells.

  • Incubate for a defined period (e.g., 10 minutes) at room temperature.

• Termination and Scintillation Counting :

  • Terminate the uptake by rapidly washing the cells with ice-cold assay buffer.

  • Lyse the cells with a suitable lysis buffer.

  • Transfer the cell lysates to scintillation vials, add a scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis :

  • Calculate the percentage of inhibition of [³H]GABA uptake for each concentration of the test compound relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Mandatory Visualizations

Signaling Pathways

Caption: Anaplastic Lymphoma Kinase (ALK) Signaling Pathway and Inhibition.[17][18][19]

Caption: Peroxisome Proliferator-Activated Receptor γ (PPARγ) Signaling Pathway.[20][21][22]

Experimental Workflows

Caption: General Synthetic Workflow for N-Substituted Piperidine-4-carboxylic Acids.

Caption: Workflow for an In Vitro Kinase Inhibition Assay (TR-FRET).[12]

References

• 1. Design, synthesis, and structure-activity relationships of piperidine and dehydropiperidine carboxylic acids as novel, potent dual PPARalpha/gamma agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. GABA reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 5. Piperidine carboxylic acid derivatives of 10H-pyrazino[2,3-b][1,4]benzothiazine as orally-active adhesion molecule inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis - Arabian Journal of Chemistry [arabjchem.org]
• 8. Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel PPAR-γ agonists as potential neuroprotective agents against Alzheimer's disease: rational design, synthesis , in silico evaluation, PPAR-γ bindi ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06330A [pubs.rsc.org]
• 10. caymanchem.com [caymanchem.com]
• 11. Structural basis of GABA reuptake inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. creative-diagnostics.com [creative-diagnostics.com]

An In-Depth Technical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: A Versatile Building Block for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a key chemical building block in modern medicinal chemistry. We will delve into its synthesis, chemical properties, and its significant applications in the development of novel therapeutics, particularly in the realm of conformationally constrained peptides and other complex molecular architectures. This document aims to be a valuable resource, offering detailed experimental protocols, quantitative data, and logical workflows to facilitate its use in research and development.

Core Properties and Specifications

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a synthetic amino acid derivative featuring a rigid piperidine scaffold. The presence of the benzyl group on the piperidine nitrogen and the Boc-protected amine at the 4-position, along with the carboxylic acid, makes it a trifunctional building block with orthogonal protecting groups, allowing for selective chemical manipulations. This unique structure is instrumental in introducing conformational constraints into peptide backbones and other bioactive molecules.

Property	Value	Reference
CAS Number	150435-81-7	[1][2]
Molecular Formula	C₁₈H₂₆N₂O₄	[1]
Molecular Weight	334.41 g/mol	[1]
Appearance	White to off-white solid	[2]
Purity	Typically ≥97%	[2]
Storage Conditions	2-8°C, sealed in a dry environment	[2]

Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

A generalized synthetic scheme is presented below:

Caption: Plausible synthetic pathway for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a representative, hypothetical procedure based on established chemical transformations for similar molecules. Researchers should optimize these conditions for their specific laboratory setup.

Step 1: Synthesis of 4-Amino-1-benzylpiperidine-4-carbonitrile (Strecker Reaction)

• To a stirred solution of 1-benzyl-4-piperidone (1 equivalent) in methanol, add a solution of potassium cyanide (1.2 equivalents) in water, followed by ammonium chloride (1.2 equivalents) in water.

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude α-amino nitrile.

Step 2: Hydrolysis to 4-Amino-1-benzylpiperidine-4-carboxylic acid

• Treat the crude α-amino nitrile from the previous step with a strong acid (e.g., concentrated HCl) or a strong base (e.g., aqueous NaOH).

• Heat the mixture under reflux for 12-24 hours.

• Cool the reaction mixture and adjust the pH to the isoelectric point of the amino acid to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to obtain the amino acid.

Step 3: Boc Protection

• Suspend the 4-amino-1-benzylpiperidine-4-carboxylic acid (1 equivalent) in a mixture of dioxane and water.

• Add a base (e.g., sodium hydroxide) to maintain a pH of 9-10.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equivalents) portion-wise while maintaining the pH.

• Stir the reaction at room temperature overnight.

• Acidify the reaction mixture with a mild acid (e.g., citric acid) to pH 3-4.

• Extract the product with an organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Step	Reactants	Solvents	Typical Yield
1. Strecker Reaction	1-Benzyl-4-piperidone, KCN, NH₄Cl	Methanol, Water	~70-85%
2. Hydrolysis	4-Amino-1-benzylpiperidine-4-carbonitrile, HCl or NaOH	Water	~60-80%
3. Boc Protection	4-Amino-1-benzylpiperidine-4-carboxylic acid, (Boc)₂O, NaOH	Dioxane, Water	>90%

Note: Yields are estimates based on similar reported reactions and will vary depending on reaction conditions and scale.

Application as a Building Block in Solid-Phase Peptide Synthesis (SPPS)

The primary application of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is in solid-phase peptide synthesis (SPPS) to introduce conformational constraints. The rigid piperidine ring restricts the rotational freedom of the peptide backbone, which can pre-organize the peptide into a bioactive conformation, potentially leading to enhanced binding affinity, selectivity, and metabolic stability.

General Workflow for Peptide Synthesis Incorporating the Building Block

The following diagram illustrates a typical workflow for the synthesis and purification of a peptide containing a synthetic amino acid like 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: General workflow for solid-phase peptide synthesis and purification.

Detailed Protocol for Incorporation into a Peptide Sequence (Fmoc/tBu Strategy)

This protocol outlines the manual solid-phase synthesis of a peptide incorporating the title building block using Fmoc/tBu chemistry.

Materials:

• Rink Amide resin

• N,N-Dimethylformamide (DMF)

• Piperidine

• Fmoc-protected amino acids

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain the solution.

  • Add a fresh 20% piperidine in DMF solution and agitate for an additional 20 minutes.

  • Drain and wash the resin thoroughly with DMF (5 times).

• Coupling of Standard Fmoc-Amino Acids:

  • In a separate vial, dissolve the Fmoc-amino acid (3 equivalents relative to resin loading), HBTU (3 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

  • Add DIPEA (6 eq.) to the amino acid solution to pre-activate for 2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a Kaiser test. A negative result (colorless beads) indicates complete coupling.

  • After complete coupling, drain the solution and wash the resin with DMF (3 times) and DCM (3 times).

• Incorporation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid:

  • Following Fmoc deprotection of the N-terminal amino acid of the growing peptide chain, dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (3 eq.), HBTU (3 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) and pre-activate for 2 minutes.

  • Add the activated solution to the resin and agitate for 2-4 hours at room temperature.

  • Monitor the coupling with a Kaiser test.

  • Wash the resin as described above.

• Final Cleavage and Deprotection:

  • After the final amino acid coupling and Fmoc deprotection, wash the resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

• Purification:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Analyze the fractions by LC-MS and pool the fractions containing the pure peptide.

  • Lyophilize the pure fractions to obtain the final peptide as a white powder.

Parameter	Details
Resin	Rink Amide
Synthesis Strategy	Fmoc/tBu
Coupling Reagents	HBTU/HOBt/DIPEA
Building Block Excess	3 equivalents
Coupling Time	2-4 hours
Monitoring	Kaiser Test
Cleavage Cocktail	95% TFA, 2.5% TIS, 2.5% H₂O
Purification	RP-HPLC
Crude Peptide Yield	60-85% (sequence dependent)

Applications in Drug Discovery: Targeting Kinase Signaling

The introduction of conformationally constrained building blocks like 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a key strategy in the design of potent and selective kinase inhibitors.[3] Kinases are crucial regulators of cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. By locking the peptide or small molecule inhibitor in a bioactive conformation, the entropic penalty of binding is reduced, leading to higher affinity. Furthermore, the unique three-dimensional shape imposed by the piperidine scaffold can enhance selectivity for the target kinase over closely related kinases, thereby reducing off-target effects.

Example Signaling Pathway: Protein Kinase B (Akt)

Protein Kinase B (Akt) is a serine/threonine kinase that plays a central role in cell survival, proliferation, and metabolism. The PI3K/Akt/mTOR pathway is frequently hyperactivated in cancer. Small molecule inhibitors that target the ATP-binding site of Akt are a major focus of drug development. The use of piperidine-based scaffolds has been shown to yield potent and selective Akt inhibitors.[3]

Caption: Simplified PI3K/Akt signaling pathway and the inhibitory action of a molecule derived from the piperidine building block.

Biological Activity of Related Compounds

While specific biological activity data for peptides directly incorporating 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is not widely published, studies on peptides containing the core 4-aminopiperidine-4-carboxylic acid (Api) moiety demonstrate the potential of this scaffold. For example, the substitution of lysine residues with Api in antimicrobial peptides has been shown to enhance resistance to digestive enzymes while maintaining potent antimicrobial activity.

Peptide Derivative	Target Organism	MIC (μg/mL)
17KKV-Aib (parent peptide)	E. coli	6.25
Api-substituted derivative	E. coli	6.25
17KKV-Aib (parent peptide)	S. aureus	12.5
Api-substituted derivative	S. aureus	12.5

Data adapted from studies on similar conformationally constrained peptides.[4]

Conclusion

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a valuable and versatile building block for medicinal chemists and drug discovery professionals. Its rigid scaffold provides a powerful tool for introducing conformational constraints, a strategy that has proven effective in enhancing the potency, selectivity, and pharmacokinetic properties of therapeutic peptides and small molecules. The synthetic accessibility and the potential for straightforward incorporation into established synthetic workflows, such as solid-phase peptide synthesis, make it an attractive component for the construction of complex molecular architectures targeting a wide range of biological targets, including kinases and GPCRs. This guide provides a foundational understanding and practical protocols to facilitate the use of this important chemical entity in the ongoing quest for novel and improved therapeutics.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | 150435-81-7 [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

A Preliminary Literature Review of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: A Core Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a pivotal, non-proteinogenic α,α-disubstituted amino acid that has garnered significant attention in medicinal chemistry and pharmaceutical development. Its rigid piperidine core, coupled with orthogonally protected functional groups, makes it a valuable building block for the synthesis of complex molecular architectures with diverse biological activities. This technical guide provides a comprehensive review of the available literature, focusing on its synthesis, chemical properties, and its burgeoning role as a key intermediate in the development of novel therapeutics, particularly in the realms of enzyme inhibition and neurological disorders. This document adheres to stringent data presentation and visualization standards to facilitate understanding and application by researchers in the field.

Introduction

The piperidine moiety is a privileged scaffold in drug discovery, present in a vast array of approved pharmaceutical agents.[1][2] Its saturated heterocyclic structure can impart favorable pharmacokinetic properties, such as improved solubility, metabolic stability, and bioavailability. When substituted at the 4-position with both an amino and a carboxylic acid group, as in 4-aminopiperidine-4-carboxylic acid, it serves as a constrained dipeptide isostere, enabling the exploration of novel chemical space in peptidomimetics and small molecule drug design.

The subject of this review, 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, incorporates two critical protecting groups: a benzyl (Bn) group on the piperidine nitrogen and a tert-butoxycarbonyl (Boc) group on the 4-amino functionality. This strategic protection allows for selective chemical manipulation at the carboxylic acid group, making it an ideal precursor for solid-phase peptide synthesis (SPPS) and the construction of intricate molecular libraries for high-throughput screening.

Derivatives of this core structure have been investigated for a range of therapeutic applications, including the development of analgesics, anti-inflammatory drugs, and agents targeting neurological disorders.[3] The Boc protecting group is readily removable under acidic conditions, revealing a primary amine that can be further functionalized, while the benzyl group can be cleaved under hydrogenolysis conditions, offering a versatile platform for divergent synthesis.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is presented in Table 1. This data is essential for its handling, characterization, and application in synthetic protocols.

Property	Value	Reference(s)
Molecular Formula	C₁₈H₂₆N₂O₄	[4]
Molecular Weight	334.41 g/mol	[4]
CAS Number	150435-81-7	[4]
Appearance	White to off-white solid
Purity	Typically ≥97%
Storage Conditions	2-8°C, sealed in dry conditions

Synthesis and Experimental Protocols

General Synthetic Workflow

The overall synthetic strategy involves a multi-step process commencing from the commercially available 1-benzyl-4-piperidone. The key transformations include the introduction of a cyano and an amino group at the 4-position, followed by hydrolysis of the nitrile to the carboxylic acid and subsequent protection of the amino group.

Caption: General synthetic workflow for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Detailed Experimental Protocol (Adapted)

Step 1: Synthesis of 1-Benzyl-4-cyano-4-anilinopiperidine [5]

• Materials: 1-benzyl-4-piperidone, hydrocyanic acid (or a cyanide salt and an acid), aniline, a suitable solvent (e.g., methanol), and a base catalyst.

• Procedure:

  • To a cooled solution (0-15°C) of 1-benzyl-4-piperidone in methanol, add a solution of hydrocyanic acid under the influence of a base catalyst.

  • After the initial reaction, heat the mixture to reflux and add aniline.

  • Upon completion of the reaction, cool the mixture and precipitate the product by adding glacial acetic acid.

  • Filter and wash the solid to obtain 1-benzyl-4-cyano-4-anilinopiperidine.

• Note: This step is adapted from a procedure for a similar compound. For the synthesis of the 4-amino analogue, a variation of the Strecker synthesis without aniline would be employed, using a source of ammonia.

Step 2: Hydrolysis to 1-Benzyl-4-amino-4-piperidinecarboxamide [5]

• Materials: 1-benzyl-4-cyano-4-aminopiperidine, concentrated sulfuric acid.

• Procedure:

  • Add the solid from Step 1 to 70-90% sulfuric acid.

  • Stir the reaction at 20-50°C for an extended period (50-90 hours).

  • Pour the reaction mixture into a crushed ice solution and adjust the pH to 4-9 with concentrated ammonia water to precipitate the product.

  • Filter and wash the solid to yield the carboxamide.

Step 3: Hydrolysis to 1-Benzyl-4-aminopiperidine-4-carboxylic Acid [5]

• Materials: 1-benzyl-4-amino-4-piperidinecarboxamide, concentrated hydrochloric acid.

• Procedure:

  • Add the solid from Step 2 to concentrated hydrochloric acid and heat to reflux for 10-20 hours.

  • Cool the reaction mixture to 0-30°C and allow it to stand for 24-54 hours to facilitate crystallization.

  • Filter, wash with water, and dry the solid to obtain the free amino acid.

Step 4: Boc Protection

• Materials: 1-Benzyl-4-aminopiperidine-4-carboxylic acid, di-tert-butyl dicarbonate (Boc₂O), a suitable base (e.g., triethylamine or sodium hydroxide), and a solvent (e.g., a mixture of dioxane and water).

• Procedure:

  • Dissolve the amino acid from Step 3 in an appropriate solvent system with a base.

  • Add Boc₂O to the solution and stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Acidify the reaction mixture to precipitate the product.

  • Filter, wash, and dry the solid to yield 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Applications in Drug Discovery and Development

The unique structural features of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid make it a versatile building block in several areas of pharmaceutical research.

Solid-Phase Peptide Synthesis (SPPS)

This molecule is an ideal candidate for incorporation into peptide chains via SPPS to create peptidomimetics with constrained conformations. The Boc-protected amine allows for standard coupling procedures, while the carboxylic acid can be activated for amide bond formation with the free N-terminus of a growing peptide chain on a solid support.

Caption: A simplified workflow of solid-phase peptide synthesis.

Protocol for Incorporation into a Peptide Chain (General):

• Resin Preparation: Start with a suitable resin (e.g., Rink Amide or Wang resin) and perform N-terminal deprotection of the attached amino acid or peptide.

• Activation: In a separate vessel, activate the carboxylic acid of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid using a coupling reagent such as HBTU, HATU, or DIC/HOBt in a suitable solvent like DMF or NMP.

• Coupling: Add the activated amino acid solution to the deprotected resin and agitate to facilitate the coupling reaction.

• Washing: After the coupling is complete, wash the resin thoroughly to remove excess reagents and byproducts.

• Chain Elongation: The Boc group on the newly incorporated piperidine moiety can be removed under acidic conditions (e.g., TFA) to allow for the coupling of the next amino acid in the sequence.

Development of Enzyme Inhibitors

Piperidine derivatives are known to be effective inhibitors of various enzymes. For instance, they are core components of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitors used in the management of Alzheimer's disease.[5] The rigid scaffold of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid can be used to position functional groups in specific orientations to interact with the active sites of target enzymes.

Probes for Neurological Receptors

Substituted piperidines have been developed as ligands for a variety of neurological receptors, including sigma (σ) receptors and nicotinic acetylcholine receptors (nAChRs).[6] The ability to readily modify the functional groups of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid allows for the systematic exploration of structure-activity relationships (SAR) to develop potent and selective receptor modulators.

Signaling Pathways

While specific signaling pathways directly modulated by 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid are not extensively documented, its derivatives are designed to interact with key components of various cellular signaling cascades. For example, derivatives targeting AChE would modulate cholinergic signaling, which is crucial for cognitive function.

Caption: General mechanism of cholinergic signaling modulation by an AChE inhibitor.

Quantitative Data

Quantitative data for the direct biological activity of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is limited in the public domain. However, data for derivatives synthesized from similar building blocks highlight the potential of this scaffold.

Compound Type	Target	IC₅₀/Kᵢ	Reference
Piperidine-based AChE Inhibitors	Acetylcholinesterase	Nanomolar range	[5]
Substituted 4-aminopiperidines	Fungal Ergosterol Biosynthesis	MICs in the low µg/mL range	[7]
Piperazine-piperidine amides	CCR5 Receptor	Potent antagonism (nM)	[8]

Conclusion

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a strategically designed and highly versatile building block for modern drug discovery. Its pre-installed, orthogonally protected functional groups on a conformationally restricted piperidine scaffold provide a robust platform for the synthesis of complex molecules with a wide range of potential therapeutic applications. While detailed protocols for its synthesis and specific biological activity data are somewhat fragmented in the literature, by compiling and adapting existing methodologies, a clear path for its utilization emerges. This technical guide serves as a foundational resource for researchers aiming to leverage the unique properties of this compound in their drug development endeavors, particularly in the fields of peptidomimetics, enzyme inhibition, and the modulation of neurological targets. Further research into the direct biological activities of this core scaffold and its simpler derivatives is warranted to fully unlock its therapeutic potential.

References

• 1. 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic Acid|CAS 252720-31-3 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN102442937B - Method for preparing 1-benzyl-4-aniline piperidine-4-carboxylic acid - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]
• 7. Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis [mdpi.com]
• 8. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Storage and Stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended storage conditions and stability profile of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. The information herein is critical for ensuring the integrity and purity of the compound in research and development settings.

Compound Overview

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (CAS No: 150435-81-7) is a bifunctional molecule incorporating a piperidine scaffold, a benzyl protecting group on the piperidine nitrogen, and Boc-protected amino and carboxylic acid functionalities at the 4-position.[1] Its structural features make it a valuable building block in medicinal chemistry and peptide synthesis. Understanding its stability is paramount for its effective use.

Recommended Storage and Handling

Proper storage and handling are essential to prevent degradation and maintain the compound's purity. The following recommendations are based on available safety data sheets and product information for the compound and structurally related molecules.

Key Recommendations:

• Temperature: Refrigeration at 2-8°C is the most commonly recommended storage temperature.[2][3] Some suppliers also indicate that shipping is done at normal temperatures, with long-term storage under refrigeration.[3]

• Atmosphere: The compound should be stored in a dry and well-ventilated place.[4][5] Containers should be kept tightly closed to prevent moisture ingress and potential hydrolysis.[4][5]

• Inertness: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize the risk of oxidative degradation.

• Handling: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid formation of dust and aerosols.[4]

Table 1: Summary of Storage Conditions and Incompatibilities

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C (Refrigerated)	To slow down potential degradation pathways and ensure long-term stability.[2][3]
Humidity	Store in a dry environment.	To prevent hydrolysis of the Boc-protecting group and the carboxylic acid.
Atmosphere	Keep container tightly closed; consider inert gas.	To protect from moisture and atmospheric oxygen.[4][5]
Light Exposure	Store in a light-resistant container.	To prevent potential photolytic degradation.[6][7]
Incompatible Materials	Strong oxidizing agents, Strong acids.	Risk of oxidative degradation of the piperidine ring and acid-catalyzed removal of the Boc group.[8]

Stability Profile and Potential Degradation Pathways

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is generally stable under the recommended storage conditions.[5] However, its functional groups present potential degradation pathways under stress conditions such as exposure to strong acids, bases, oxidizing agents, high temperatures, and light.

Potential Degradation Pathways:

• Acid-Catalyzed Deprotection: The tert-butoxycarbonyl (Boc) group is labile in the presence of strong acids (e.g., trifluoroacetic acid, hydrochloric acid), leading to its removal and the formation of the corresponding free amine.[8]

• Oxidative Degradation: The tertiary amine of the piperidine ring is susceptible to oxidation, which could lead to the formation of N-oxides or other oxidative degradation products.[8] The benzyl group can also be a site for oxidation.

• Thermal Degradation: At elevated temperatures, decarboxylation of the carboxylic acid group may occur.

• Photodegradation: Exposure to UV or visible light can potentially lead to the formation of radical species and subsequent degradation products.[6][7]

Below is a diagram illustrating the logical relationship of potential degradation pathways.

Caption: Potential degradation pathways of the target compound under various stress conditions.

Experimental Protocols for Stability Assessment

To rigorously determine the stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a forced degradation study is recommended.[9] This involves subjecting the compound to a range of stress conditions more severe than accelerated stability testing to identify potential degradation products and establish a stability-indicating analytical method.

Objective

To evaluate the intrinsic stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) and to develop a stability-indicating HPLC method.

Materials and Equipment

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• HPLC grade acetonitrile, methanol, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Trifluoroacetic acid (TFA) or Formic acid (for mobile phase)

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• pH meter

• Forced-convection oven

• Photostability chamber compliant with ICH Q1B guidelines[10][11]

Preparation of Stock Solution

Prepare a stock solution of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid at a concentration of 1 mg/mL in a suitable solvent such as methanol or a mixture of methanol and water.

Forced Degradation Procedures

For each condition, a control sample (stock solution stored at 2-8°C, protected from light) should be analyzed alongside the stressed samples. The target degradation is typically 5-20%.[7]

4.4.1. Acid Hydrolysis

• To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

• Incubate the mixture at 60°C for 24 hours.

• At appropriate time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

4.4.2. Base Hydrolysis

• To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

• Incubate the mixture at 60°C for 24 hours.

• At appropriate time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute for analysis.

4.4.3. Oxidative Degradation

• To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

• Keep the mixture at room temperature for 24 hours, protected from light.

• At appropriate time points, withdraw an aliquot and dilute for analysis.

4.4.4. Thermal Degradation

• Place a known quantity of the solid compound in a vial and heat it in an oven at 80°C for 48 hours.

• Also, place a vial of the stock solution in the oven under the same conditions.

• After the exposure period, allow the samples to cool, then dissolve the solid sample and dilute both samples for analysis.

4.4.5. Photostability

• Expose the solid compound and the stock solution to light in a photostability chamber according to ICH Q1B guidelines.[10][11] The total illumination should be not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[12]

• A control sample should be wrapped in aluminum foil to exclude light and placed alongside the test samples.

• After exposure, prepare the samples for HPLC analysis.

HPLC Method for Stability Indication

A stability-indicating method is one that can separate the parent compound from its degradation products.

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase: A gradient of Solvent A (0.1% TFA in water) and Solvent B (0.1% TFA in acetonitrile).

  • Example Gradient: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm (or a more specific wavelength determined by UV scan of the compound)

• Injection Volume: 10 µL

• Column Temperature: 30°C

Method Validation: The HPLC method should be validated for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for its intended purpose. The peak purity of the parent compound in the stressed samples should be assessed using a photodiode array (PDA) detector.

Workflow for Stability Assessment

The following diagram outlines the logical workflow for assessing the stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Workflow for conducting a comprehensive stability assessment of a chemical compound.

By following this guide, researchers and drug development professionals can ensure the proper storage and handling of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, thereby maintaining its quality and integrity for downstream applications. The provided experimental protocol offers a robust framework for conducting forced degradation studies to elucidate its stability profile.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 220394-97-8 CAS MSDS (1-BOC-4-CBZ-AMINO-PIPERIDINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | 150435-81-7 [sigmaaldrich.com]
• 4. 4-AMINO-1-BOC-PIPERIDINE-4-CARBOXYLIC ACID - Safety Data Sheet [chemicalbook.com]
• 5. combi-blocks.com [combi-blocks.com]
• 6. SOP for Forced Degradation Study [m-pharmainfo.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. fishersci.com [fishersci.com]
• 9. openaccessjournals.com [openaccessjournals.com]
• 10. jordilabs.com [jordilabs.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. youtube.com [youtube.com]

Protocols & Analytical Methods

Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a valuable building block in medicinal chemistry and drug development. The protocol is based on established chemical transformations and provides a comprehensive guide for researchers in the field.

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a bifunctional molecule incorporating a protected amino group and a carboxylic acid on a piperidine scaffold. This structure is of significant interest in the design of novel therapeutics, acting as a constrained amino acid analogue or a versatile scaffold for further chemical modification. The benzyl group on the piperidine nitrogen and the tert-butyloxycarbonyl (Boc) protecting group on the 4-amino substituent offer orthogonal protection, allowing for selective chemical manipulation at different sites of the molecule.

Overall Synthetic Strategy

The proposed synthesis follows a multi-step sequence starting from the commercially available 1-benzyl-4-piperidone. The key steps involve the formation of a hydantoin intermediate via the Bucherer-Bergs reaction, followed by Boc protection of the piperidine nitrogen and subsequent hydrolysis to yield the desired product.

Experimental Protocol

Step 1: Synthesis of 5-(1-Benzylpiperidin-4-ylidene)imidazolidine-2,4-dione (Hydantoin Intermediate)

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-benzyl-4-piperidone (18.9 g, 100 mmol), potassium cyanide (7.8 g, 120 mmol), and ammonium carbonate (28.8 g, 300 mmol).

• Solvent Addition: Add 200 mL of ethanol and 50 mL of water to the flask.

• Reaction: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration and wash with cold water (3 x 50 mL) and then with cold ethanol (2 x 30 mL).

• Drying: Dry the solid product under vacuum to a constant weight to yield the hydantoin intermediate as a white to off-white solid.

Step 2: Synthesis of tert-Butyl 4-carboxy-4-(1-benzylpiperidin-4-yl)carbamate (Boc Protection)

• Reaction Setup: To a solution of the hydantoin intermediate (25.9 g, 100 mmol) in a 1:1 mixture of tetrahydrofuran (THF) and water (200 mL) in a 500 mL round-bottom flask, add sodium hydroxide (12.0 g, 300 mmol).

• Hydrolysis: Heat the mixture to reflux for 24 hours to hydrolyze the hydantoin ring.

• Cooling and pH Adjustment: Cool the reaction mixture to 0-5 °C in an ice bath. Carefully adjust the pH of the solution to approximately 9-10 with concentrated hydrochloric acid.

• Boc Anhydride Addition: While maintaining the temperature at 0-5 °C, add di-tert-butyl dicarbonate (Boc)₂O (24.0 g, 110 mmol) dissolved in 50 mL of THF dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Work-up: Acidify the reaction mixture to pH 3-4 with a 1 M HCl solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Step 3: Purification of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Recrystallization: The crude product can be purified by recrystallization from a suitable solvent system such as ethyl acetate/hexanes or isopropanol/water to yield the final product as a white solid.

• Characterization: Confirm the structure and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Data Presentation

Step	Reactant	Molar Mass ( g/mol )	Amount (mmol)	Reagent/Solvent	Conditions	Product	Yield (%)
1	1-Benzyl-4-piperidone	189.27	100	KCN, (NH₄)₂CO₃, EtOH/H₂O	Reflux, 12-16 h	Hydantoin Intermediate	85-95
2	Hydantoin Intermediate	259.30	100	NaOH, (Boc)₂O, THF/H₂O	Reflux, 24 h; then 0°C to RT, 12 h	Crude Product	70-80
3	Crude Product	334.42	-	Ethyl acetate/Hexanes	Recrystallization	Pure Product	>95 (purity)

Visualizations

Application Notes and Protocols for the Use of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of peptide-based therapeutics is continually evolving, with a significant focus on developing molecules with enhanced stability, receptor selectivity, and bioavailability.[1] The incorporation of non-natural or unnatural amino acids is a key strategy in achieving these improvements.[2][3] 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a synthetic amino acid that offers a rigid piperidine core, which can introduce conformational constraints into a peptide sequence.[4] Such constraints can pre-organize the peptide into a bioactive conformation, leading to improved potency and resistance to enzymatic degradation.[5] This document provides detailed application notes and experimental protocols for the successful incorporation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid into peptides using solid-phase peptide synthesis (SPPS).

Physicochemical Properties of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

A comprehensive understanding of the physicochemical properties of this building block is crucial for its effective use in peptide synthesis.

Property	Value	Reference
CAS Number	150435-81-7	[6][7][8]
Molecular Formula	C18H26N2O4	[6][7]
Molecular Weight	334.4 g/mol	[6]
Appearance	Solid	[7]
Purity	Typically ≥97%	[7]
Storage Temperature	2-8°C, sealed in dry conditions	[7]
IUPAC Name	1-benzyl-4-[(tert-butoxycarbonyl)amino]-4-piperidinecarboxylic acid	[7]

Peptide Synthesis Strategies

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid can be incorporated into peptide sequences using standard solid-phase peptide synthesis (SPPS) protocols. Due to the tert-butyloxycarbonyl (Boc) protecting group on the α-amine, this amino acid is directly compatible with the Boc/Bzl SPPS strategy. For use in the more common Fmoc/tBu SPPS strategy, the Boc group on the piperidine nitrogen must first be replaced with an Fmoc group.

Boc/Bzl Solid-Phase Peptide Synthesis

The Boc/Bzl strategy utilizes an acid-labile Boc group for temporary Nα-protection and more acid-stable benzyl-based groups for side-chain protection.[9][10]

This protocol outlines a single coupling cycle for the incorporation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

1. Resin Preparation:

• Start with a suitable resin, such as Merrifield or PAM resin, with the preceding amino acid already coupled and its Nα-Boc group removed.[1]

• Swell the resin in dichloromethane (DCM) for 30 minutes.[9]

2. Boc Deprotection:

• Treat the resin with a solution of 50% trifluoroacetic acid (TFA) in DCM for 2 minutes.[9][10]

• Drain and repeat the treatment for 20-30 minutes to ensure complete removal of the Boc group.[9]

• Wash the resin thoroughly with DCM (3 times).[9]

3. Neutralization:

• Neutralize the resulting trifluoroacetate salt by washing the resin with a 10% solution of N,N-diisopropylethylamine (DIEA) in DCM for 5-10 minutes (repeat twice).[10][11]

• Wash the resin with DCM (3 times).[10]

4. Coupling of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid:

• In a separate vessel, dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (3 equivalents relative to resin loading) and a coupling agent such as HBTU (3 equivalents) in N,N-dimethylformamide (DMF).[9]

• Add DIEA (6 equivalents) to the solution to activate the carboxylic acid.

• Add the activated amino acid solution to the resin.

• Agitate the reaction mixture for 2-4 hours at room temperature. Due to the steric hindrance of this α,α-disubstituted amino acid, longer coupling times and the use of potent activating agents like HATU or HCTU may be necessary to achieve high coupling efficiency.[12][13]

• Monitor the coupling reaction using a qualitative test such as the Kaiser test. If the test is positive, indicating incomplete coupling, the coupling step should be repeated.

5. Washing:

• After complete coupling, drain the reaction solution and wash the resin thoroughly with DMF (3 times) and DCM (3 times) to remove any excess reagents and byproducts.

This cycle is repeated for each subsequent amino acid in the peptide sequence.

Fmoc/tBu Solid-Phase Peptide Synthesis

The Fmoc/tBu strategy is widely used due to its milder deprotection conditions.[14] To use 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid in this strategy, it must first be converted to its Fmoc-protected analogue, 1-Benzyl-4-(Fmoc-amino)piperidine-4-carboxylic acid .

This protocol outlines a single coupling cycle for the incorporation of the Fmoc-protected version of the title compound.

1. Resin Preparation:

• Start with a suitable resin, such as Rink Amide or Wang resin, with the preceding amino acid already coupled and its Nα-Fmoc group removed.[15]

• Swell the resin in DMF for at least 30 minutes.[16]

2. Fmoc Deprotection:

• Treat the resin with a 20% solution of piperidine in DMF for 5 minutes.[16]

• Drain and repeat the treatment for an additional 10-15 minutes to ensure complete removal of the Fmoc group.[16]

• Wash the resin thoroughly with DMF (5 times).[16]

3. Coupling of 1-Benzyl-4-(Fmoc-amino)piperidine-4-carboxylic acid:

• In a separate vial, dissolve 1-Benzyl-4-(Fmoc-amino)piperidine-4-carboxylic acid (3 equivalents) and a coupling agent like HOBt (3 equivalents) in a minimal amount of DMF.[16]

• Add a carbodiimide, such as N,N'-diisopropylcarbodiimide (DIC) (3 equivalents), to the solution and pre-activate for 5-10 minutes.[16]

• Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction mixture for 2-4 hours at room temperature. As with the Boc strategy, extended coupling times or more potent coupling reagents may be required.[12]

• Monitor the reaction completion with a Kaiser test. Recoupling may be necessary if the test is positive.[16]

4. Washing:

• After complete coupling, drain the solution and wash the resin with DMF (3 times).[16]

This cycle is repeated for each amino acid in the sequence.

Peptide Cleavage and Purification

Final Cleavage and Deprotection:

• Boc/Bzl Strategy: The peptide is cleaved from the resin, and side-chain protecting groups are removed simultaneously using a strong acid like anhydrous hydrogen fluoride (HF) with appropriate scavengers (e.g., anisole).[9]

• Fmoc/tBu Strategy: Cleavage and deprotection are achieved using a cleavage cocktail, typically containing TFA with scavengers such as water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT).[15] A common mixture is TFA/TIS/water (95:2.5:2.5).[17]

Purification:

• The crude peptide is precipitated with cold diethyl ether, centrifuged, and washed.[16]

• Purification is typically performed by reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column using a water/acetonitrile gradient containing 0.1% TFA.[4][15][18][19]

Analysis:

• The purity of the final peptide is assessed by analytical RP-HPLC.[15]

• The identity of the peptide is confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF) to verify the correct molecular weight.[15][20]

Quantitative Data and Performance

The incorporation of sterically hindered amino acids like 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid can present challenges. The following table summarizes expected performance and considerations.

Parameter	Expected Outcome/Consideration	Rationale/Reference
Coupling Efficiency	May be lower than standard amino acids. Double coupling or the use of more potent activating agents (HATU, HCTU) is recommended.	Steric hindrance around the α-carbon can slow down the coupling reaction.[12][13]
Deprotection (Boc)	Standard conditions (TFA/DCM) are generally effective. Reaction kinetics might be slightly slower than for linear amino acids.	The kinetics of Boc deprotection can be influenced by the substrate structure.[14][21]
Deprotection (Fmoc)	Standard conditions (piperidine/DMF) are effective.	Fmoc deprotection is generally robust.[14][22]
Side Reactions	Racemization is not a concern for this α,α-disubstituted amino acid. Incomplete coupling leading to deletion sequences is the primary risk.	The absence of an α-hydrogen prevents epimerization. Careful monitoring of coupling completion is crucial.
Peptide Purity (Crude)	May be lower than for peptides containing only standard amino acids due to potential for incomplete couplings.	Inefficient coupling of the hindered residue can lead to a higher proportion of deletion sequences.
Solubility of Peptide	The piperidine moiety may enhance the water solubility of the final peptide.	The incorporation of a cyclic, polar moiety can improve the overall hydrophilicity.[4]

Applications and Expected Impact on Peptide Properties

The incorporation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid can significantly influence the properties of a peptide.

• Conformational Constraint: The rigid piperidine ring restricts the phi (φ) and psi (ψ) dihedral angles of the peptide backbone, which can induce and stabilize specific secondary structures like β-turns.[5][16] This pre-organization can lead to higher receptor binding affinity and selectivity.

• Proteolytic Stability: The non-natural structure of this amino acid can render the adjacent peptide bonds resistant to cleavage by proteases, thereby increasing the in vivo half-life of the peptide.[2]

• Drug Development: By modifying the pharmacokinetic and pharmacodynamic properties of peptides, this building block is a valuable tool in the development of novel peptide-based drugs with improved therapeutic profiles.[23]

Visualizations

Caption: Chemical structure of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Workflow for Boc/Bzl Solid-Phase Peptide Synthesis.

Caption: Workflow for Fmoc/tBu Solid-Phase Peptide Synthesis.

Caption: Conceptual benefits of using constrained amino acids in peptide design.

References

• 1. Efficient peptide coupling involving sterically hindered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Coupling efficiencies of amino acids in the solid phase synthesis of peptides. | Semantic Scholar [semanticscholar.org]
• 4. Enhancing Chemical Stability through Structural Modification of Antimicrobial Peptides with Non-Proteinogenic Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein synthesis with conformationally constrained cyclic dipeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 150435-81-7|1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 9. Synthesis of bioactive and stabilized cyclic peptides by macrocyclization using C(sp3)–H activation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. peptide.com [peptide.com]
• 12. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 16. DESIGN OF CYCLIC PEPTIDES WITH BIOLOGICAL ACTIVITIES FROM BIOLOGICALLY ACTIVE PEPTIDES: THE CASE OF PEPTIDE MODULATORS OF MELANOCORTIN RECEPTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. rsc.org [rsc.org]
• 18. peptide.com [peptide.com]
• 19. agilent.com [agilent.com]
• 20. benchchem.com [benchchem.com]
• 21. pubs.rsc.org [pubs.rsc.org]
• 22. Atom Scientific Ltd | Product | Piperidine for Peptide Synthesis [atomscientific.com]
• 23. chemimpex.com [chemimpex.com]

Application Notes and Protocols for the Coupling of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a valuable bifunctional building block in medicinal chemistry and drug discovery. Its rigid piperidine scaffold, combined with orthogonally protected amino and carboxylic acid functionalities, makes it an ideal starting material for the synthesis of diverse and complex molecules, including enzyme inhibitors, receptor ligands, and proteolysis-targeting chimeras (PROTACs). The formation of an amide bond by coupling the carboxylic acid group with a primary or secondary amine is a critical step in the utilization of this versatile scaffold.

This document provides detailed application notes and experimental protocols for the amide coupling of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid using common and efficient coupling reagents. The information herein is intended to guide researchers in selecting optimal reaction conditions and successfully synthesizing their target molecules.

Data Presentation: Comparison of Common Coupling Reagents

The choice of coupling reagent is crucial for achieving high yields and purity in amide bond formation. Factors such as the nucleophilicity of the amine, steric hindrance of the substrates, and potential for side reactions should be considered. Below is a summary of typical reaction conditions for two widely used coupling systems for the acylation of an amine with 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Coupling Reagent System	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)	Reported Yield Range (%)
EDC / HOBt	DIPEA or Et₃N	DMF or CH₂Cl₂	0 to RT	12 - 24	85 - 95
HATU	DIPEA or Et₃N	DMF	RT	2 - 6	90 - 98

Note: Yields are representative and can vary depending on the specific amine substrate and reaction scale.

Mandatory Visualizations

General Amide Coupling Workflow

The following diagram illustrates the general workflow for the coupling of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid with an amine.

Application Notes and Protocols for Boc Deprotection of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a valuable building block in medicinal chemistry and drug discovery, frequently utilized in the synthesis of complex molecules such as enzyme inhibitors, receptor antagonists, and other therapeutic agents. The tert-butyloxycarbonyl (Boc) protecting group on the 4-amino substituent is crucial for regioselective reactions. Its efficient and clean removal is a critical step in many synthetic pathways.

These application notes provide a comprehensive overview of common and alternative methods for the deprotection of the Boc group from 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. The selection of an appropriate deprotection method is paramount and depends on the overall synthetic strategy, the presence of other sensitive functional groups, and desired salt form of the final product. This document outlines standard protocols using strong acids, as well as milder alternatives, and includes a comparative summary of reaction conditions.

Deprotection Strategies

The removal of the Boc group is an acid-catalyzed process. The mechanism involves protonation of the carbamate oxygen, followed by the formation of a stable tert-butyl cation and the release of carbon dioxide to yield the free amine. The choice of acid and reaction conditions dictates the efficiency and selectivity of the deprotection.

Standard Acidic Deprotection Methods

The most common methods for Boc deprotection employ strong acids such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent. These methods are generally high-yielding and proceed rapidly at room temperature.

• Trifluoroacetic Acid (TFA): TFA is a widely used reagent for Boc deprotection, typically in a solution with a chlorinated solvent like dichloromethane (DCM). The reaction is usually fast and efficient. One of the main considerations when using TFA is the formation of the trifluoroacetate salt of the deprotected amine, which may require a subsequent neutralization step.

• Hydrogen Chloride (HCl) in Dioxane: A solution of 4M HCl in dioxane is another robust method for Boc deprotection. This reagent often provides a crystalline hydrochloride salt of the product, which can be advantageous for purification and handling.[1][2] This method is known for its efficiency and selectivity.[2][3]

Mild Deprotection Methods

In cases where the substrate contains other acid-labile functional groups or when harsh acidic conditions lead to side products, milder deprotection methods are preferable.

• Oxalyl Chloride in Methanol: This system offers a mild and efficient alternative for Boc deprotection at room temperature. The reaction typically proceeds in 1-4 hours with high yields for a variety of substrates.[4]

• p-Toluenesulfonic Acid (p-TsOH): p-Toluenesulfonic acid can be used for Boc deprotection, often in a solvent-free mechanochemical approach or in a deep eutectic solvent, presenting a greener alternative to traditional methods.

Comparative Data of Boc Deprotection Methods

Deprotection Method	Reagent(s)	Solvent	Typical Reaction Time	Typical Temperature	Typical Yield (%)	Notes
Strong Acid	Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	30 min - 2 h	Room Temperature	>90	Forms a trifluoroacetate salt. Scavengers may be needed for sensitive substrates.[5]
Strong Acid	4M Hydrogen Chloride (HCl)	1,4-Dioxane	30 min - 16 h	Room Temperature	90 - 100	Often yields a crystalline hydrochloride salt, facilitating isolation.[6][7]
Mild Acid	Oxalyl Chloride	Methanol	1 - 4 h	Room Temperature	up to 90	Good for substrates with other acid-sensitive groups.[4]
Mild Acid	p-Toluenesulfonic Acid (p-TsOH)	Solvent-free (ball milling)	10 min	Room Temperature	High	An environmentally friendly alternative.

Experimental Protocols

Protocol 1: Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol describes the standard procedure for the complete removal of the Boc protecting group using TFA.

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1 equivalent) in anhydrous DCM (10-20 mL per gram of substrate) in a round-bottom flask.

• To the stirred solution, slowly add TFA (5-10 equivalents). A common concentration is 20-50% TFA in DCM.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

• Work-up (for free amine): a. Dissolve the residue in water or a suitable organic solvent. b. Carefully neutralize the solution by adding saturated NaHCO₃ solution until the pH is basic (pH 8-9). c. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM) (3 x 20 mL). d. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the deprotected product.

Workflow for TFA Deprotection

References

• 1. researchgate.net [researchgate.net]
• 2. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. experts.arizona.edu [experts.arizona.edu]
• 4. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Boc Deprotection - HCl [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a versatile, bifunctional scaffold of significant interest in medicinal chemistry. Its rigid piperidine core, coupled with orthogonally protected amino and carboxylic acid functionalities, makes it an ideal starting material for the synthesis of diverse compound libraries targeting a range of biological entities. The presence of the benzyl group on the piperidine nitrogen and the tert-butyloxycarbonyl (Boc) protecting group on the 4-amino substituent allows for selective chemical manipulation at either the nitrogen or the carboxylic acid, facilitating the construction of complex molecular architectures. This document outlines the application of this scaffold in the discovery of novel opioid receptor modulators, providing detailed synthetic protocols and bioassay methodologies.

Application: Development of Novel Opioid Receptor Modulators

The 4-anilinopiperidine scaffold is a well-established pharmacophore for potent opioid analgesics, with fentanyl and its analogs being prime examples.[1][2][3] The structural rigidity of the piperidine ring and the precise spatial orientation of the substituents are crucial for high-affinity binding to opioid receptors. 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid serves as a key building block for the synthesis of novel analogs in this class, offering multiple points for diversification to explore structure-activity relationships (SAR) and optimize pharmacological profiles.

Proposed Synthetic Pathway

A hypothetical synthetic route to a novel fentanyl analog from 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is presented below. This pathway involves initial modification at the carboxylic acid, followed by deprotection and functionalization of the 4-amino group, and finally, manipulation of the 1-benzyl group.

Figure 1: Synthetic workflow for a novel fentanyl analog.

Experimental Protocols

Protocol 1: Synthesis of a Novel Fentanyl Analog

1.1. Esterification of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• To a solution of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) in methanol (10 mL/mmol) at 0 °C, add thionyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and then reflux for 4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield Methyl 1-benzyl-4-(Boc-amino)piperidine-4-carboxylate.

1.2. Boc Deprotection

• Dissolve the product from step 1.1 (1.0 eq) in dichloromethane (DCM, 10 mL/mmol).

• Add trifluoroacetic acid (TFA, 5.0 eq) dropwise at 0 °C.

• Stir the reaction at room temperature for 2 hours, monitoring by TLC.

• Concentrate the mixture under reduced pressure.

• Basify the residue with saturated sodium bicarbonate solution and extract with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield Methyl 1-benzyl-4-aminopiperidine-4-carboxylate.

1.3. Acylation of the 4-amino group

• Dissolve the product from step 1.2 (1.0 eq) and triethylamine (1.5 eq) in DCM (10 mL/mmol).

• Cool the solution to 0 °C and add propionyl chloride (1.1 eq) dropwise.

• Stir at room temperature for 3 hours, monitoring by TLC.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to obtain Methyl 1-benzyl-4-(N-phenylpropanamido)piperidine-4-carboxylate.

1.4. Debenzylation

• Dissolve the product from step 1.3 (1.0 eq) in ethanol (15 mL/mmol).

• Add 10% Palladium on carbon (10% w/w).

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature overnight.

• Filter the reaction mixture through Celite and concentrate the filtrate to yield Methyl 4-(N-phenylpropanamido)piperidine-4-carboxylate.

1.5. N-Alkylation

• To a solution of the product from step 1.4 (1.0 eq) in acetonitrile (10 mL/mmol), add potassium carbonate (2.0 eq) and 2-phenylethyl bromide (1.2 eq).

• Reflux the mixture overnight, monitoring by TLC.

• Cool the reaction to room temperature, filter, and concentrate the filtrate.

• Purify the residue by column chromatography to yield the final Novel Fentanyl Analog.

Protocol 2: Mu-Opioid Receptor (MOR) Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of the synthesized compound for the mu-opioid receptor.[4][5][6]

2.1. Materials

• Cell membranes expressing human mu-opioid receptor (hMOR).

• [³H]DAMGO (a selective MOR agonist radioligand).

• Naloxone (a non-selective opioid antagonist for determining non-specific binding).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Synthesized test compound.

• Scintillation cocktail and vials.

• Glass fiber filters.

• Filtration apparatus.

2.2. Procedure

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add in the following order:

  • Assay buffer.

  • Test compound or vehicle or Naloxone (10 µM final concentration for non-specific binding).

  • [³H]DAMGO (to a final concentration of ~0.5 nM).[6]

  • hMOR membranes (20-40 µg protein per well).

• Incubate the plate at room temperature for 120 minutes.[6]

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and vortex.

• Measure the radioactivity in a liquid scintillation counter.

2.3. Data Analysis

• Calculate the specific binding by subtracting the non-specific binding (counts in the presence of Naloxone) from the total binding (counts in the presence of vehicle).

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation

The binding affinities of a series of synthesized analogs can be summarized in a table for easy comparison and SAR analysis.

Compound	R1 (at N1)	R2 (at N4-acyl)	Ki (nM) at hMOR
Analog 1	Phenethyl	Ethyl	e.g., 0.5
Analog 2	Benzyl	Ethyl	e.g., 5.2
Analog 3	Methyl	Ethyl	e.g., 15.8
Analog 4	Phenethyl	Methyl	e.g., 1.1
Fentanyl	Phenethyl	Ethyl	Reference value

Signaling Pathway

Opioid receptors are G-protein coupled receptors (GPCRs) that, upon agonist binding, activate intracellular signaling cascades.[7][8][9][10] The primary pathway involves coupling to inhibitory G-proteins (Gi/o), leading to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channel activity. This ultimately results in a reduction in neuronal excitability and neurotransmitter release, producing analgesia.

Figure 2: Opioid receptor signaling pathway.

Conclusion

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a highly valuable and versatile building block in drug discovery. Its utility has been demonstrated here through a representative application in the synthesis of novel opioid receptor modulators. The provided protocols for chemical synthesis and biological evaluation offer a framework for researchers to explore the potential of this scaffold in developing new therapeutic agents. The ability to systematically modify the core structure at multiple positions allows for a thorough investigation of structure-activity relationships, paving the way for the discovery of next-generation medicines.

References

• 1. Fentanyl analogs: structure-activity-relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. A mu-opioid receptor-filter assay. Rapid estimation of binding affinity of ligands and reversibility of long-lasting ligand-receptor complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Opioid Receptor Interacting Proteins and the Control of Opioid Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]

Application Notes and Protocols for the Synthesis of Novel Therapeutic Agents from 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a highly versatile bifunctional piperidine derivative that serves as a crucial building block in medicinal chemistry and organic synthesis.[1][2] Its structure incorporates three key functional groups amenable to selective modification: a carboxylic acid, a tert-butoxycarbonyl (Boc)-protected primary amine, and a benzyl-protected piperidine nitrogen. This strategic arrangement allows for orthogonal synthesis strategies, enabling the development of diverse molecular architectures.[3]

The rigid piperidine scaffold is a common motif in many G protein-coupled receptor (GPCR) ligands and other biologically active compounds.[4] Derivatives of this core structure are explored for a wide range of therapeutic applications, including the development of analgesics, anti-inflammatory drugs, antifungal agents, and treatments for neurological disorders.[5][6] These application notes provide detailed protocols for the chemical modification of this scaffold to generate libraries of novel compounds for drug discovery programs.

Core Synthetic Strategies & Workflow

The synthetic utility of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid stems from the ability to selectively deprotect and functionalize its different reactive sites. The primary strategies involve:

• Modification of the Carboxylic Acid: The carboxylic acid is readily activated for amide bond formation, allowing coupling with a vast array of primary and secondary amines to generate diverse carboxamides.

• Functionalization of the C4-Amino Group: The Boc protecting group can be efficiently removed under acidic conditions to yield a free primary amine, which can then be acylated, alkylated, or used in other coupling reactions.[2]

• Functionalization of the Piperidine Nitrogen: The N-benzyl group can be removed via catalytic hydrogenation, providing an opportunity to introduce different substituents on the piperidine ring nitrogen.[7]

These orthogonal strategies allow for a systematic exploration of the chemical space around the piperidine core, as illustrated in the workflow below.

Caption: General synthetic workflows from the starting material.

Experimental Protocols

Protocol 1: General Amide Coupling using EDC/NHS

This protocol describes the formation of an amide bond by coupling the carboxylic acid of the starting material with a primary or secondary amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) as activating agents.[8]

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Amine (primary or secondary)

• EDC (N-Ethyl-N'-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-Hydroxysuccinimide) or HOBt (Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• 5% Aqueous HCl

• Saturated Aqueous NaHCO₃

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Activation: Dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) in anhydrous DMF.

• Add NHS (1.2 eq) and EDC (1.2 eq) to the solution.[8] Some protocols may also use HOBt as an alternative to NHS.[9]

• Stir the reaction mixture at room temperature for 30-60 minutes to form the activated ester intermediate.

• Amine Coupling: In a separate flask, dissolve the desired amine (1.1 eq) in a minimal amount of DMF.

• Add the amine solution to the pre-activated carboxylic acid mixture. If the amine is a hydrochloride salt, add DIPEA (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-12 hours. Monitor progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.[8]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the EDC/NHS mediated amide coupling protocol.

Protocol 2: Boc-Group Deprotection

This procedure removes the Boc protecting group to expose the primary amine at the C4 position, making it available for subsequent functionalization.[3]

Materials:

• Boc-protected piperidine derivative

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Saturated Aqueous NaHCO₃

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Dissolve the Boc-protected compound (1.0 eq) in anhydrous DCM (approx. 0.1 M solution).

• Add Trifluoroacetic acid (TFA) (10-20 eq, typically 20-50% v/v solution).

• Stir the mixture at room temperature for 1-3 hours. Monitor the deprotection by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• Re-dissolve the residue in ethyl acetate or DCM.

• Carefully wash the organic layer with saturated aqueous NaHCO₃ until the aqueous layer is basic (to neutralize TFA).

• Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected amine. The product is often used in the next step without further purification.

Protocol 3: N-Debenzylation via Catalytic Hydrogenation

This protocol removes the N-benzyl group from the piperidine nitrogen, allowing for further diversification at this position.[7]

Materials:

• N-benzyl piperidine derivative

• Palladium on carbon (Pd/C, 10 wt. %)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) source (balloon or hydrogenation apparatus)

Procedure:

• Dissolve the N-benzyl piperidine derivative in MeOH or EtOH in a flask suitable for hydrogenation.

• Carefully add Pd/C catalyst (5-10 mol %) to the solution under an inert atmosphere (e.g., Argon or Nitrogen).

• Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon is sufficient for small scale) at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with additional solvent (MeOH or EtOH).

• Concentrate the filtrate under reduced pressure to obtain the debenzylated product.

Data Presentation

Effective drug discovery relies on the systematic evaluation of synthesized compounds. The following tables provide a template for organizing synthetic and biological data.

Table 1: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Additive	Base (Typical)	Activation Time	Coupling Time	Key Advantages/Disadvantages
EDC	HOBt or NHS	DIPEA	15-60 min	2-12 h	Water-soluble byproducts, good for solution & solid-phase.[8]
DCC	DMAP	-	15-30 min	1-4 h	Forms insoluble DCU byproduct (can be filtered off).
HATU	-	DIPEA	5-10 min	30-60 min	Very fast and efficient, low racemization, but more expensive.[10]

| DIC | HOBt | DIPEA | 15-30 min | 1-4 h | Similar to DCC but byproduct is soluble.[4] |

Table 2: Representative Synthetic Data for Amide Library Generation

Entry	Amine (R-NH₂)	Coupling Method	Yield (%)	Purity (LC-MS, %)	Notes
1	Benzylamine	EDC/HOBt	85	>98	-
2	Morpholine	HATU/DIPEA	92	>99	Fast reaction.
3	Aniline	EDC/HOBt	65	>95	Lower yield with less nucleophilic amine.

| 4 | 4-Fluorobenzylamine | EDC/HOBt | 88 | >97 | - |

Example Application: Synthesis of a Spiro-Piperidine Scaffold

The starting material can also serve as a precursor for more complex structures like spiro-piperidines, which have shown promise as HDAC inhibitors.[11] A potential synthetic route could involve intramolecular cyclization following modification of both the carboxylic acid and the C4-amino group.

Caption: Hypothetical pathway to a spiro-piperidine scaffold.

Potential Biological Targets and Signaling Pathways

Derivatives synthesized from this scaffold may target a variety of cellular pathways. For instance, piperidine-containing molecules are often developed as kinase inhibitors. A synthesized agent could potentially inhibit a kinase within a critical signaling cascade, such as the MAPK/ERK pathway, which is often dysregulated in cancer.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic Acid|CAS 252720-31-3 [benchchem.com]
• 3. Buy 1-Benzyl-4-Boc-piperazine-2-carboxylic acid | 181956-25-2 [smolecule.com]
• 4. benchchem.com [benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. mdpi.com [mdpi.com]
• 7. CN107805218B - Method for preparing 4-Boc-aminopiperidine - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. Amide Synthesis [fishersci.co.uk]
• 10. growingscience.com [growingscience.com]
• 11. bepls.com [bepls.com]

Application Note: A Detailed Protocol for the N-Benzylation of 4-(Boc-amino)piperidine-4-carboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction This application note provides a comprehensive and detailed experimental procedure for the N-benzylation of 4-(Boc-amino)piperidine-4-carboxylic acid. This reaction is a crucial step in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs), where the benzyl group serves as a common protecting group or a key structural motif. The protocol described herein utilizes a reductive amination approach, a widely employed and efficient method for the formation of carbon-nitrogen bonds.[1][2] This method involves the reaction of the secondary amine of the piperidine ring with benzaldehyde to form an iminium ion intermediate, which is subsequently reduced in situ by a mild reducing agent, sodium triacetoxyborohydride, to yield the desired N-benzylated product.[3]

Reaction Scheme

Figure 1. Reaction scheme for the N-benzylation.

Experimental Protocol

This protocol details the necessary reagents, equipment, and step-by-step instructions for the successful synthesis of N-benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-(Boc-amino)piperidine-4-carboxylic acid	183673-71-4	244.29	1.0 g (4.09 mmol)
Benzaldehyde	100-52-7	106.12	0.48 mL (4.71 mmol)
Sodium triacetoxyborohydride (NaBH(OAc)3)	56553-60-7	211.94	1.30 g (6.14 mmol)
Dichloromethane (DCM), anhydrous	75-09-2	84.93	20 mL
Saturated aqueous sodium bicarbonate (NaHCO3)	-	-	30 mL
Brine (saturated aqueous NaCl)	-	-	20 mL
Anhydrous sodium sulfate (Na2SO4)	7757-82-6	142.04	As needed
Ethyl acetate (for extraction)	141-78-6	88.11	50 mL
Hexanes (for purification)	110-54-3	86.18	As needed

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Argon or nitrogen inlet

• Syringes

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) apparatus

Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-(Boc-amino)piperidine-4-carboxylic acid (1.0 g, 4.09 mmol).

• Solvent and Reactant Addition: Add anhydrous dichloromethane (20 mL) to the flask. Stir the mixture until the solid is fully suspended. Add benzaldehyde (0.48 mL, 4.71 mmol, 1.15 eq) to the suspension.

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.30 g, 6.14 mmol, 1.5 eq) to the reaction mixture in portions over 5 minutes. The reaction is typically carried out at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature under an inert atmosphere (argon or nitrogen). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 10% methanol in dichloromethane). The reaction is generally complete within 12-24 hours.

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (30 mL). Stir the biphasic mixture vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the combined organic phase over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of methanol in dichloromethane or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure N-benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Data Presentation

The following table summarizes the expected quantitative data for this experimental protocol.

Parameter	Value
Starting Material Mass	1.0 g
Expected Product Mass	~1.2 g (assuming ~85% yield)
Molar Yield (Typical)	80-90%
Purity (post-purification)	>95% (determined by NMR and LC-MS)
Appearance	White to off-white solid
TLC Rf (10% MeOH/DCM)	~0.4 (product), ~0.2 (starting material)

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the experimental procedure.

Figure 2. Workflow for N-benzylation.

Logical Relationship of Reductive Amination

This diagram outlines the mechanistic stages of the reductive amination process.

Figure 3. Reductive amination pathway.

References

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

The Strategic Role of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid in the Advancement of PROTACs

For Immediate Release

In the rapidly evolving field of targeted protein degradation, the rational design of Proteolysis Targeting Chimeras (PROTACs) is paramount for achieving therapeutic success. The linker component, which connects the target-binding and E3 ligase-recruiting moieties, has been identified as a critical determinant of PROTAC efficacy, influencing both the stability of the ternary complex and the overall physicochemical properties of the molecule. Within this context, 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid has emerged as a valuable building block for the construction of rigid and conformationally defined linkers, addressing key challenges in PROTAC development.

This document provides detailed application notes and protocols for the utilization of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid in the synthesis and evaluation of PROTACs, intended for researchers, scientists, and drug development professionals.

Application Notes

The incorporation of rigid scaffolds, such as the piperidine ring, into PROTAC linkers has been shown to be a successful strategy for improving metabolic stability and potency.[1] The 4-amino-4-carboxylic acid substitution pattern on the piperidine ring provides a versatile scaffold for creating linkers with defined exit vectors. The benzyl and Boc protecting groups on the piperidine nitrogen and the 4-amino group, respectively, allow for orthogonal deprotection and sequential coupling of the target-binding and E3 ligase-binding ligands, facilitating a modular and efficient synthesis of PROTAC libraries.

The rigidity of the piperidine core helps to pre-organize the PROTAC molecule, potentially reducing the entropic penalty upon formation of the ternary complex (Target Protein-PROTAC-E3 Ligase) and thus enhancing its stability and subsequent target ubiquitination and degradation.

Experimental Protocols

The following protocols provide a general framework for the synthesis and evaluation of PROTACs incorporating the 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid building block.

Protocol 1: Synthesis of a PROTAC Intermediate

This protocol describes the coupling of the carboxylic acid of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid to an amine-functionalized E3 ligase ligand (e.g., a derivative of pomalidomide).

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Amine-functionalized E3 ligase ligand (e.g., 4-aminomethyl-pomalidomide)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Standard workup and purification reagents (Ethyl acetate, saturated NaHCO₃, brine, anhydrous Na₂SO₄, silica gel for column chromatography)

Procedure:

• Dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.2 eq) and DIPEA (2.0 eq) to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.

• Add the amine-functionalized E3 ligase ligand (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring progress by LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired PROTAC intermediate.

Protocol 2: Deprotection and Coupling to Target Ligand

This protocol outlines the deprotection of the Boc group and subsequent coupling to a carboxylic acid-functionalized target protein ligand.

Materials:

• PROTAC intermediate from Protocol 1

• TFA (Trifluoroacetic acid)

• DCM (Dichloromethane)

• Carboxylic acid-functionalized target protein ligand

• HATU

• DIPEA

• Anhydrous DMF

Procedure:

• Boc Deprotection:

  • Dissolve the PROTAC intermediate (1.0 eq) in DCM.

  • Add TFA (20-50% in DCM) and stir at room temperature for 1-2 hours.

  • Monitor deprotection by LC-MS.

  • Concentrate the reaction mixture under reduced pressure to remove excess TFA and solvent. The resulting amine salt is often used directly in the next step after neutralization.

• Coupling to Target Ligand:

  • Dissolve the deprotected intermediate (1.0 eq) and the carboxylic acid-functionalized target protein ligand (1.1 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq) and stir at room temperature for 4-12 hours.

  • Monitor the reaction by LC-MS.

  • Perform an aqueous workup as described in Protocol 1.

  • Purify the final PROTAC by preparative HPLC.

Protocol 3: Western Blot for Target Protein Degradation

This protocol is for assessing the ability of the synthesized PROTAC to induce the degradation of the target protein in a cellular context.

Materials:

• Cell line expressing the target protein

• Synthesized PROTAC

• DMSO (Dimethyl sulfoxide)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment:

  • Seed cells in appropriate culture plates and allow them to adhere overnight.

  • Treat cells with a range of concentrations of the PROTAC (and a vehicle control, e.g., DMSO) for a specified time (e.g., 2, 4, 8, 16, 24 hours).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts for all samples and prepare them for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein band intensity to the loading control band intensity.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC₅₀ (concentration at which 50% degradation is achieved) and Dₘₐₓ (maximum degradation).

Data Presentation

The following table provides representative data for PROTACs containing piperidine/piperazine-based linkers, illustrating the typical performance metrics evaluated. Note that these values are for analogous compounds and will vary depending on the specific target, E3 ligase, and cell line used.

PROTAC ID	Target Protein	E3 Ligase	Cell Line	DC₅₀ (nM)	Dₘₐₓ (%)	Reference
ARV-110	Androgen Receptor	CRBN	VCaP	~1	>90	[2]
B24	BRD4	CRBN	MV4-11	0.75	>90	[3]
L134 (22a)	BRD4	DCAF11	22Rv1	7.36	>98	[4]

Visualizations

Caption: PROTAC Mechanism of Action.

Caption: PROTAC Synthesis and Evaluation Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. aminer.org [aminer.org]
• 4. Design, Synthesis, and Activity Evaluation of BRD4 PROTAC Based on Alkenyl Oxindole-DCAF11 Pair - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a versatile bifunctional scaffold extensively utilized in medicinal chemistry and drug discovery. Its rigid piperidine core, coupled with orthogonally protected amino and carboxylic acid functionalities, makes it an ideal starting material for the synthesis of diverse compound libraries. The benzyl group on the piperidine nitrogen and the tert-butyloxycarbonyl (Boc) protecting group on the 4-amino substituent allow for selective chemical modifications, enabling the construction of complex molecules with tailored biological activities.

This document provides detailed application notes and experimental protocols for the synthesis of amide derivatives of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. These derivatives have shown significant potential as modulators of various biological targets, including SIRT2, Melanin-Concentrating Hormone Receptor 1 (MCH R1), Bradykinin B2 Receptor (BK B2), and Neurokinin-1 Receptor (NK-1).

Core Applications

Derivatives of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid are instrumental in the development of novel therapeutics for a range of diseases. The piperidine scaffold is a common motif in many biologically active compounds, imparting favorable pharmacokinetic properties.

• SIRT2 Inhibitors: Sirtuin 2 (SIRT2) is a NAD+-dependent deacetylase implicated in cellular processes such as cell cycle regulation and metabolic control. Its dysregulation is associated with neurodegenerative diseases and cancer. Piperidine-based compounds can be designed to selectively inhibit SIRT2, offering a potential therapeutic strategy.

• Melanin-Concentrating Hormone Receptor 1 (MCH R1) Antagonists: MCH R1 is a G-protein coupled receptor (GPCR) that plays a crucial role in the regulation of energy homeostasis and appetite. Antagonists of MCH R1 are being investigated as potential treatments for obesity and metabolic disorders.

• Bradykinin B2 Receptor (BK B2) Antagonists: The Bradykinin B2 receptor is a GPCR involved in inflammatory processes and pain signaling. Antagonists of this receptor have therapeutic potential in treating inflammatory conditions and pain.

• Neurokinin-1 (NK-1) Receptor Antagonists: The NK-1 receptor, another member of the GPCR family, is the primary receptor for the neuropeptide Substance P. It is involved in pain transmission, inflammation, and mood disorders. NK-1 receptor antagonists are explored for their antiemetic, analgesic, and antidepressant properties.

Experimental Protocols

The primary method for derivatizing 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is through amide bond formation at the carboxylic acid moiety. The choice of coupling reagent and reaction conditions is critical for achieving high yields and purity. Below are general and specific protocols for the synthesis of amide derivatives.

General Amide Coupling Protocols

Protocol 1: EDC/NHS Mediated Amide Coupling

This method utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with N-hydroxysuccinimide (NHS) to form a stable amine-reactive NHS ester, which then reacts with the desired amine.

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Amine (Alkyl or Aryl amine)

• EDC (1.2 eq)

• NHS (1.2 eq)

• Solvent: Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Base (for amine salts): N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 eq)

Procedure:

• Dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) in the chosen solvent.

• Add NHS (1.2 eq) and EDC (1.2 eq) to the solution.

• Stir the reaction mixture at room temperature for 15-60 minutes to activate the carboxylic acid.

• Add the amine (1.1-1.2 eq) to the reaction mixture. If the amine is a hydrochloride salt, add the base.

• Stir the reaction at room temperature for 2-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: HATU Mediated Amide Coupling

1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) is a highly efficient coupling reagent, often used for sterically hindered or electron-deficient amines.

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Amine (Alkyl or Aryl amine)

• HATU (1.1-1.2 eq)

• DIPEA (2.0-3.0 eq)

• Anhydrous DMF

Procedure:

• In a flask under an inert atmosphere, dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.[1]

• Add DIPEA (2.0 eq) to the solution.

• Stir the mixture at room temperature for 15-30 minutes for pre-activation.[1]

• Add the amine (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 5% aqueous LiCl (to remove DMF), 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation: Comparison of Coupling Reagents

Coupling Reagent	Base	Solvent	Reaction Time	Typical Yield (%)	Notes
EDC/HOBt	DIPEA/TEA	DCM/DMF	12-16 h	80-95	Good for a wide range of amines.
HATU	DIPEA	DMF	1-6 h	>90	Excellent for hindered amines and rapid reactions.
PyBOP	DIPEA	DMF/DCM	12-16 h	85-95	Another efficient phosphonium-based reagent.

Yields are typical and may vary depending on the specific amine substrate.

Signaling Pathways and Experimental Workflows

SIRT2 Signaling Pathway

SIRT2 is primarily a cytoplasmic deacetylase that targets several proteins involved in cell cycle control and metabolism. For instance, it deacetylates α-tubulin and is involved in the regulation of mitotic exit.

Caption: SIRT2 signaling pathway and the inhibitory action of derivatives.

Melanin-Concentrating Hormone Receptor 1 (MCH R1) Signaling Pathway

MCH R1 is a GPCR that primarily couples to Gi and Gq proteins. Activation by MCH leads to the inhibition of adenylyl cyclase (via Gi), reducing cAMP levels, and the activation of phospholipase C (via Gq), leading to an increase in intracellular calcium.[1]

Caption: MCH R1 signaling and the antagonistic effect of derivatives.

Bradykinin B2 Receptor (BK B2) Signaling Pathway

The BK B2 receptor is a GPCR that couples to Gq and Gi proteins. Ligand binding activates phospholipase C, leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively. This cascade is central to its role in inflammation and pain.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Characterization of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the structural elucidation and purity assessment of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (Molecular Formula: C₁₈H₂₆N₂O₄, Molecular Weight: 334.41 g/mol ).[][2] The following protocols are designed to be a starting point for laboratory implementation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural confirmation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. Both ¹H and ¹³C NMR provide detailed information about the molecular framework, confirming the presence of the benzyl, Boc, and piperidine moieties.

Expected Chemical Shifts

The following tables summarize the expected chemical shifts (δ) in ppm for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. These values are based on the analysis of structurally similar compounds and theoretical predictions. Actual shifts may vary depending on the solvent and instrument used.

Table 1: Predicted ¹H NMR Data

Protons	Chemical Shift (ppm)	Multiplicity	Integration
Benzyl (aromatic)	7.25 - 7.40	Multiplet	5H
Benzyl (CH₂)	~3.50	Singlet	2H
Piperidine (axial)	2.00 - 2.20	Multiplet	4H
Piperidine (equatorial)	2.60 - 2.80	Multiplet	4H
Boc (tert-butyl)	~1.45	Singlet	9H
NH (Boc)	~5.00	Broad Singlet	1H
COOH	>10.0	Broad Singlet	1H

Table 2: Predicted ¹³C NMR Data

Carbon	Chemical Shift (ppm)
Benzyl (aromatic CH)	127.0 - 130.0
Benzyl (aromatic C)	~138.0
Benzyl (CH₂)	~63.0
Piperidine (C4)	~58.0
Piperidine (CH₂)	45.0 - 55.0
Boc (C=O)	~155.0
Boc (quaternary C)	~80.0
Boc (CH₃)	~28.5
Carboxylic Acid (C=O)	~175.0

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the field frequency using the deuterium signal from the solvent.

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a ¹H NMR spectrum using standard parameters (e.g., 400 MHz, 16 scans, 1-second relaxation delay).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum (e.g., 100 MHz, 1024 scans, 2-second relaxation delay).

• Data Processing: Process both spectra using appropriate software. This includes Fourier transformation, phase correction, and baseline correction.

• Analysis: Calibrate the spectra using the residual solvent peak. Integrate the peaks in the ¹H spectrum and assign all signals in both spectra to the corresponding atoms in the structure.

NMR Spectroscopy Experimental Workflow

Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight of the target compound and to gain structural information through fragmentation analysis. Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule.

Expected Mass Spectrometric Data

Table 3: Predicted Mass Spectrometry Data

Ion	m/z (calculated)	Description
[M+H]⁺	335.1965	Protonated molecule
[M+Na]⁺	357.1785	Sodium adduct
[M-H]⁻	333.1820	Deprotonated molecule
[M-Boc+H]⁺	235.1441	Loss of the Boc group
[M-C₄H₈]⁺	279.1339	Loss of isobutylene from the Boc group[3][4]

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup:

  • Use an ESI source in both positive and negative ion modes.

  • Set the mass range to scan from m/z 100 to 500.

  • Optimize source parameters (e.g., capillary voltage, cone voltage, source temperature) to achieve a stable signal.

• Data Acquisition: Infuse the sample solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min). Acquire the full scan mass spectrum.

• Tandem MS (MS/MS): If further structural confirmation is needed, perform MS/MS on the protonated molecule ([M+H]⁺) to observe characteristic fragmentation patterns.

• Data Analysis: Analyze the resulting spectra to identify the molecular ion and key fragment ions. Compare the observed m/z values with the calculated values.

Mass Spectrometry Experimental Workflow

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for determining the purity of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and for monitoring reaction progress. A reversed-phase method is generally suitable for this compound.

Recommended HPLC Conditions

Table 4: HPLC Method Parameters

Parameter	Condition
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 214 nm and 254 nm
Injection Volume	10 µL

Experimental Protocol: HPLC

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase (e.g., 1 mg/mL). Dilute as necessary to fall within the linear range of the detector.

• Instrument Setup:

  • Equilibrate the HPLC system with the initial mobile phase composition (95% A, 5% B) until a stable baseline is achieved.

  • Set the detector wavelengths.

• Analysis: Inject the sample and run the gradient program.

• Data Analysis: Integrate the peaks in the chromatogram to determine the purity of the sample. The purity is typically calculated as the area of the main peak divided by the total area of all peaks.

HPLC Analysis Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups present in the molecule, providing further confirmation of its structure.

Expected FTIR Absorption Bands

Table 5: Key FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Description
3300 - 2500	O-H (Carboxylic Acid)	Very broad stretch
~3350	N-H (Amine)	Stretch
3030 - 3100	C-H (Aromatic)	Stretch
2850 - 3000	C-H (Aliphatic)	Stretch
~1710	C=O (Carboxylic Acid)	Stretch
~1690	C=O (Boc)	Stretch[5]
~1520	N-H (Amide II)	Bend[5]
~1160	C-O (Boc)	Stretch

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation:

  • Solid State (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

FTIR Spectroscopy Experimental Workflow

References

• 2. rsc.org [rsc.org]
• 3. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scale-up Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a valuable building block in medicinal chemistry and pharmaceutical development. Its rigid piperidine scaffold, coupled with the orthogonally protected amino and carboxylic acid functionalities, makes it an ideal intermediate for the synthesis of complex molecules, including enzyme inhibitors and receptor antagonists. These application notes provide a detailed protocol for the scale-up synthesis of this compound, focusing on a robust and reproducible three-step process starting from 1-benzyl-4-piperidone. The described methodology is suitable for laboratory-scale production with the potential for further industrial scale-up.

Synthetic Strategy

The synthetic approach involves a three-step sequence:

• Strecker Synthesis: Formation of the α-amino nitrile, 1-benzyl-4-amino-4-cyanopiperidine, from 1-benzyl-4-piperidone.

• Nitrile Hydrolysis: Conversion of the α-amino nitrile to the corresponding amino acid, 1-benzyl-4-aminopiperidine-4-carboxylic acid, under acidic conditions.

• Boc Protection: Selective protection of the primary amino group with di-tert-butyl dicarbonate (Boc₂O) to yield the final product.

This strategy is advantageous due to the availability of starting materials, the reliability of the chemical transformations, and the straightforward purification procedures.

Data Presentation

The following table summarizes the key quantitative data for a representative scale-up synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Step	Reaction	Starting Material (SM)	Amount of SM (g)	Key Reagents	Molar Ratio (Reagent:SM)	Solvent	Reaction Time (h)	Reaction Temp (°C)	Product	Yield (%)	Purity (%)
1	Strecker Synthesis	1-Benzyl-4-piperidone	189.25	KCN, NH₄Cl	1.2, 1.5	Methanol/Water	24	25	1-Benzyl-4-amino-4-cyanopiperidine	85	>95
2	Nitrile Hydrolysis	1-Benzyl-4-amino-4-cyanopiperidine	194.7	Conc. HCl	Excess	Water	48	100 (reflux)	1-Benzyl-4-aminopiperidine-4-carboxylic acid	78	>95
3	Boc Protection	1-Benzyl-4-aminopiperidine-4-carboxylic acid	182.9	Boc₂O, NaOH	1.1, 2.2	Dioxane/Water	12	25	1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid	92	>98

Experimental Protocols

Step 1: Synthesis of 1-Benzyl-4-amino-4-cyanopiperidine

Materials:

• 1-Benzyl-4-piperidone (189.25 g, 1.0 mol)

• Potassium cyanide (KCN) (78.1 g, 1.2 mol)

• Ammonium chloride (NH₄Cl) (80.2 g, 1.5 mol)

• Methanol (1 L)

• Deionized water (500 mL)

• 20 L reaction vessel with mechanical stirring, thermometer, and addition funnel

Procedure:

• In the 20 L reaction vessel, dissolve ammonium chloride in deionized water.

• Add methanol to the solution, followed by the addition of 1-benzyl-4-piperidone.

• In a separate beaker, carefully dissolve potassium cyanide in a minimal amount of water and add this solution to the reaction mixture via the addition funnel over 30 minutes, ensuring the temperature does not exceed 30°C.

• Stir the resulting mixture at room temperature (25°C) for 24 hours.

• After 24 hours, pour the reaction mixture into 5 L of ice-water.

• The product will precipitate as a white solid. Collect the solid by filtration and wash with cold water.

• Dry the solid under vacuum to a constant weight to yield 1-benzyl-4-amino-4-cyanopiperidine.

Step 2: Synthesis of 1-Benzyl-4-aminopiperidine-4-carboxylic acid

Materials:

• 1-Benzyl-4-amino-4-cyanopiperidine (194.7 g, 0.85 mol)

• Concentrated hydrochloric acid (HCl) (1.5 L)

• Deionized water (1 L)

• Sodium hydroxide (NaOH) solution (50%)

• 20 L reaction vessel with mechanical stirring, reflux condenser, and thermometer

Procedure:

• To the 20 L reaction vessel, add 1-benzyl-4-amino-4-cyanopiperidine and concentrated hydrochloric acid.

• Heat the mixture to reflux (approximately 100°C) and maintain for 48 hours.

• After 48 hours, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of 50% sodium hydroxide solution until the pH is approximately 7. The product will precipitate.

• Cool the mixture in an ice bath for 2 hours to maximize precipitation.

• Collect the solid by filtration and wash with cold deionized water.

• Dry the solid under vacuum to yield 1-benzyl-4-aminopiperidine-4-carboxylic acid.

Step 3: Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

Materials:

• 1-Benzyl-4-aminopiperidine-4-carboxylic acid (182.9 g, 0.78 mol)

• Di-tert-butyl dicarbonate (Boc₂O) (187.3 g, 0.86 mol)

• Sodium hydroxide (NaOH) (68.6 g, 1.72 mol)

• 1,4-Dioxane (1 L)

• Deionized water (1 L)

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Magnesium sulfate (anhydrous)

• 20 L reaction vessel with mechanical stirring and thermometer

Procedure:

• In the 20 L reaction vessel, dissolve 1-benzyl-4-aminopiperidine-4-carboxylic acid and sodium hydroxide in a mixture of 1,4-dioxane and deionized water.

• Cool the solution to 0-5°C in an ice bath.

• In a separate flask, dissolve di-tert-butyl dicarbonate in 1,4-dioxane (200 mL).

• Add the Boc₂O solution to the reaction mixture dropwise over 1 hour, maintaining the temperature below 10°C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Acidify the reaction mixture to pH 3-4 with 1M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 1 L).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethyl acetate/hexanes) to obtain pure 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Visualizations

Synthetic Workflow Diagram

Caption: Synthetic workflow for the scale-up synthesis of the target compound.

Application Notes and Protocols for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a valuable building block in solid-phase synthesis (SPS), particularly for the creation of peptidomimetics and conformationally constrained peptides. Its rigid piperidine scaffold can introduce specific structural motifs, such as turns and bends, into peptide backbones, which is a critical strategy for enhancing biological activity, selectivity, and metabolic stability. The presence of the N-benzyl group offers an additional point for chemical diversification, while the Boc-protected amine and the carboxylic acid at the C4 position allow for its incorporation into a growing peptide chain using standard solid-phase peptide synthesis (SPPS) methodologies.

These application notes provide detailed protocols for the incorporation of 1-benzyl-4-(Boc-amino)piperidine-4-carboxylic acid into peptide sequences using Boc-based solid-phase synthesis strategies.

Core Applications

The incorporation of the 1-benzyl-4-(Boc-amino)piperidine-4-carboxylic acid moiety into a peptide backbone serves several key purposes in peptide design and drug discovery:

• Conformational Constraint: The rigid piperidine ring restricts the conformational flexibility of the peptide backbone. This can pre-organize the peptide into a bioactive conformation, potentially increasing its binding affinity and selectivity for its biological target.

• Induction of Turns: The geometry of the substituted piperidine can act as a turn mimetic, inducing specific secondary structures that are often crucial for molecular recognition.

• Scaffolding for Diverse Functionalities: The piperidine ring provides a robust scaffold. The N-benzyl group can be retained as a lipophilic element or potentially deprotected and modified in later synthetic steps to introduce further diversity.

• Improved Pharmacokinetic Properties: The introduction of non-natural amino acids like this can lead to increased resistance to enzymatic degradation, thereby improving the in vivo half-life of the peptide.

Data Presentation

The following table summarizes typical quantitative data expected during the solid-phase synthesis of a short peptide incorporating 1-benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. These values are illustrative and can vary based on the specific sequence, resin, and coupling conditions used.

Parameter	Value	Method of Determination
Resin Loading	0.4 - 0.8 mmol/g	UV-Vis spectroscopy (Fmoc quantification)
Coupling Efficiency (for the piperidine building block)	>95%	Kaiser Test (Ninhydrin)
Crude Peptide Purity	70 - 90%	RP-HPLC
Purified Peptide Yield	20 - 40%	After preparative RP-HPLC purification
Final Purity	>95%	Analytical RP-HPLC and Mass Spectrometry

Experimental Protocols

The following protocols outline the manual solid-phase synthesis of a peptide incorporating 1-benzyl-4-(Boc-amino)piperidine-4-carboxylic acid using Boc/Bzl protection strategy on a Merrifield resin.

Materials and Reagents

• Merrifield Resin (Chloromethylpolystyrene)

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Boc-protected amino acids

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• 1-Hydroxybenzotriazole (HOBt)

• Diisopropylcarbodiimide (DIC)

• Anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)

• Anisole, Thioanisole (scavengers)

• Diethyl ether (cold)

Protocol 1: Loading of the First Amino Acid onto Merrifield Resin

This protocol describes the loading of the C-terminal amino acid onto the Merrifield resin.

• Resin Swelling: Swell the Merrifield resin in DCM for 30 minutes in a reaction vessel.

• Esterification:

  • Dissolve the first Boc-amino acid (as a cesium salt, 2-4 equivalents relative to resin capacity) in DMF.

  • Add the solution to the swollen resin.

  • Heat the mixture at 50°C and agitate for 12-24 hours.

• Washing: Wash the resin thoroughly with DMF (3x), a 1:1 mixture of DMF/water (3x), DMF (3x), and DCM (3x).

• Drying: Dry the resin under vacuum.

• Capping (Optional): To block any unreacted chloromethyl sites, treat the resin with a solution of 10% diisopropylethylamine and 10% acetic anhydride in DCM for 30 minutes.

Protocol 2: Boc-Deprotection and Neutralization

This protocol is for the removal of the N-terminal Boc protecting group.[1][2]

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes.

• Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 5 minutes.

  • Drain the solution and treat again with 50% TFA in DCM for 20-30 minutes.

• Washing: Wash the resin with DCM (3x) and isopropanol (2x) to remove residual TFA.[1]

• Neutralization:

  • Treat the resin with a 10% solution of DIPEA in DCM for 2 minutes.

  • Repeat the neutralization step.

• Washing: Wash the resin with DCM (3x) to remove excess base.

Protocol 3: Coupling of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

This protocol details the coupling of the title compound to the N-terminal deprotected amino acid on the resin. Due to the sterically hindered nature of this building block, a more robust coupling strategy is recommended.

• Pre-activation:

  • In a separate vial, dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (2-3 equivalents relative to resin loading), HBTU (2-3 equivalents), and HOBt (2-3 equivalents) in DMF.

  • Add DIPEA (4-6 equivalents) to the solution and allow it to pre-activate for 5-10 minutes.

• Coupling:

  • Add the activated amino acid solution to the deprotected and neutralized peptide-resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

• Monitoring the Coupling:

  • Take a small sample of the resin beads and perform a Kaiser (ninhydrin) test.

  • A negative result (yellow beads) indicates complete coupling. A positive result (blue beads) indicates incomplete coupling, and a second coupling should be performed.

• Washing: After complete coupling, drain the solution and wash the resin thoroughly with DMF (3x) and DCM (3x).

Protocol 4: Cleavage and Deprotection

This protocol is for the final cleavage of the peptide from the resin and removal of side-chain protecting groups. Caution: HF is extremely hazardous and requires specialized equipment and training.

• Resin Preparation: Dry the fully assembled peptide-resin under vacuum.

• Cleavage Cocktail: Prepare a cleavage cocktail of HF:anisole (9:1, v/v) at -5 to 0°C. If the peptide contains tryptophan, add thioanisole as a scavenger.

• Cleavage Reaction:

  • Add the cleavage cocktail to the peptide-resin in a specialized HF cleavage apparatus.

  • Stir the reaction mixture at 0°C for 1-2 hours.

• HF Removal: Evaporate the HF under a stream of nitrogen.

• Peptide Precipitation:

  • Wash the remaining resin and peptide mixture with cold diethyl ether to precipitate the crude peptide.

  • Centrifuge and decant the ether. Repeat this step three times.

• Drying: Dry the crude peptide under vacuum.

• Purification: Purify the crude peptide using preparative reverse-phase HPLC.

Visualizations

General Workflow for SPPS Incorporation

Caption: General workflow for solid-phase peptide synthesis incorporating the piperidine building block.

Rationale for Using the Piperidine Building Block

Caption: Rationale for using the piperidine building block in peptide design.

References

• 1. chempep.com [chempep.com]
• 2. peptide.com [peptide.com]

Practical Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a bifunctional synthetic building block crucial in medicinal chemistry and pharmaceutical development. Its rigid piperidine scaffold, combined with orthogonally protected amino and carboxylic acid functionalities, makes it an invaluable intermediate for constructing complex molecules. The tert-butyloxycarbonyl (Boc) group on the 4-amino position is readily removed under acidic conditions, while the N-benzyl group is susceptible to hydrogenolysis. This differential reactivity allows for selective, stepwise elaboration at either position.

This molecule is frequently utilized in the synthesis of spiropiperidines, constrained peptides, and as a core scaffold for developing ligands targeting various receptors, including opioid receptors for novel analgesics.[1][2] Its incorporation into a lead molecule can impart favorable pharmacokinetic properties and conformational rigidity, which is often essential for potent and selective biological activity.

Physicochemical and Safety Data

Handling this compound requires adherence to standard laboratory safety protocols. The following tables summarize its key properties and safety information.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	150435-81-7	[3]
Molecular Formula	C₁₈H₂₆N₂O₄	[3]
Molecular Weight	334.41 g/mol	[3]
Appearance	White to off-white solid	[4]
Melting Point	No specific data available. The related compound, 4-Amino-1-Boc-piperidine-4-carboxylic acid, has a melting point of 289-294 °C.[5][6]
Solubility	Soluble in polar organic solvents like Methanol, DMF, and DCM, particularly with the addition of a base for coupling reactions.	[7][8]
Storage Temperature	2-8 °C, sealed in a dry environment.	[2]

Table 2: Hazard and Safety Information

Identifier	Description	Source
Signal Word	Warning	[9]
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[9]
Precautionary Statements	P261: Avoid breathing dust. P280: Wear protective gloves/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[9]

Laboratory Handling and Storage Workflow

Proper handling is essential to ensure personnel safety and maintain compound integrity. The following workflow outlines the key steps for working with 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid in a laboratory setting.

Caption: General laboratory workflow for handling the title compound.

Experimental Protocols

This compound's utility lies in the selective manipulation of its three functional groups: the carboxylic acid, the Boc-protected amine, and the N-benzyl group.

Orthogonal Deprotection Strategy

The presence of two different amine-protecting groups (Boc and Benzyl) allows for selective deprotection and subsequent functionalization. The choice of which group to remove first is a key strategic decision in a multi-step synthesis.

Caption: Decision diagram for orthogonal deprotection strategies.

Protocol 1: Amide Coupling via HATU

This protocol details the formation of an amide bond by coupling the carboxylic acid of the title compound with a primary or secondary amine.

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq)

• Amine of choice (1.1 - 1.2 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.0 - 3.0 eq)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc), Saturated aqueous NaHCO₃, Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.0 - 3.0 eq) to the solution and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the desired amine (1.1 eq) to the activated mixture.

• Stir the reaction at room temperature for 2-16 hours. Monitor progress by TLC or LC-MS until the starting material is consumed.[8]

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Caption: Workflow for a typical HATU-mediated amide coupling reaction.

Protocol 2: Boc Group Deprotection

This protocol removes the Boc protecting group to liberate the 4-amino functionality.

Materials:

• Boc-protected substrate (1.0 eq)

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃, Diethyl ether or Hexanes

Procedure:

• Dissolve the Boc-protected substrate in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add TFA dropwise (typically 20-50% v/v, e.g., 5 mL TFA for every 10 mL DCM).

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-4 hours. Monitor by TLC or LC-MS.[10]

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and TFA.

  • Re-dissolve the residue in DCM or EtOAc.

  • Carefully wash with saturated aqueous NaHCO₃ until gas evolution ceases to neutralize the excess acid.

  • Wash with brine, dry the organic layer over Na₂SO₄, and concentrate to yield the deprotected amine. The product can also be isolated as a TFA or HCl salt by precipitating with cold diethyl ether after the initial concentration step.

• Purification: The resulting amine is often used directly in the next step. If required, it can be purified by chromatography, though basic amines can be challenging on silica gel.

Protocol 3: N-Benzyl Group Deprotection (Hydrogenolysis)

This protocol removes the N-benzyl group via catalytic hydrogenation, yielding the free piperidine secondary amine.

Materials:

• N-benzyl substrate (1.0 eq)

• Palladium on carbon (10% Pd/C, ~5-10 mol% Pd)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) source (balloon or Parr shaker) or a hydrogen transfer agent like ammonium formate.

• Celite®

Procedure:

• Dissolve the N-benzyl substrate in MeOH or EtOH in a flask suitable for hydrogenation.

• Carefully add the 10% Pd/C catalyst under an inert atmosphere. Caution: Pd/C can be pyrophoric.

• Evacuate the flask and backfill with H₂ gas (repeat 3 times).

• Stir the reaction mixture vigorously under a positive pressure of H₂ (e.g., a balloon) at room temperature for 4-24 hours. For more robust substrates, a Parr hydrogenator may be used at elevated pressure (e.g., 50 psi).[11]

• Monitor the reaction by TLC or LC-MS. The product will have a much lower Rf on the TLC plate.

• Work-up:

  • Once the reaction is complete, carefully purge the flask with N₂ or Ar.

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

  • Wash the Celite® pad with additional solvent (MeOH or EtOH).

  • Combine the filtrates and concentrate under reduced pressure to yield the deprotected product.

• Purification: The product is often pure enough for subsequent steps. If necessary, purification can be achieved via chromatography or crystallization.

Application in Drug Discovery: Opioid Receptor Modulation

Derivatives of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid are used to synthesize ligands with mixed efficacy at opioid receptors. A common strategy in modern analgesic research is to develop compounds that are agonists at the µ-opioid receptor (MOR) to provide pain relief, but antagonists at the δ-opioid receptor (DOR). This profile may reduce the negative side effects associated with traditional opioids, such as tolerance and dependence.[12][13]

The diagram below illustrates the signaling pathway of such a bifunctional ligand.

Caption: Signaling of a bifunctional ligand at µ- and δ-opioid receptors.

References

• 1. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-AMINO-1-BOC-PIPERIDINE-4-CARBOXYLIC ACID CAS#: 183673-71-4 [m.chemicalbook.com]
• 5. 1-Boc-4-aminopiperidine-4-carboxylic acid 97 183673-71-4 [sigmaaldrich.com]
• 6. m.indiamart.com [m.indiamart.com]
• 7. Sciencemadness Discussion Board - Deprotection of N-benzyl piperidine compound - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. growingscience.com [growingscience.com]
• 9. 1-Benzyl-4-(phenylamino)piperidine-4-carboxylic acid | C19H22N2O2 | CID 43544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hydi.um.edu.mt [hydi.um.edu.mt]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. Our aim is to help you improve yields and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid?

A1: The most prevalent synthetic strategies start from 1-benzyl-4-piperidone and generally follow a multi-step sequence. Two common approaches are modifications of the Strecker synthesis or the Bucherer-Bergs reaction to introduce the amino and carboxylic acid functionalities at the 4-position, followed by Boc protection of the amino group.

Q2: What are the main challenges in this synthesis that lead to low yields?

A2: Key challenges include incomplete reactions during the formation of the aminonitrile or hydantoin intermediate, difficult hydrolysis of the nitrile or hydantoin, and side reactions during Boc protection. Long reaction times and the use of hazardous reagents like cyanide salts also present difficulties.[1] Optimization of each step is crucial for achieving a high overall yield.

Q3: How can I purify the final product?

A3: Purification of the final product, 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, can often be achieved by crystallization. If the crude product is an oil, it can sometimes be solidified by trituration with a non-polar solvent like hexane or ether. In some cases, conversion to a dicyclohexylamine (DCHA) salt can facilitate purification if the free acid is difficult to crystallize. Column chromatography can also be employed if necessary.

Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address specific issues you might encounter during the synthesis.

Step 1: Synthesis of 4-Amino-1-benzylpiperidine-4-carbonitrile (Strecker Synthesis Intermediate)

Q: My Strecker reaction from 1-benzyl-4-piperidone is slow or gives a low yield of the α-aminonitrile. What can I do?

A: This is a common issue. Here are several factors to consider for optimization:

• Reagent Quality: Ensure that the cyanide source (e.g., KCN or NaCN) and the ammonia source (e.g., NH4Cl) are of high purity and anhydrous where necessary.

• Reaction Time: Some literature suggests that the reaction time can be critical. For similar reactions, optimizing the reaction time from 48 hours to 18 hours has been shown to increase the yield from 30% to nearly 80%.[2]

• Temperature Control: The initial addition of cyanide should be performed at a low temperature (e.g., 0-15°C) to control the exotherm and minimize side reactions.[1]

• pH of the reaction: The pH of the reaction mixture can influence the equilibrium between the ketone, imine, and cyanohydrin intermediates. Maintaining a slightly basic pH is generally favorable for the Strecker reaction.

Step 2: Hydrolysis of the Aminonitrile to 4-Amino-1-benzylpiperidine-4-carboxylic acid

Q: The hydrolysis of my 4-amino-1-benzylpiperidine-4-carbonitrile is incomplete, or I am observing decomposition.

A: Hydrolysis of the sterically hindered nitrile can be challenging. Here are some troubleshooting tips:

• Choice of Acid: Strong acids like concentrated hydrochloric acid or sulfuric acid are typically required. The choice and concentration of the acid can significantly impact the reaction rate and yield.

• Reaction Temperature and Duration: This step often requires prolonged heating (reflux). A typical procedure might involve refluxing in concentrated HCl for 10-20 hours.[1] Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and avoid degradation of the product.

• Work-up Procedure: After hydrolysis, the product is often isolated by adjusting the pH of the solution to its isoelectric point to induce precipitation. Careful control of the pH during neutralization is critical to maximize recovery and purity.

Step 3: Boc Protection of 4-Amino-1-benzylpiperidine-4-carboxylic acid

Q: I am getting a low yield during the Boc protection step using di-tert-butyl dicarbonate (Boc anhydride). What are the possible reasons?

A: Low yields in Boc protection can arise from several factors:

• Base Selection: The choice of base is crucial. An appropriate base (e.g., triethylamine, NaOH, or NaHCO3) is needed to neutralize the acid formed during the reaction and to deprotonate the amino group, increasing its nucleophilicity.

• Solvent System: The reaction is often performed in a mixed solvent system, such as dioxane/water or THF/water, to dissolve both the amino acid and the Boc anhydride.

• Side Reactions: The carboxylic acid can react with Boc anhydride to form a mixed anhydride, which can lead to side products. Running the reaction in an aqueous basic solution can help hydrolyze the mixed anhydride and prevent dimer formation.

• Di-Boc Formation: Using a large excess of Boc anhydride or prolonged reaction times can sometimes lead to the formation of a di-Boc protected amine, which is more difficult to deprotect later.

• Purification: The work-up procedure is important. After the reaction, the aqueous layer should be washed with a non-polar solvent like ethyl acetate or ether to remove unreacted Boc anhydride and byproducts before acidifying to precipitate the product.

Experimental Protocols

Protocol 1: Synthesis of 1-Benzyl-4-anilinopiperidine-4-carboxylic Acid (Illustrative Example of a similar multi-step synthesis)

This protocol is adapted from a patented procedure and illustrates a typical workflow that can be modified for the synthesis of the target molecule.

• Step 1: Formation of 1-benzyl-4-cyano-4-anilinopiperidine

  • Cool 1-benzyl-4-piperidone in a suitable solvent to 0-15°C.

  • Under basic catalysis, add hydrocyanic acid.

  • Raise the temperature to reflux and add aniline.

  • After the reaction is complete, cool the mixture to below 5°C and add glacial acetic acid to crystallize the product.[1]

• Step 2: Hydrolysis to the Amide

  • Add the solid from Step 1 to 70-90% sulfuric acid.

  • Stir the reaction at 20-50°C for 50-90 hours.

  • Pour the reaction mixture into crushed ice and adjust the pH to 4-9 with concentrated ammonia water to precipitate the amide.[1]

• Step 3: Hydrolysis to the Carboxylic Acid

  • Add the amide from Step 2 to concentrated hydrochloric acid.

  • Heat to reflux for 10-20 hours.

  • Cool the solution to 0-30°C and allow it to stand for 24-54 hours to crystallize the final product.[1]

Protocol 2: General Procedure for N-Boc Protection of Amino Acids

• Dissolve the amino acid (1 equivalent) in a 1:1 mixture of dioxane and 1 M aqueous NaOH.

• Cool the solution to 0°C.

• Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Remove the dioxane under reduced pressure.

• Wash the aqueous solution with ethyl acetate to remove unreacted Boc anhydride.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl at 0°C.

• Extract the N-Boc-amino acid with ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO4.

• Concentrate under reduced pressure to yield the N-Boc-protected amino acid.

Quantitative Data

Table 1: Comparison of Reported Overall Yields for a Similar Synthesis

Reference/Method	Starting Material	Key Steps	Reported Overall Yield
Prior Art (as cited in patent CN102442937A)	1-benzyl-4-piperidone	Addition, elimination, hydrolysis, crystallization	~32.5%[3]
Improved Patented Method (CN102442937A)	1-benzyl-4-piperidone	Optimized multi-step synthesis	~77.4%[4]

Visualizations

Caption: Overall synthetic workflow for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Troubleshooting logic for low yield in the Boc protection step.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. The information is designed to help identify and resolve common issues encountered during its synthesis, deprotection, and coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing the 4-amino-4-carboxypiperidine core structure?

A1: The two most common methods for synthesizing the core structure, starting from 1-benzyl-4-piperidone, are the Strecker synthesis and the Bucherer-Bergs reaction. Both methods are effective but have different intermediates and potential byproducts.

Q2: What is the primary byproduct during the Boc-protection of the amino group?

A2: The most common issue is an incomplete reaction, leaving unreacted 4-amino-1-benzylpiperidine-4-carboxylic acid. Over-alkylation or side reactions with the carboxylic acid are generally minimal under standard Boc-protection conditions using Boc-anhydride and a suitable base.

Q3: What are the characteristic signs of N-acylurea byproduct formation during peptide coupling?

A3: The N-acylurea byproduct, commonly formed when using carbodiimide coupling reagents like EDC, is typically a white, often insoluble solid that can precipitate from the reaction mixture.[1] It can be observed as an extra spot on a TLC plate and will have a mass corresponding to the sum of your carboxylic acid and the dehydrated carbodiimide.

Q4: How can I minimize racemization during peptide coupling?

A4: Racemization can be minimized by using additives such as 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma Pure) in conjunction with your coupling reagent. These additives suppress the formation of the highly reactive oxazolone intermediate that leads to racemization.[2]

Troubleshooting Guides

Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

The synthesis typically proceeds in two main stages: formation of the 4-amino-4-carboxylic acid piperidine core from 1-benzyl-4-piperidone, followed by Boc-protection of the amino group.

Potential Cause	Suggested Solution
Incomplete hydrolysis of the intermediate	The Strecker synthesis proceeds via an α-aminonitrile, while the Bucherer-Bergs goes through a hydantoin intermediate. Both require a hydrolysis step to yield the final amino acid. Ensure hydrolysis conditions (acid/base concentration, temperature, and time) are sufficient for complete conversion. For example, a patent for a similar synthesis suggests refluxing with concentrated HCl for 10-20 hours.[3]
Side reactions during nitrile or hydantoin formation	In the Strecker synthesis, the α-aminonitrile can be sensitive to acidic conditions and may revert to the starting piperidone.[4] Careful control of pH and temperature is crucial. For the Bucherer-Bergs reaction, ensure the correct stoichiometry of reagents as excess cyanide can lead to side products.[5]
Poor quality of starting material	Ensure the purity of 1-benzyl-4-piperidone, as impurities can interfere with the reaction.

Potential Cause	Suggested Solution
Incomplete reaction	Monitor the reaction progress by TLC. If the starting amino acid is still present, consider increasing the amount of Boc-anhydride, extending the reaction time, or ensuring the base used (e.g., triethylamine or sodium bicarbonate) is sufficient to neutralize the generated acid.
Di-Boc protected byproduct	While less common for the amino group, it's a possibility. Use of the correct stoichiometry of Boc-anhydride is important. Purification by column chromatography can remove this more non-polar byproduct.

Boc-Deprotection Reactions

The removal of the Boc group is typically achieved using a strong acid like trifluoroacetic acid (TFA).

Potential Cause	Suggested Solution
Insufficient acid strength or concentration	A common condition for Boc deprotection is treatment with 20-50% TFA in a solvent like dichloromethane (DCM). If the reaction is sluggish, a higher concentration of TFA or a longer reaction time may be necessary.[6]
Reaction temperature is too low	While often started at 0°C to control any exotherm, the reaction is typically allowed to warm to room temperature. For stubborn substrates, a slightly elevated temperature might be required, but this should be done cautiously to avoid side reactions.

Potential Cause	Suggested Solution
t-Butylation of the deprotected amine	The Boc deprotection generates a reactive tert-butyl cation, which can alkylate the newly formed free amine. This is a common side reaction.[6]
Use of scavengers	To prevent t-butylation, include a scavenger in the reaction mixture. Common scavengers include triisopropylsilane (TIS) or thioanisole, which will trap the tert-butyl cation. A typical scavenger cocktail might be 95:2.5:2.5 TFA/water/TIS.[6]

Peptide Coupling Reactions

This section addresses issues when coupling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid with another amine using a coupling reagent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Potential Cause	Suggested Solution
Rearrangement of the O-acylisourea intermediate	The reaction of the carboxylic acid with EDC forms a highly reactive O-acylisourea intermediate. In the absence of a nucleophile (the amine), this intermediate can rearrange to a stable and unreactive N-acylurea.[1][7]
Use of an additive	The addition of HOBt or Oxyma Pure intercepts the O-acylisourea to form an active ester. This active ester is more stable towards rearrangement but still reactive enough to couple with the amine, thus minimizing N-acylurea formation.
Slow addition of the amine	Ensure that the amine to be coupled is present when the coupling agent is activated, or shortly thereafter, to favor the desired reaction over the rearrangement.

Experimental Protocols

Key Experiment: Bucherer-Bergs Synthesis of 4-Amino-1-benzylpiperidine-4-carboxylic Acid (Adapted from similar syntheses)

• Hydantoin Formation: In a round-bottom flask, dissolve 1-benzyl-4-piperidone (1 equivalent) in a mixture of ethanol and water. Add ammonium carbonate (2-3 equivalents) and potassium cyanide (2-3 equivalents). Heat the mixture to 60-70°C and stir for several hours until the reaction is complete (monitored by TLC). Cool the reaction mixture and collect the precipitated 1-benzyl-piperidine-4-spiro-5'-hydantoin by filtration. Wash the solid with cold water and dry.

• Hydantoin Hydrolysis: Suspend the dried hydantoin in an aqueous solution of a strong base (e.g., 2-4 M NaOH or Ba(OH)₂). Heat the mixture to reflux for 12-24 hours. Monitor the reaction for the disappearance of the hydantoin and the formation of the amino acid.

• Work-up and Isolation: After cooling, carefully acidify the reaction mixture with a mineral acid (e.g., HCl) to a pH of approximately 6-7. The amino acid should precipitate. Collect the solid by filtration, wash with cold water and then a small amount of a water-miscible organic solvent like ethanol, and dry under vacuum.

Visualizations

Caption: Synthetic pathways to the amino acid core and potential byproducts.

Caption: Troubleshooting t-butylation during Boc deprotection.

References

• 1. ias.ac.in [ias.ac.in]
• 2. bachem.com [bachem.com]
• 3. CN102442937A - Method for preparing 1-benzyl-4-anilinopiperidine-4-carboxylic acid - Google Patents [patents.google.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of crude 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid by chromatography. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid?

A1: Common impurities can include unreacted starting materials such as 1-benzyl-4-piperidone, byproducts from the reaction, and residual solvents. Depending on the synthetic route, side-products from incomplete reactions or over-alkylation may also be present.

Q2: My purified product appears as an oil, but I was expecting a solid. What should I do?

A2: The presence of residual solvents or minor impurities can prevent crystallization. Try dissolving the oil in a minimal amount of a suitable solvent and adding a non-polar "anti-solvent" (like hexanes or pentane) to induce precipitation. Trituration, the process of repeatedly washing the oil with a non-polar solvent, can also help solidify the product. Ensure the product is thoroughly dried under a high vacuum to remove all volatile residues.

Q3: Is the Boc (tert-butoxycarbonyl) protecting group stable during silica gel chromatography?

A3: The Boc group is sensitive to acidic conditions and can be cleaved.[1] Silica gel is slightly acidic and can potentially cause partial or complete removal of the Boc group, especially with prolonged exposure or if the solvent system contains acidic modifiers. To minimize this risk, it is advisable to use a neutral or slightly basic mobile phase, for example, by adding a small amount of a volatile base like triethylamine (TEA).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks in Chromatography	- Interaction of the basic piperidine nitrogen and acidic carboxylic acid with the silica gel.[2][3][4] - Column overload.	- Add a small amount (0.1-1%) of triethylamine (TEA) or another volatile base to the mobile phase to neutralize active sites on the silica gel.[5][6] - Reduce the amount of crude material loaded onto the column.[3]
Product is not Eluting from the Column	- The mobile phase is not polar enough. - The compound is irreversibly adsorbed to the silica gel due to its zwitterionic nature.	- Gradually increase the polarity of the mobile phase (e.g., increase the percentage of methanol or ethyl acetate). - Consider using reversed-phase chromatography where the zwitterionic compound may have better elution behavior.
Co-elution of Impurities with the Product	- The chosen mobile phase does not provide adequate separation.	- Optimize the solvent system by trying different solvent combinations (e.g., dichloromethane/methanol, ethyl acetate/hexanes with varying ratios). - Employ a gradient elution, starting with a less polar mobile phase and gradually increasing its polarity.
Loss of the Boc Protecting Group	- The silica gel is too acidic. - The mobile phase contains acidic impurities.	- Neutralize the silica gel by pre-treating it with a solution of triethylamine in the initial mobile phase. - Use high-purity solvents for the mobile phase.
Product is Contaminated with Silica Gel	- Fine silica particles have passed through the column frit.	- Ensure the column is packed correctly and that a layer of sand is present at the top and bottom of the silica bed. - Filter the collected fractions containing the product through a syringe filter.

Experimental Protocols

Protocol 1: Flash Column Chromatography (Normal Phase)

This protocol outlines a general procedure for the purification of crude 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid using normal-phase flash column chromatography.

Materials:

• Crude 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Silica gel (230-400 mesh)

• Hexanes (or Heptane)

• Ethyl acetate

• Methanol

• Triethylamine (optional)

• Glass column for flash chromatography

• TLC plates, chamber, and UV lamp

Procedure:

• TLC Analysis and Eluent Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or methanol).

  • Spot the solution on a TLC plate and develop it in various solvent systems to find an optimal eluent. A good starting point is a mixture of ethyl acetate and hexanes. For more polar compounds, a system of dichloromethane and methanol can be effective.

  • The ideal solvent system should give the desired product an Rf value of approximately 0.2-0.4.[7] If peak tailing is observed on the TLC plate, consider adding 0.1-1% triethylamine to the eluent.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed bed without air bubbles.

  • Add a thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dried powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the initial mobile phase.

  • If a gradient elution is necessary, gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., ethyl acetate or methanol).

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation of Pure Product:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

Typical Purification Parameters

Parameter	Recommended Condition/Material	Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard adsorbent for moderately polar compounds.
Mobile Phase System	Ethyl Acetate / Hexanes (gradient) or Dichloromethane / Methanol (gradient)	A gradient of 0-40% ethyl acetate in hexanes is a good starting point.[8] For more polar impurities, a gradient of 0-10% methanol in dichloromethane may be necessary.
Mobile Phase Modifier	0.1 - 1% Triethylamine (optional)	Recommended to reduce peak tailing of the basic piperidine nitrogen.[2][6]
Expected Purity	>97%	Achievable with careful fraction collection and optimization of the mobile phase.

Visualizations

Caption: Workflow for the purification of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid by flash chromatography.

Caption: Decision-making workflow for troubleshooting common chromatography issues.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. biotage.com [biotage.com]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]

preventing side reactions during coupling with 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center for amide coupling reactions involving 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. This sterically hindered α,α-disubstituted amino acid presents unique challenges in peptide synthesis and small molecule elaboration. This guide is designed to provide you with in-depth troubleshooting advice, preventative strategies, and optimized protocols to help you navigate these challenges and achieve high-yielding, clean reactions.

Understanding the Core Challenges

The primary difficulty in coupling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid stems from significant steric hindrance around the carboxylic acid group.[1][2] The bulky tert-butyloxycarbonyl (Boc) protecting group and the piperidine ring structure impede the approach of the amine nucleophile. This steric congestion can lead to several common problems:

• Low or No Product Yield: The reaction may stall due to the slow rate of amide bond formation.[1][3]

• Incomplete Carboxylic Acid Activation: Standard coupling conditions may not be sufficient to fully activate the sterically hindered carboxylic acid.[1]

• Side Reactions: The forcing conditions sometimes required can lead to undesired side reactions, complicating purification and reducing the yield of the desired product.

This guide will address these issues in a practical question-and-answer format, providing you with the knowledge to overcome these obstacles.

Troubleshooting Guide & FAQs

Here we address some of the most common questions and issues encountered when working with 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Question 1: My amide coupling reaction has a very low yield or is not proceeding at all. What are the likely causes?

Several factors can contribute to a low or nonexistent yield. The most common culprits are related to inefficient activation of the carboxylic acid and the inherent steric hindrance of the substrate.[1][2]

• Inadequate Activation: Your chosen coupling reagent may not be potent enough to efficiently activate the sterically hindered carboxylic acid.[1] For such a demanding substrate, standard reagents like DCC or EDC alone are often insufficient.[4]

• Steric Hindrance: The bulky nature of both the carboxylic acid and potentially the amine partner can dramatically slow down the reaction rate.[1][2][4]

• Suboptimal Reaction Conditions: Factors such as the choice of solvent, base, and temperature play a critical role and may need to be optimized.[1]

• Presence of Water: Any moisture in the reaction can lead to the hydrolysis of the activated carboxylic acid intermediate, preventing amide bond formation.[1][3] It is crucial to use anhydrous solvents and reagents.[1][3]

Question 2: I'm observing a significant amount of an unexpected byproduct. What could it be?

While less common with this specific substrate due to its structure, general amide coupling reactions can be plagued by side reactions. For α-amino acids, racemization is a major concern, though not for this achiral substrate. However, other side reactions can occur:

• N-acylurea Formation: When using carbodiimide reagents like DCC or EDC, the highly reactive O-acylisourea intermediate can rearrange to a stable and unreactive N-acylurea byproduct.[5][6] The use of additives like HOBt or OxymaPure is crucial to intercept the O-acylisourea and form a more stable active ester, thus minimizing this side reaction.[5][6][7]

• Diketopiperazine (DKP) Formation: This is a common side reaction in peptide synthesis, especially with proline in the second position, leading to the cleavage of the first two amino acids as a cyclic dipeptide.[2][8][9] While less likely with this specific α,α-disubstituted amino acid as the N-terminal residue, it's a possibility to consider if you are building a peptide chain.

Question 3: How can I improve the efficiency of my coupling reaction?

To overcome the challenges posed by this sterically hindered amino acid, a multi-faceted approach to optimization is recommended:

• Choice of Coupling Reagent: Employ high-potency uronium or phosphonium salt-based coupling reagents. Reagents like HATU , HBTU , and PyBOP are generally more effective for sterically hindered couplings than carbodiimides alone.[5][10] COMU, which incorporates OxymaPure in its structure, is another excellent and safer alternative.[5]

• Use of Additives: Coupling additives are essential. OxymaPure and HOAt are generally considered superior to HOBt in accelerating coupling rates and suppressing side reactions.[5][6][7] OxymaPure is also a non-explosive alternative to HOBt.[6]

• Base Selection: The choice of base is critical. A non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA) is standard.[5] For particularly sensitive reactions where racemization is a concern (not applicable here, but good practice), a weaker base like sym-collidine might be considered.[5]

• Solvent and Temperature: Anhydrous polar aprotic solvents like DMF or NMP are generally preferred.[5] In some cases, elevating the reaction temperature can help overcome the activation energy barrier for sterically hindered couplings. However, this should be done cautiously as it can also promote side reactions. Monitoring the reaction by TLC or LC-MS is crucial.[3]

• Pre-activation: Allowing the carboxylic acid to react with the coupling reagent and additive for a period (e.g., 15-30 minutes) before adding the amine can improve yields.[1]

Preventative Strategies & Recommended Protocols

Proactive measures can significantly improve the success rate of your coupling reactions.

Selecting the Right Reagents

The following table provides a comparison of common coupling reagents for sterically hindered substrates:

Coupling Reagent	Class	Advantages	Disadvantages
HATU	Uronium Salt	Highly efficient for hindered couplings, fast reaction rates.[5]	Higher cost, can act as a guanylation agent in some cases.
HBTU	Uronium Salt	Good efficiency, less expensive than HATU.[10]	Can also cause guanylation side reactions.
PyBOP	Phosphonium Salt	Excellent for hindered couplings, minimizes racemization.[5][11]	Forms carcinogenic HMPA as a byproduct.[5]
COMU	Uronium Salt	High coupling efficiency comparable to HATU, safer (non-explosive).[5]	Higher cost.
EDC/OxymaPure	Carbodiimide/Additive	Cost-effective, water-soluble urea byproduct is easily removed.[5]	Generally less reactive than uronium/phosphonium salts for highly hindered substrates.[4]

Visualizing the Reaction Pathway

The following diagram illustrates the general mechanism of amide bond formation using a uronium salt reagent like HATU.

Caption: General workflow for HATU-mediated amide coupling.

Recommended Step-by-Step Protocol

This protocol is a robust starting point for coupling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Protocol 1: General Procedure for Amide Coupling using HATU [1]

• Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 equivalent) in anhydrous DMF.

• Add the coupling reagent HATU (1.1 equivalents) and a non-nucleophilic base like DIPEA (2.0-3.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, gentle heating (e.g., 40-50 °C) may be beneficial, but monitor closely for byproduct formation.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or DCM).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Diketopiperazine formation during investigations of amino Acid racemization in dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]
• 6. benchchem.com [benchchem.com]
• 7. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives - American Chemical Society [acs.digitellinc.com]
• 9. Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 11. peptide.com [peptide.com]

optimizing reaction time and temperature for synthesizing its derivatives

This guide provides troubleshooting advice and optimized protocols for the synthesis of chalcone derivatives, primarily via the Claisen-Schmidt condensation reaction. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction time for synthesizing my chalcone derivative?

A1: There is no single optimal reaction time for all chalcone syntheses. The ideal duration depends on the reactivity of your specific substituted benzaldehyde and acetophenone, the catalyst used, and the reaction temperature. Reaction times can range from a few minutes for solvent-free grinding methods to several hours or even overnight for conventional stirring methods with less reactive compounds.[1][2][3] The most reliable way to determine the ideal reaction time is to monitor the reaction's progress using Thin Layer Chromatography (TLC).[1] The reaction is considered complete when the spot corresponding to the limiting starting material is no longer visible.[1][4]

Q2: What is the best temperature to run my Claisen-Schmidt condensation?

A2: The optimal temperature is a balance between reaction rate and the minimization of side products.[1]

• Room Temperature (20-25 °C): This is often sufficient for many chalcone syntheses and is the recommended starting point to minimize side reactions.[1][5]

• Elevated Temperatures (40-80 °C): Gentle heating can significantly increase the rate of reaction, which is beneficial for less reactive substrates.[1][6][7]

• High Temperatures (>80 °C): Excessively high temperatures should generally be avoided as they can promote side reactions, such as the Cannizzaro reaction, and lead to the decomposition of reactants or products. This often results in a darkened reaction mixture and lower yields.[1][8]

Q3: My reaction mixture has turned dark brown or black. What happened and can I salvage my product?

A3: A dark, tar-like reaction mixture typically indicates the formation of side products or decomposition. This is often caused by overly harsh reaction conditions, such as excessively high temperatures or a high concentration of the base catalyst.[1][5] To salvage the product, you can attempt to precipitate the crude chalcone by pouring the mixture into cold water or an ice bath, followed by acidification.[1] However, extensive purification by column chromatography will likely be necessary. To avoid this in the future, reduce the reaction temperature and/or use a lower concentration of the base.[5][8]

Q4: What are the most common side reactions, and how can I minimize them?

A4: The primary side reactions in chalcone synthesis include:

• Self-condensation of the Ketone: The enolizable ketone (acetophenone derivative) can react with itself. This can be minimized by slowly adding the aldehyde to the mixture of the ketone and catalyst.[8]

• Cannizzaro Reaction: In the presence of a strong base, the non-enolizable aldehyde can disproportionate into a primary alcohol and a carboxylic acid.[8][9] To prevent this, ensure the ketone is available to react by adding the aldehyde to the ketone/base mixture, or consider using milder basic conditions.[8][9]

• Michael Addition: The enolate of the starting ketone can add to the α,β-unsaturated system of the newly formed chalcone product.[8] Performing the reaction at a lower temperature can help suppress this side reaction.[8]

Troubleshooting Guide: Low Product Yield

Low yield is one of the most common issues encountered. The following guide addresses potential causes and their solutions.

Problem	Possible Cause	Recommended Solution
Reaction Stalled / Incomplete (TLC shows significant starting material remaining)	Impure Starting Materials: Impurities in the aldehyde or ketone can inhibit the reaction.[10][11]	Purify starting materials before use. Aldehydes can often be purified by distillation.[8]
Inactive Catalyst: The base catalyst (e.g., NaOH, KOH) may be old or improperly stored, reducing its activity.[1]	Use a freshly prepared solution of the base catalyst.[1]
Poor Substrate Reactivity: Steric hindrance or electron-withdrawing groups on the reactants can slow the reaction significantly.[6][8]	Increase the reaction temperature moderately (e.g., to 40-60 °C) and/or extend the reaction time. Monitor closely with TLC.[6]
Multiple Products Observed (TLC shows multiple spots)	Side Reactions: Conditions may be too harsh, promoting side reactions like self-condensation or the Cannizzaro reaction.[8]	Lower the reaction temperature.[8] Use a lower concentration of the base or add it more slowly to the reaction mixture.[5]
Incorrect Stoichiometry: An improper molar ratio of reactants can lead to incomplete conversion and side products.[8]	Use a slight excess (e.g., 1.1 equivalents) of the benzaldehyde derivative to ensure the complete consumption of the acetophenone.[6]
Gummy/Oily Product Isolated (Instead of a crystalline solid)	Excessive Heat: High temperatures can lead to product decomposition and the formation of oily impurities.[1]	Run the reaction at a lower temperature (e.g., room temperature or in an ice bath).[6]
Inadequate Purification: Residual base or side products can prevent crystallization.	Ensure the product is thoroughly washed with cold water after filtration to remove the catalyst. Recrystallize from a suitable solvent like ethanol.[5][12]

Data on Reaction Optimization

The following tables summarize quantitative data from various studies, providing a starting point for optimizing reaction conditions.

Table 1: Effect of Temperature and Time on Yield for Dihydroxychalcone Synthesis [7]

Entry	Temperature (°C)	Time (hours)	Molar Ratio (Aldehyde/Ketone)	Yield (%)
1	30	6	1:1	39.7
2	50	6	1:1	45.2
3	70	6	1:1	58.3
4	70	8	1:1	60.1
5	70	6	2:1	65.2

Reaction conditions: 3,4-dihydroxybenzaldehyde and acetophenone, 10M KOH, Methanol, Ultrasound-assisted.

Table 2: Comparison of Synthesis Methods and Reaction Times

Method	Catalyst	Temperature	Time	Solvent	Typical Yield (%)	Reference(s)
Conventional Stirring	NaOH	Room Temp.	2-3 hours	Ethanol	58-89	[1]
Reflux	KOH	90 °C	5 hours	Ethanol	~9-33	[3][13]
Ultrasound	KOH	70-80 °C	6-8 hours	Methanol/Water	~40-60	[1][7]
Solvent-Free Grinding	NaOH (solid)	Ambient	5-15 minutes	None	96-98	[3][14]

Experimental Protocols

Protocol 1: Conventional Synthesis in Ethanol

This method is a widely used standard procedure for chalcone synthesis.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substituted acetophenone (1.0 eq.) and the corresponding substituted benzaldehyde (1.0-1.1 eq.) in 95% ethanol.[12]

• Catalyst Addition: While stirring the solution at room temperature, add a solution of NaOH or KOH (e.g., 1.2 equivalents in water or ethanol) dropwise.[5][15]

• Reaction: Allow the reaction to stir at the desired temperature (room temperature is a good starting point). Monitor the progress by TLC. The reaction is typically complete when the spot for the limiting starting material is no longer visible, which may take 1-4 hours.[1][5] The product may begin to precipitate from the solution.

• Workup and Isolation: Once the reaction is complete, pour the mixture into an equivalent volume of cold water or an ice bath to precipitate the product.[1] If the solution is basic, neutralize it with dilute HCl.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals thoroughly with cold water to remove any remaining catalyst, followed by a small amount of cold ethanol.[5] The crude chalcone can be further purified by recrystallization from 95% ethanol.[12][16]

Protocol 2: Solvent-Free Synthesis by Grinding

This "green chemistry" approach is rapid and often results in very high yields.[14]

• Reactant Preparation: In a mortar, combine the substituted acetophenone (1.0 eq.) and the solid base catalyst (e.g., NaOH, 20 mol%).[5][14]

• Grinding: Grind the mixture with a pestle for 1-2 minutes until it becomes a homogeneous powder.[15]

• Reaction: Add the substituted benzaldehyde (1.0 eq.) to the mortar and continue to grind the mixture vigorously with the pestle. The solid mixture will often form a thick, colored paste and may then re-solidify. The reaction is typically complete within 5-15 minutes.[14][15]

• Isolation: Scrape the solid product from the mortar and transfer it to a beaker. Add cold water and stir to dissolve the catalyst and any water-soluble impurities.[15]

• Purification: Collect the crude chalcone by suction filtration. Wash the solid thoroughly with water until the filtrate is neutral.[15] If necessary, the product can be recrystallized from 95% ethanol.

Visualizations

Caption: Workflow for conventional chalcone synthesis.

Caption: Troubleshooting decision tree for chalcone synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. jetir.org [jetir.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Design and synthesis of chalcone derivatives as potential non-purine xanthine oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. rsc.org [rsc.org]

Technical Support Center: Debenzylation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals engaged in the debenzylation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Troubleshooting Guide

Researchers may encounter several challenges during the debenzylation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. This guide provides a systematic approach to identify and resolve common issues.

Issue 1: Slow or Incomplete Reaction

Symptoms:

• TLC or LC-MS analysis shows a significant amount of starting material remaining after the expected reaction time.

• Hydrogen uptake (in catalytic hydrogenation) is slow or ceases prematurely.

Possible Causes & Solutions:

Cause	Solution
Catalyst Poisoning	The product, a secondary piperidine, can poison the palladium catalyst.[1][2] The carboxylic acid moiety might also interact with the catalyst surface.
Mitigation	- Acidic Additives: Add a stoichiometric amount of a weak acid like acetic acid to protonate the product amine, preventing its coordination to the catalyst.[3][4][5] - Catalyst Choice: Use Pearlman's catalyst (Pd(OH)₂/C), which is often more resistant to poisoning by amines.[5] - Increased Catalyst Loading: Increase the catalyst loading (e.g., from 10 mol% to 20 mol%).[6]
Poor Quality/Inactive Catalyst	The catalyst may have lost activity due to improper storage or handling.
Mitigation	- Use Fresh Catalyst: Always use a fresh batch of catalyst if deactivation is suspected.
Insufficient Hydrogen Source	In catalytic hydrogenation, this could be due to low hydrogen pressure or leaks in the system. In transfer hydrogenation, the hydrogen donor may be depleted.
Mitigation	- Increase Hydrogen Pressure: For catalytic hydrogenation, increase the hydrogen pressure (e.g., to 50 psi).[7] - Replenish Hydrogen Donor: In transfer hydrogenation, add more of the hydrogen donor (e.g., ammonium formate).[8][9]
Sub-optimal Reaction Conditions	The solvent, temperature, or stirring may not be optimal for the reaction.
Mitigation	- Solvent: Use a protic solvent like methanol or ethanol. - Temperature: Gently heating the reaction (e.g., to 40-60 °C) may improve the reaction rate.[3] - Stirring: Ensure vigorous stirring to maintain good contact between the catalyst, substrate, and hydrogen source.

Issue 2: Formation of Side Products

Symptoms:

• TLC or LC-MS analysis shows the presence of unexpected impurities.

• The isolated product has a low purity.

Possible Causes & Solutions:

Cause	Solution
Over-reduction	In some cases, the benzene ring can be reduced to a cyclohexane ring, especially under harsh conditions (high pressure, high temperature, or with highly active catalysts like rhodium).
Mitigation	- Milder Conditions: Use lower hydrogen pressure and temperature. - Catalyst Choice: Palladium-based catalysts are generally less prone to aromatic ring reduction than platinum or rhodium catalysts.
Boc Group Cleavage	The Boc protecting group is sensitive to strong acids. If acidic conditions are used to mitigate catalyst poisoning, the Boc group may be partially or fully cleaved.
Mitigation	- Use a Weak Acid: Employ a weak acid like acetic acid instead of strong acids like HCl. - Alternative Debenzylation Method: Consider a non-acidic debenzylation method such as transfer hydrogenation with ammonium formate under neutral conditions.[8][10]
Decarboxylation	Although less common under typical debenzylation conditions, the carboxylic acid group could potentially be lost, especially at elevated temperatures.
Mitigation	- Maintain Moderate Temperatures: Avoid excessive heating of the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for the debenzylation of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid to fail?

A1: The most frequent issue is catalyst poisoning by the product, 4-(Boc-amino)piperidine-4-carboxylic acid. The basic nitrogen of the piperidine can strongly adsorb to the palladium catalyst surface, inhibiting its activity.[1][2]

Q2: Can I use catalytic transfer hydrogenation for this debenzylation?

A2: Yes, catalytic transfer hydrogenation is a highly effective and often preferred method for N-debenzylation.[8][9] Using ammonium formate as the hydrogen donor with Pd/C in methanol is a common and efficient protocol that often proceeds under neutral conditions, which is beneficial for the stability of the Boc group.[8][9][10]

Q3: What is the best catalyst for this reaction?

A3: While 10% Pd/C is commonly used, Pearlman's catalyst (20% Pd(OH)₂/C) is often more effective for substrates containing basic nitrogen atoms as it is more resistant to poisoning.[5] A combination of Pd/C and Pd(OH)₂/C has also been reported to be more efficient than either catalyst alone for some debenzylations.[11]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For TLC, the disappearance of the starting material and the appearance of the more polar product spot can be visualized.

Q5: Are there any non-hydrogenation methods to debenzylate this compound?

A5: While catalytic hydrogenation and transfer hydrogenation are the most common methods, other techniques exist, although they may be less suitable for this specific substrate. Oxidative methods using reagents like N-bromosuccinimide (NBS) or ceric ammonium nitrate (CAN) can cleave N-benzyl groups, but their compatibility with the other functional groups in the molecule would need to be carefully evaluated.[12]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Pd/C and Hydrogen Gas

• Reaction Setup: In a suitable hydrogenation vessel, dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) in methanol (10-20 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (10-20 mol% Pd) to the solution.

• Acid Addition (Optional but Recommended): Add glacial acetic acid (1.0-1.2 eq) to the mixture.

• Hydrogenation: Secure the vessel to a hydrogenation apparatus. Evacuate the vessel and backfill with nitrogen three times, then evacuate and backfill with hydrogen (balloon pressure or 50 psi).

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours, or until hydrogen uptake ceases and reaction monitoring (TLC/LC-MS) indicates complete conversion.

• Work-up: Carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by crystallization or chromatography if necessary.

Protocol 2: Catalytic Transfer Hydrogenation using Ammonium Formate

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (1.0 eq) and methanol (15-25 mL per gram of substrate).

• Catalyst Addition: Add 10% Palladium on Carbon (a weight equal to the substrate is sometimes used for rapid reactions, but 20-50 mol% Pd is a good starting point).[9]

• Hydrogen Donor Addition: Add ammonium formate (5.0 eq) in one portion.[8][9]

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The reaction is often complete within 1-4 hours.[9]

• Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst, washing the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. The residue can be taken up in an organic solvent and washed with brine to remove any remaining ammonium salts. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated to give the product.

Data Summary

Table 1: Comparison of Typical Debenzylation Conditions

Parameter	Catalytic Hydrogenation (H₂)	Catalytic Transfer Hydrogenation (Ammonium Formate)
Catalyst	10% Pd/C or 20% Pd(OH)₂/C	10% Pd/C
Catalyst Loading	10-20 mol%	20-50 mol% (can be higher for faster reactions)
Hydrogen Source	H₂ gas (balloon or pressurized)	Ammonium Formate
Solvent	Methanol, Ethanol	Methanol
Temperature	Room Temperature to 60 °C	Reflux
Reaction Time	12-48 hours	1-6 hours
Additive	Acetic Acid (optional but recommended)	None (generally neutral conditions)
Typical Yield	Good to Excellent	Good to Excellent

Visualizations

Caption: Troubleshooting workflow for incomplete debenzylation.

Caption: Common pathways for the debenzylation of the target molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sciencemadness Discussion Board - Help with debenzylation of N-Benzyl - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 9. CTH Removal of N-Benzyl Groups - [www.rhodium.ws] [chemistry.mdma.ch]
• 10. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Issues of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered with 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid?

A1: 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a zwitterionic molecule, meaning it contains both acidic (carboxylic acid) and basic (piperidine nitrogen) functional groups. This structure leads to poor solubility in neutral aqueous solutions and non-polar organic solvents. It exhibits higher solubility in polar organic solvents and aqueous solutions with adjusted pH (either acidic or basic).

Q2: Why is my compound not dissolving in water?

A2: At neutral pH, the carboxylic acid group is deprotonated (negatively charged) and the piperidine nitrogen can be protonated (positively charged), forming an intramolecular salt. This zwitterionic form is often crystalline and has low solubility in water. To dissolve it in an aqueous medium, the pH needs to be shifted to either fully protonate the carboxylate or deprotonate the piperidinium ion.

Q3: In which organic solvents is this compound likely to be soluble?

A3: Due to its polarity, 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is expected to have better solubility in polar organic solvents. Similar piperidine-carboxylic acid derivatives show solubility in solvents like methanol and ethanol.[1][2] For less polar, aprotic solvents, solubility is generally limited.

Q4: Can heating improve the solubility?

A4: Gentle warming can increase the rate of dissolution and the solubility of the compound in many solvents.[3] However, excessive heat should be avoided as it can potentially lead to degradation of the Boc-protecting group, especially in acidic or basic solutions. A safe temperature range is generally 30-40°C.[3]

Q5: How does the Boc protecting group influence solubility?

A5: The tert-butoxycarbonyl (Boc) group is bulky and hydrophobic, which can decrease aqueous solubility compared to the unprotected parent amine. However, it also prevents the primary amine from being protonated at neutral pH, which simplifies the ionic interactions. The presence of protecting groups can sometimes improve solubility in organic solvents.[4]

Troubleshooting Guide

This guide addresses common issues encountered when trying to dissolve 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Issue 1: Compound is insoluble in a desired neutral aqueous buffer.

Cause: Zwitterionic nature of the molecule at neutral pH.

Solutions:

• pH Adjustment: The most effective method is to adjust the pH of the aqueous solution.

  • Acidic Conditions: Add a small amount of a dilute acid (e.g., 0.1 M HCl) dropwise to lower the pH. This will protonate the carboxylate group, resulting in a positively charged species that is more soluble in water.

  • Basic Conditions: Add a small amount of a dilute base (e.g., 0.1 M NaOH) dropwise to raise the pH. This will deprotonate the piperidinium ion, resulting in a negatively charged species that is more soluble in water.

• Use of Co-solvents: If pH adjustment is not compatible with your experiment, consider adding a water-miscible organic co-solvent such as methanol, ethanol, or DMSO to the aqueous buffer to increase the overall polarity and solvating power of the mixture.

Issue 2: Compound precipitates out of solution over time.

Cause: The solution is supersaturated, or the temperature has decreased.

Solutions:

• Re-dissolution with Warming: Gently warm the solution while stirring to redissolve the precipitate.

• Increase Solvent Volume: Add more solvent to decrease the concentration to below its saturation point at room temperature.

• Sonication: Use a sonicator to break up aggregates and help redissolve the compound.[3]

Issue 3: Compound is poorly soluble in common organic solvents like dichloromethane (DCM) or ethyl acetate.

Cause: The compound is highly polar and zwitterionic, making it incompatible with less polar organic solvents.

Solutions:

• Solvent Screening: Test solubility in a range of polar organic solvents. See the solubility data table below for suggestions.

• Solvent Mixtures: Use a mixture of solvents. For example, a small amount of a highly polar solvent like methanol or DMSO can be added to a less polar solvent to improve solubility. A 9:1 (v/v) mixture of DMF and DMSO is often effective for similar protected amino acids.[3]

• Conversion to a Salt: For use in organic reactions, consider converting the carboxylic acid to its corresponding salt (e.g., by adding a base like triethylamine) to increase its solubility in some organic solvents.

Solubility Data

Solvent Category	Solvent	Expected Solubility	Notes
Aqueous	Water (neutral pH)	Poor	Zwitterionic nature limits solubility.
Aqueous Acid (e.g., 0.1 M HCl)	Soluble	Forms a cationic salt.
Aqueous Base (e.g., 0.1 M NaOH)	Soluble	Forms an anionic salt.
Polar Protic	Methanol	Soluble	[1][2]
Ethanol	Soluble	[1]
Polar Aprotic	Dimethylformamide (DMF)	Moderately Soluble	Often used as a solvent in peptide synthesis.[3]
Dimethyl sulfoxide (DMSO)	Soluble	A strong polar aprotic solvent.
Less Polar	Dichloromethane (DCM)	Poor to Insoluble
Ethyl Acetate	Poor to Insoluble
Diethyl Ether	Insoluble

Experimental Protocols

Protocol 1: Small-Scale Solubility Testing

• Preparation: Weigh 1-2 mg of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid into a small glass vial.

• Solvent Addition: Add the test solvent (e.g., water, methanol, DCM) in small increments (e.g., 100 µL).

• Observation: After each addition, vortex the vial for 30-60 seconds and visually inspect for dissolution.

• Insolubility Determination: If the compound has not dissolved after adding 1 mL of the solvent, it can be considered poorly soluble or insoluble.

• Warming and Sonication: If the compound is not readily soluble, gently warm the vial to 30-40°C or place it in a sonicator bath for 5-10 minutes to see if dissolution is aided.

Protocol 2: Preparing a Stock Solution

Method A: Using a Polar Organic Solvent

• Weigh the desired amount of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid into a suitable volumetric flask.

• Add a portion of the chosen polar organic solvent (e.g., methanol or DMSO).

• Vortex or sonicate until the solid is fully dissolved.

• Add the solvent to the final volume and mix thoroughly.

Method B: Using pH-Adjusted Aqueous Buffer

• Weigh the desired amount of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid into a beaker or flask.

• Add a volume of the desired aqueous buffer that is less than the final target volume.

• While stirring, add a dilute acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH) dropwise until the compound completely dissolves.

• Adjust the pH to the desired final value, if necessary.

• Transfer the solution to a volumetric flask and add the buffer to the final volume.

Visualizing Solubility Concepts

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]

how to avoid racemization in reactions with chiral piperidine derivatives

Welcome to the technical support center for chiral piperidine derivatives. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to racemization during the synthesis and handling of these critical compounds.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern with chiral piperidine derivatives?

A1: Racemization is the process where an enantiomerically pure or enriched substance converts into a mixture of equal parts of both enantiomers (a racemate), leading to a loss of optical activity.[1] For chiral piperidine derivatives, which are prevalent in many pharmaceuticals, maintaining a specific stereochemistry is often crucial for their therapeutic efficacy and safety.[2][3] The presence of the undesired enantiomer can lead to reduced biological activity, different pharmacological effects, or even toxicity.[1]

Q2: What are the common causes of racemization in reactions involving chiral piperidines?

A2: Racemization in chiral piperidine derivatives, and chiral amines in general, can be triggered by several factors:

• Formation of Achiral Intermediates: Reaction conditions that lead to the formation of a planar, achiral intermediate, such as an enolate or an iminium ion at the chiral center, can result in the loss of stereochemical integrity.[1][4]

• Acidic or Basic Conditions: Both strong acids and strong bases can facilitate racemization by promoting the formation of these achiral intermediates.[4][5] For instance, activation of a carboxylic acid group adjacent to a chiral center can make the alpha-proton acidic and susceptible to removal by a base.[1]

• Elevated Temperatures: Higher reaction or purification temperatures can provide the necessary energy to overcome the activation barrier for racemization, accelerating the process.[4][6]

• Prolonged Reaction or Purification Times: Extended exposure to conditions that promote racemization increases the likelihood of its occurrence.[4]

• Choice of Reagents and Solvents: Certain reagents, such as some coupling agents in peptide synthesis, are more prone to causing racemization.[1][7] The solvent can also play a significant role by stabilizing or destabilizing the transition state for racemization.[8][9]

Q3: How can I detect and quantify racemization in my sample?

A3: Several analytical techniques can be used to determine the enantiomeric excess (ee) of your chiral piperidine derivative, which will indicate the extent of racemization. The most common methods include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used and reliable method that separates enantiomers on a chiral stationary phase (CSP).[10][11][12]

• Chiral Gas Chromatography (GC): Suitable for volatile and thermally stable piperidine derivatives, often after derivatization.[11]

• Chiral Supercritical Fluid Chromatography (SFC): A faster and more environmentally friendly alternative to HPLC for chiral separations.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs) to induce chemical shift differences between enantiomers allows for quantification by integrating the signals.[10][12]

A summary of these techniques is provided in the table below.

Troubleshooting Guides

Problem 1: Significant racemization observed in the final product.

• Possible Cause: The reaction mechanism may proceed through a planar, achiral intermediate.

  • Solution: Consider alternative synthetic routes that avoid such intermediates. For example, employing stereoselective methods like catalytic asymmetric synthesis can help establish and maintain the desired chirality.[2][13][14]

• Possible Cause: Harsh reaction conditions (temperature, pH).

  • Solution: Optimize your reaction conditions. Lowering the reaction temperature is often effective as racemization is typically accelerated at higher temperatures.[4][6] If the reaction is sensitive to pH, avoid strongly acidic or basic conditions. If a base is required, a weaker, non-nucleophilic base like 2,4,6-collidine might be a better choice.[4]

• Possible Cause: Inappropriate choice of reagents.

  • Solution: If you are performing a coupling reaction, select a coupling reagent known for low racemization, such as HATU, especially when used with additives like HOAt or Oxyma.[1]

Problem 2: The chiral piperidine derivative is racemizing during purification.

• Possible Cause: The chromatography stationary phase is promoting racemization.

  • Solution: Standard silica gel can be slightly acidic. Consider using a deactivated silica gel or an alternative stationary phase like neutral alumina.

• Possible Cause: The mobile phase is too acidic or basic.

  • Solution: If you are using acidic or basic additives in your eluent, try to neutralize them if possible or explore a different solvent system.

• Possible Cause: High temperatures during distillation are causing racemization.

  • Solution: Use a high-vacuum distillation setup to lower the boiling point of your compound and minimize thermal stress.

Data Presentation

Table 1: Comparison of Analytical Methods for Determining Enantiomeric Excess (ee)

Method	Principle	Typical Chiral Selector/Reagent	Advantages	Disadvantages
Chiral HPLC	Differential partitioning of enantiomers between a chiral stationary phase (CSP) and a mobile phase.[10]	Polysaccharide-based (e.g., cellulose, amylose derivatives), Pirkle-type, cyclodextrin-based CSPs.[10]	High resolution, broad applicability, well-established, preparative scale possible.[10]	Longer analysis times, requires method development for specific analytes.[10]
Chiral GC	Differential interaction of enantiomers with a chiral stationary phase in the gas phase.[11]	Cyclodextrin derivatives.	High resolution, fast analysis times for volatile compounds.[11]	Requires volatile and thermally stable analytes or derivatization.
Chiral SFC	Separation of enantiomers using a supercritical fluid as the mobile phase on a chiral stationary phase.[11]	Similar to HPLC (e.g., polysaccharide-based).	Fast, "greener" alternative to HPLC.[11]	Requires specialized instrumentation.
NMR Spectroscopy	Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals.[12]	Chiral solvating agents (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol), Chiral derivatizing agents.[12]	Rapid analysis, non-destructive, can sometimes determine absolute configuration.[11]	Lower sensitivity and accuracy compared to chromatography, may require larger sample amounts.

Experimental Protocols

Protocol 1: General Workflow for Minimizing Racemization During Amide Coupling

This protocol provides a general guideline for amide bond formation with a chiral piperidine carboxylic acid, aiming to minimize racemization.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the chiral N-protected piperidine carboxylic acid (1.0 equivalent) and the amine component (1.0-1.2 equivalents) in a suitable anhydrous solvent (e.g., DMF or DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add a low-racemization coupling reagent such as HATU (1.0 equivalent) to the cooled solution.

• Initiation: Add a hindered, non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0 equivalents), dropwise to the mixture.

• Reaction: Stir the reaction at 0 °C and allow it to slowly warm to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench with a suitable aqueous solution (e.g., saturated ammonium chloride or sodium bicarbonate) and extract the product with an organic solvent.

• Purification: Purify the product using column chromatography on deactivated silica gel or by recrystallization, avoiding high temperatures.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

This is a general procedure for analyzing the enantiomeric purity of a chiral piperidine derivative.

• Method Development:

  • Select an appropriate chiral stationary phase (e.g., Chiralpak® or Chiralcel® columns).

  • Optimize the mobile phase (e.g., a mixture of hexane/isopropanol for normal phase or acetonitrile/water with additives for reversed phase) to achieve baseline separation of the enantiomers using a racemic standard.[12]

• Sample Preparation:

  • Accurately prepare a solution of your sample in the mobile phase at a known concentration (e.g., 1 mg/mL).[12]

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[12]

• Analysis:

  • Inject a racemic standard to determine the retention times of the two enantiomers.

  • Inject your sample solution.

  • Detect the enantiomers using a suitable detector (e.g., UV-Vis).

• Quantification:

  • Integrate the peak areas of the two enantiomer signals.

  • Calculate the enantiomeric excess using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100.

Visualizations

Caption: General mechanism of racemization via an achiral intermediate.

Caption: Troubleshooting workflow for addressing racemization.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. peptide.com [peptide.com]
• 8. ajgreenchem.com [ajgreenchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 14. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid in acidic and basic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid in acidic and basic conditions. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid?

A1: The main stability concern for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is the acid-lability of the tert-butyloxycarbonyl (Boc) protecting group.[1] Exposure to acidic conditions can lead to the cleavage of the Boc group, resulting in the formation of the corresponding free amine, 1-Benzyl-4-amino-piperidine-4-carboxylic acid. The carboxylic acid and the benzyl group on the piperidine nitrogen are generally stable under a range of conditions. Under basic conditions, the molecule is expected to be largely stable, forming the carboxylate salt.

Q2: Under what acidic conditions will the Boc group be cleaved?

A2: The Boc group is susceptible to cleavage by moderately strong to strong acids. Common reagents used for Boc deprotection include trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), or hydrogen chloride (HCl) in an organic solvent such as dioxane or methanol.[2][3] The reaction rate is dependent on the acid concentration and temperature. Even milder acidic conditions (pH < 5) over extended periods may lead to slow removal of the Boc group.

Q3: Is 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid stable in basic conditions?

A3: Yes, the Boc protecting group is generally stable under basic and nucleophilic conditions.[2] The carboxylic acid functional group will be deprotonated under basic conditions to form a stable carboxylate salt. Therefore, the molecule as a whole is considered stable in basic solutions. Standard protocols for reactions involving bases like sodium hydroxide or potassium hydroxide can be used without significant degradation of the Boc group.

Q4: How can I monitor the stability or degradation of this compound during my experiment?

A4: Several analytical techniques can be used to monitor the stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid:

• Thin-Layer Chromatography (TLC): This is a quick and effective method to qualitatively monitor the progress of a reaction. The deprotected product (the free amine) will be more polar and thus have a lower Rf value than the starting material.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly accurate quantitative method to determine the purity of your compound and to quantify the extent of degradation. A reverse-phase C18 column is typically suitable for this analysis.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides both chromatographic separation and mass identification, allowing for the confirmation of the parent compound and any degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool to confirm the presence or absence of the Boc group. The nine equivalent protons of the tert-butyl group give a characteristic singlet peak around 1.4 ppm. The disappearance of this signal indicates the removal of the Boc group.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Unexpected loss of the Boc protecting group.	The experimental conditions are too acidic.	- Carefully check the pH of your reaction mixture. - If possible, use a less acidic buffer or reagent. - Minimize the reaction time and temperature if acidic conditions are unavoidable. - Consider using an alternative N-protecting group that is more stable to acid if your desired transformation requires harsh acidic conditions.
Inconsistent analytical results (e.g., changing peak areas in HPLC).	The compound is degrading in the analytical sample solvent or during storage.	- Ensure your analytical solvent is neutral or slightly basic. - Analyze samples as quickly as possible after preparation. - Store stock solutions and solid material in a cool, dark, and dry place. Recommended storage is sealed in a dry environment at 2-8°C.
Formation of unknown impurities during a reaction.	Side reactions due to instability under the reaction conditions.	- Perform a forced degradation study (see Experimental Protocols) to intentionally generate degradation products and identify if the unknown impurities match. - Re-evaluate the reaction conditions (temperature, pH, light exposure) to minimize degradation.

Data Presentation

Table 1: Example Data from a Forced Degradation Study of a Boc-Protected Piperidine Derivative under Acidic Conditions.

Condition	Time (hours)	Parent Compound (%)	Degradation Product (%)
0.1 M HCl at 60°C	0	100	0
6	45	55
12	10	90
24	<1	>99

Table 2: Example Data from a Forced Degradation Study of a Piperidine Carboxylic Acid Derivative under Basic Conditions.

Condition	Time (hours)	Parent Compound (%)	Degradation Product (%)
0.1 M NaOH at 60°C	0	100	0
24	99	<1
48	98	<2
72	97	<3

Experimental Protocols

Protocol 1: Forced Degradation Study to Assess Stability

This protocol outlines a general procedure for a forced degradation study to identify potential degradation pathways and the intrinsic stability of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂) for oxidative stress (optional)

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Heating block or oven

• UV lamp for photostability testing (optional)

• HPLC system with a C18 column

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at a concentration of 1 mg/mL in methanol or acetonitrile.

• Stress Conditions:

  • Acidic Degradation: Mix equal volumes of the stock solution and 0.1 M HCl in a sealed vial. Incubate at 60°C.

  • Basic Degradation: Mix equal volumes of the stock solution and 0.1 M NaOH in a sealed vial. Incubate at 60°C.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂ in a sealed vial. Keep at room temperature.

  • Thermal Degradation: Place a solid sample and a sample of the stock solution in an oven at 80°C.

  • Photolytic Degradation: Expose a solid sample and a sample of the stock solution to UV light (e.g., 254 nm).

• Sample Analysis:

  • At various time points (e.g., 0, 6, 12, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

  • Analyze all samples, along with an unstressed control sample, by HPLC.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation and identify any major degradation products by their retention times and, if using LC-MS, their mass-to-charge ratio.

Protocol 2: General Procedure for Boc Deprotection

This protocol describes a standard laboratory procedure for the removal of the Boc group.

Materials:

• 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) or 4 M HCl in dioxane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected compound (1.0 equivalent) in anhydrous DCM (to a concentration of approximately 0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add TFA (typically 5-10 equivalents) or the 4 M HCl in dioxane solution (typically 3-5 equivalents) to the stirred solution.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring its progress by TLC or LC-MS.

• Once the reaction is complete, remove the solvent and excess acid under reduced pressure.

• For work-up, dissolve the residue in water and basify with saturated NaHCO₃ solution until the pH is ~8-9.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the deprotected product.

Mandatory Visualization

Caption: Reaction pathway of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid under acidic conditions.

Caption: Reaction of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid under basic conditions.

Caption: Workflow for a forced degradation study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

column chromatography conditions for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

This technical support guide provides detailed protocols, troubleshooting advice, and frequently asked questions for the column chromatography purification of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. It is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with purifying this zwitterionic compound.

Troubleshooting Guide

This guide addresses common issues encountered during the column chromatography of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Spots on TLC	- Inappropriate Solvent System: The polarity of the eluent may not be optimal to resolve the target compound from impurities. - Compound Degradation on Silica: The compound may be unstable on the acidic silica gel surface.[1]	- Optimize Mobile Phase: Systematically screen different solvent ratios of a non-polar solvent (e.g., Hexane or Heptane) and a polar solvent (e.g., Ethyl Acetate or Dichloromethane). Adding a small amount of methanol can increase polarity if needed. - Add an Acidic Modifier: Incorporate 0.5-1% acetic acid or formic acid into the mobile phase. This helps to protonate the piperidine nitrogen and keep the carboxylic acid in its less polar, protonated form, which can improve peak shape and reduce streaking. - Test for Stability: Run a 2D TLC to check if the compound is degrading on the silica plate. Spot the compound, run the TLC, dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If a new spot appears, degradation is likely.[2]
Compound Streaking or Tailing on TLC/Column	- Ionic Interactions: The compound's carboxylic acid and basic piperidine nitrogen can interact with the acidic silanol groups on the silica gel.[3] - High Sample Concentration: Overloading the column or TLC plate can lead to band broadening and tailing.	- Use an Acidified Mobile Phase: As mentioned above, adding a small amount of acetic or formic acid to the eluent can suppress the ionization of the carboxylic acid and protonate the basic nitrogen, minimizing interactions with the silica gel.[2] - Reduce Sample Load: Ensure the sample is adequately diluted before loading onto the column. A general rule is to load an amount of crude material that is 1-2% of the total weight of the silica gel.
Compound Won't Elute from the Column	- Strong Adsorption: The polar nature of the compound, particularly its zwitterionic character, can cause it to bind very strongly to the silica gel. - Incorrect Mobile Phase: The eluent may be too non-polar to move the compound down the column.	- Increase Eluent Polarity: Gradually increase the proportion of the polar solvent in your mobile phase. If necessary, a "methanol purge" (flushing the column with 100% methanol) can be used to elute highly polar compounds that are stuck on the column.[2] - Check TLC First: Always determine an appropriate solvent system by TLC before running the column. The target compound should have an Rf value between 0.2 and 0.4 for good separation.
Low Recovery of the Compound	- Irreversible Adsorption: The compound may be permanently adsorbed onto the silica gel. - Decomposition on the Column: The compound might be degrading during the purification process.[1]	- Deactivate the Silica Gel: If degradation is confirmed, consider using deactivated silica gel. This can be prepared by treating the silica gel with a base like triethylamine before packing the column. - Alternative Stationary Phases: Consider using a different stationary phase, such as neutral or basic alumina, or reversed-phase silica gel (C18) if the compound is more soluble in polar solvents.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid?

A1: Standard silica gel (60 Å, 230-400 mesh) is the most common and cost-effective choice for this type of compound. Due to the presence of both a basic nitrogen and a carboxylic acid, interactions with the acidic silica are likely. If issues like tailing or decomposition occur, neutral silica gel or alumina can be considered as alternatives.[1]

Q2: What is a good starting mobile phase for this purification?

A2: A good starting point, based on similar structures, is a mixture of Ethyl Acetate and Hexane.[4] Begin with a low polarity mixture (e.g., 20% Ethyl Acetate in Hexane) and gradually increase the polarity. It is highly recommended to add 0.5-1% acetic acid to the mobile phase to improve the chromatography of the carboxylic acid group and the basic piperidine.

Q3: How can I visualize this compound on a TLC plate?

A3: 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid has a benzyl group, which should be visible under a UV lamp (254 nm). Additionally, you can use staining agents. A potassium permanganate (KMnO₄) stain is a good general-purpose stain. A ninhydrin stain can also be used, although the Boc-protected amine may react slowly or not at all.

Q4: My compound is not very soluble in the mobile phase. How should I load it onto the column?

A4: If the compound has poor solubility in the eluent, dry loading is recommended.[5] To do this, dissolve your crude product in a suitable solvent (like dichloromethane or methanol), add a small amount of silica gel (2-3 times the weight of your crude product), and then evaporate the solvent completely to get a free-flowing powder. This powder can then be carefully added to the top of your packed column.

Q5: Should I use a gradient or isocratic elution?

A5: For purifying a crude reaction mixture with potentially multiple components of varying polarities, a step-gradient elution is often more efficient. Start with a lower polarity mobile phase to elute non-polar impurities, and then incrementally increase the polarity to elute your target compound and then any more polar impurities.

Experimental Protocol: Flash Column Chromatography

This protocol provides a detailed methodology for the purification of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

1. Materials:

• Stationary Phase: Silica gel (60 Å, 230-400 mesh)

• Solvents: Hexane (or Heptane), Ethyl Acetate, Acetic Acid (Glacial)

• Crude Product: 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

• Apparatus: Glass chromatography column, flasks for fraction collection, TLC plates, TLC chamber, UV lamp.

2. Mobile Phase Preparation:

• Prepare a series of eluents with increasing polarity. For example:

  • Eluent A: 20% Ethyl Acetate / 80% Hexane + 0.5% Acetic Acid

  • Eluent B: 40% Ethyl Acetate / 60% Hexane + 0.5% Acetic Acid

  • Eluent C: 60% Ethyl Acetate / 40% Hexane + 0.5% Acetic Acid

• Note: The optimal solvent system should be determined by TLC analysis first.

3. Thin-Layer Chromatography (TLC) Analysis:

• Dissolve a small amount of the crude product in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spot the solution onto a TLC plate.

• Develop the plate in a TLC chamber containing a small amount of your chosen eluent (e.g., Eluent B).

• Visualize the developed plate under a UV lamp and/or with a stain to determine the Rf values of the components. Aim for an Rf of ~0.3 for the target compound.

4. Column Packing:

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% Ethyl Acetate in Hexane).

• Pour the slurry into the column and allow the silica to settle, ensuring a flat, undisturbed surface at the top.

• Drain the excess solvent until the solvent level is just at the top of the silica bed.

5. Sample Loading:

• Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully apply the solution to the top of the silica bed with a pipette.[5]

• Dry Loading (Recommended for poor solubility): Dissolve the crude product in a solvent, add silica gel, and evaporate the solvent. Add the resulting powder to the top of the column.[5]

• Add a thin layer of sand on top of the sample to prevent disturbance when adding more eluent.

6. Elution and Fraction Collection:

• Carefully add the initial mobile phase to the column.

• Apply gentle pressure (if using flash chromatography) to begin elution.

• Collect fractions in an orderly manner (e.g., in test tubes or vials).

• As the elution progresses, gradually increase the polarity of the mobile phase (e.g., switch from Eluent A to Eluent B, then to Eluent C).

7. Fraction Analysis:

• Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Combine the pure fractions.

• Evaporate the solvent under reduced pressure to obtain the purified 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Visualizations

Caption: Troubleshooting workflow for column chromatography purification.

Caption: Experimental workflow for the purification process.

References

• 1. Purification [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Reference Data & Comparative Studies

Spectroscopic Analysis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected ¹H and ¹³C NMR spectroscopic data for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. Due to the limited availability of published experimental spectra for this specific molecule, this guide leverages experimental data from a closely related structural analog, tert-butyl 4-benzyl-4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate, to provide a robust framework for spectral interpretation and comparison.

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a bifunctional molecule incorporating a protected amino acid moiety within a piperidine scaffold. Such structures are of significant interest in medicinal chemistry and drug development as scaffolds for the synthesis of diverse chemical libraries and as building blocks for novel therapeutic agents. Accurate spectroscopic characterization is paramount for confirming the identity and purity of such compounds. This guide presents a comprehensive overview of the expected NMR data and provides a detailed experimental protocol for data acquisition.

Comparative ¹H NMR Data

The following table summarizes the expected ¹H NMR chemical shifts for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, alongside the experimental data for the structural analog, tert-butyl 4-benzyl-4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate. The assignments for the target molecule are predicted based on the analog's data and general principles of NMR spectroscopy.

Proton Assignment	1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (Predicted)	tert-butyl 4-benzyl-4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate (Experimental) [1]
Phenyl (C₆H₅)	~7.35-7.25 (m, 5H)	7.28 (d, J = 7.7 Hz, 2H), 7.21 (d, J = 14.5 Hz, 1H), 7.11 (d, J = 7.2 Hz, 2H)
Benzyl CH₂	~3.55 (s, 2H)	4.04 (s, 1H, NH), 3.85 (m, 2H, piperidine), 2.95 (d, J = 24.2 Hz, 4H, benzyl CH₂ and piperidine)
Piperidine CH₂ (axial)	~2.8-2.6 (m, 4H)	2.95 (d, J = 24.2 Hz, 4H)
Piperidine CH₂ (equatorial)	~2.2-2.0 (m, 4H)	2.00 (m, 3H)
Boc (CH₃)₃	~1.45 (s, 9H)	1.48 (s, 9H), 1.45 (s, 9H)
NH (Boc)	~5.0 (s, 1H)	4.04 (s, 1H)
COOH	~12.0 (s, 1H)	N/A

Comparative ¹³C NMR Data

The table below outlines the expected ¹³C NMR chemical shifts for the target compound in comparison to its structural analog.

Carbon Assignment	1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (Predicted)	tert-butyl 4-benzyl-4-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate (Experimental) [1]
COOH	~175.0	N/A
C=O (Boc)	~155.0	154.78
Phenyl C (quaternary)	~138.0	136.82
Phenyl CH	~129.0, 128.5, 127.5	130.63, 128.00, 126.45
C(CH₃)₃ (Boc)	~80.0	79.54
Benzyl CH₂	~63.0	N/A (overlapped or not assigned)
Piperidine C-4	~58.0	53.47
Piperidine CH₂	~50.0	39.02, 34.45
C(CH₃)₃ (Boc)	~28.5	28.48

Experimental Protocol

The following provides a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra for compounds of this class.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in a standard 5 mm NMR tube to a volume of approximately 0.6 mL.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

• Solvent: Chloroform-d (CDCl₃) with tetramethylsilane (TMS) as an internal standard (δ 0.00).

• Temperature: 298 K.

• Spectral Width: Approximately 16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64, depending on sample concentration.

• Processing: Apply an exponential window function with a line broadening of 0.3 Hz before Fourier transformation.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Solvent: Chloroform-d (CDCl₃) (δ 77.16).

• Temperature: 298 K.

• Spectral Width: Approximately 240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096, depending on sample concentration and solubility.

• Processing: Apply an exponential window function with a line broadening of 1-2 Hz before Fourier transformation.

Molecular Structure and Key Groups

The following diagram illustrates the chemical structure of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, highlighting the key functional groups relevant to the NMR analysis.

Caption: Structure of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and its Fmoc-Protected Analogs in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in the intricate process of peptide synthesis, the selection of appropriate building blocks and protecting group strategies is paramount to achieving high yields, purity, and overall success. This guide provides an objective comparison between 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and its Fmoc-protected counterpart, offering insights into their respective performance, supported by general experimental data and detailed methodologies.

The core difference between these two compounds lies in the Nα-protecting group: the tert-butoxycarbonyl (Boc) group versus the 9-fluorenylmethoxycarbonyl (Fmoc) group. This distinction dictates the entire synthetic strategy, particularly in Solid-Phase Peptide Synthesis (SPPS), influencing deprotection conditions, orthogonality, and potential side reactions.

Core Chemical Principles: A Tale of Two Labilities

The fundamental principle that governs the use of Boc and Fmoc protecting groups is their differential lability. The Boc group is chemically unstable in acidic conditions, while the Fmoc group is labile to basic conditions.[1] This orthogonal nature is the cornerstone of modern peptide synthesis, allowing for the selective removal of the Nα-protecting group without affecting acid-labile side-chain protecting groups in the Fmoc strategy, or vice versa in specialized applications.[1][2]

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid utilizes the Boc group, which is removed with moderate to strong acids like trifluoroacetic acid (TFA).[3] This approach, often referred to as the Boc/Bzl strategy, is a well-established method in SPPS.[1]

1-Benzyl-4-(Fmoc-amino)piperidine-4-carboxylic acid , on the other hand, employs the Fmoc group, which is cleaved by a mild base, typically a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[3] The Fmoc/tBu strategy has become the predominant approach in modern SPPS due to its milder conditions.[3]

Performance Comparison

While direct, head-to-head quantitative data for these specific piperidine derivatives is not extensively published, a robust comparison can be drawn from the well-documented performance of the Boc and Fmoc strategies in general peptide synthesis.

Feature	1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (Boc Strategy)	1-Benzyl-4-(Fmoc-amino)piperidine-4-carboxylic acid (Fmoc Strategy)
Nα-Deprotection Condition	Moderate acid (e.g., 25-50% TFA in DCM)[1]	Mild base (e.g., 20% piperidine in DMF)[3]
Orthogonality	Semi-orthogonal with benzyl-based side-chain protection[1]	Fully orthogonal with tert-butyl-based side-chain protection[1]
Compatibility with Sensitive Residues	Harsh repetitive acid deprotection can degrade sensitive peptides.[1]	Milder deprotection preserves acid-sensitive functionalities.[1]
Side Reactions	Formation of t-butyl cations can lead to alkylation of sensitive residues (e.g., Met, Trp).[4]	Base-labile side reactions like aspartimide formation can occur.[1] Diketopiperazine formation at the dipeptide stage.[4]
Automation Friendliness	Less common in modern automated synthesizers due to corrosive reagents.[3]	Highly amenable to automation.[3]
Cost-Effectiveness	Boc-protected amino acids are generally less expensive.[]	Fmoc-protected amino acids are typically more expensive.[]
Typical Yield per Step	High, but can be affected by aggregation in certain sequences.[3]	Generally high, often >99%.[6]
Final Cleavage	Requires strong, hazardous acids like HF or TFMSA.[3]	Milder final cleavage with TFA-based cocktails.[3]

Experimental Protocols

Below are detailed, generalized methodologies for the key deprotection and coupling steps in SPPS using these building blocks.

Boc-Strategy Experimental Protocol

a) Boc Deprotection:

• Resin Swelling: Swell the peptide-resin in Dichloromethane (DCM) for 1-2 hours.

• Pre-wash: Treat the resin with a solution of 50% Trifluoroacetic acid (TFA) in DCM for 5 minutes.

• Deprotection: Drain the pre-wash solution and add a fresh solution of 50% TFA in DCM. Agitate for 20-30 minutes.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3x), Isopropanol (1x), and then DCM (3x).

• Neutralization: Neutralize the resin with a 10% solution of Diisopropylethylamine (DIPEA) in DCM for 2 minutes (repeat twice), followed by thorough washing with DCM.

b) Coupling of the next amino acid:

• Dissolve the incoming Boc-protected amino acid (3 equivalents) and a coupling agent like HBTU (2.9 equivalents) in DMF.

• Add DIPEA (6 equivalents) to the solution to activate the amino acid.

• Add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Monitor the reaction completion using a qualitative test (e.g., Ninhydrin test).

• After completion, drain the coupling solution and wash the resin with DMF and DCM.

Fmoc-Strategy Experimental Protocol

a) Fmoc Deprotection:

• Resin Swelling: Swell the peptide-resin in N,N-Dimethylformamide (DMF) for 1-2 hours.

• Deprotection: Treat the resin with a 20% solution of piperidine in DMF. Agitate for an initial 3 minutes, drain, and then add a fresh 20% piperidine/DMF solution and agitate for another 10-15 minutes.[7]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5x) and DCM (3x).

b) Coupling of the next amino acid:

• Dissolve the incoming Fmoc-protected amino acid (3 equivalents) and a coupling agent like HBTU (2.9 equivalents) in DMF.[7]

• Add DIPEA (6 equivalents) to the solution for pre-activation.

• Add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Monitor the reaction completion using a qualitative test (e.g., Ninhydrin test).

• After completion, drain the coupling solution and wash the resin with DMF and DCM.

Visualizing the Workflow

The following diagrams illustrate the cyclical nature of the deprotection and coupling steps in both Boc and Fmoc based Solid-Phase Peptide Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Isonipecotic acid - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]

A Comparative Guide to Purity Assessment of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid by LC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other analytical techniques for the purity assessment of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. Detailed experimental protocols, supporting data, and visual workflows are presented to assist in method selection and implementation for robust quality control in a drug development setting.

Introduction

1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a key building block in the synthesis of various pharmaceutical compounds. Its purity is critical as impurities can affect the safety, efficacy, and yield of the final active pharmaceutical ingredient (API). LC-MS is a powerful technique for purity assessment due to its high sensitivity and selectivity, allowing for the separation, identification, and quantification of the main compound and its impurities. This guide compares the performance of LC-MS with alternative methods such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), Quantitative Nuclear Magnetic Resonance (qNMR), and Acid-Base Titration.

Comparison of Analytical Methods for Purity Assessment

The choice of analytical method for purity assessment depends on the specific requirements of the analysis, including the desired level of sensitivity, selectivity, and the nature of the potential impurities.

Parameter	LC-MS	HPLC-UV	qNMR	Acid-Base Titration
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Separation by chromatography, detection by UV absorbance.	Quantitative analysis based on the nuclear magnetic resonance of atomic nuclei.	Neutralization reaction between the carboxylic acid and a standardized base.
Selectivity	Very High	Moderate to High	High	Low (for acidic impurities)
Sensitivity	Very High	Moderate	Low to Moderate	Low
Impurity Identification	Excellent (provides molecular weight and structural information)	Limited (based on retention time and UV spectrum)	Good (provides structural information)	Not possible
Quantitative Accuracy	Good (requires appropriate standards)	Very Good (well-established for quantification)	Excellent (primary method, can be used without a specific standard for the analyte)	Good (for total acidity)
Throughput	High	High	Moderate	Low
Instrumentation Cost	High	Moderate	High	Low

Data Presentation: LC-MS Analysis and Potential Impurities

An LC-MS method provides detailed information on the main compound and potential process-related or degradation impurities. The following table summarizes the expected mass-to-charge ratios (m/z) for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and its potential impurities in positive ionization mode.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)	Potential Source
1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid	C₁₈H₂₆N₂O₄	334.41	335.19	Main Compound
1-Benzyl-4-aminopiperidine-4-carboxylic acid	C₁₃H₁₈N₂O₂	234.29	235.14	Incomplete Boc protection or deprotection byproduct
4-(Boc-amino)piperidine-4-carboxylic acid	C₁₁H₂₀N₂O₄	244.29	245.15	Incomplete benzylation
Benzyl alcohol	C₇H₈O	108.14	109.06	Impurity in starting material or degradation
Benzaldehyde	C₇H₆O	106.12	107.05	Impurity in starting material or degradation
Di-tert-butyl dicarbonate (Boc Anhydride)	C₁₀H₁₈O₅	218.25	219.12	Unreacted starting material

Experimental Protocols

LC-MS Method for Purity Assessment

This protocol is a general starting point and may require optimization.

Instrumentation:

• HPLC or UHPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Mass spectrometer (e.g., single quadrupole, triple quadrupole, or time-of-flight) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan (e.g., m/z 100-1000)

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Desolvation Gas Flow: 600 L/hr

Sample Preparation:

• Accurately weigh approximately 1 mg of the sample.

• Dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to a concentration of 100 µg/mL.

• Vortex to ensure complete dissolution.

• Transfer to an HPLC vial for analysis.

Alternative Method 1: HPLC-UV Analysis

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric acid in water

• Mobile Phase B: Acetonitrile

• Gradient: 20% B to 80% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

Sample Preparation: Prepare a 1 mg/mL solution of the sample in a 50:50 mixture of acetonitrile and water.

Alternative Method 2: Quantitative NMR (qNMR)

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Procedure:

• Accurately weigh a specific amount of the sample (e.g., 10 mg) and a certified internal standard (e.g., maleic acid, 5 mg) into a vial.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Transfer the solution to an NMR tube.

• Acquire a ¹H NMR spectrum with appropriate parameters for quantitative analysis (e.g., long relaxation delay).

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculate the purity based on the integral values, the number of protons for each signal, the molecular weights, and the masses of the sample and the internal standard.

Alternative Method 3: Acid-Base Titration

Instrumentation:

• Burette

• pH meter or indicator (e.g., phenolphthalein)

• Magnetic stirrer

Procedure:

• Accurately weigh approximately 150-200 mg of the sample into a beaker.

• Dissolve the sample in a suitable solvent (e.g., 50 mL of a 1:1 ethanol/water mixture).

• Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 M NaOH) until the endpoint is reached (indicated by a color change of the indicator or the equivalence point on a titration curve).

• Record the volume of NaOH solution used.

• Calculate the purity based on the volume and concentration of the NaOH solution, the stoichiometry of the reaction (1:1), and the mass of the sample.

Mandatory Visualizations

Caption: Workflow for LC-MS Purity Assessment.

A Comparative Guide to Alternative Building Blocks for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and peptide synthesis, the selection of appropriate building blocks is a critical determinant of synthetic success and the ultimate biological activity of the target molecule. 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is a widely utilized scaffold, prized for its conformational rigidity and the synthetic handles it offers. However, a variety of alternative building blocks are available, each presenting a unique profile of reactivity, solubility, and steric hindrance. This guide provides an objective comparison of commercially available alternatives, supported by physicochemical data and representative experimental protocols to aid in the selection of the optimal building block for your research needs.

At a Glance: Comparison of Key Building Blocks

The following table summarizes the key physicochemical properties of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and its principal alternatives. The choice of protecting group on the piperidine nitrogen (Benzyl vs. Boc vs. Cbz) and the presence or absence of this protection significantly impact the molecule's utility in different synthetic strategies.

Feature	1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid	4-(Boc-amino)-1-(Cbz)-piperidine-4-carboxylic acid	1,4-di(Boc)-piperidine-4-carboxylic acid	4-(Boc-amino)piperidine-4-carboxylic acid
Structure
CAS Number	150435-81-7[1]	252720-32-4[2]	189321-65-1[3]	183673-71-4
Molecular Formula	C₁₈H₂₆N₂O₄[1]	C₁₉H₂₆N₂O₆[2]	C₁₆H₂₈N₂O₆	C₁₁H₂₀N₂O₄
Molecular Weight	334.41 g/mol [1]	378.42 g/mol [2]	344.40 g/mol	244.29 g/mol
N1 Protecting Group	Benzyl (Bn)	Carboxybenzyl (Cbz)	tert-Butoxycarbonyl (Boc)	None
N4 Protecting Group	tert-Butoxycarbonyl (Boc)	tert-Butoxycarbonyl (Boc)	tert-Butoxycarbonyl (Boc)	tert-Butoxycarbonyl (Boc)
Melting Point	Not widely reported	White solid[2]	Not widely reported	289-294 °C
Solubility	Soluble in organic solvents like DMF and DCM.	Good solubility and reactivity.[2]	Soluble in organic solvents.	Soluble in THF, which can provide higher yields than DCM in some cases.[4]
Reactivity Profile	The benzyl group is stable to acidic and basic conditions used for Boc and Fmoc removal, respectively. It is typically removed by catalytic hydrogenation.	The Cbz group is removed by catalytic hydrogenolysis, offering orthogonality to the acid-labile Boc group.	The Boc group is readily removed under acidic conditions (e.g., TFA), making it suitable for standard solid-phase peptide synthesis (SPPS) workflows.	The free secondary amine allows for direct functionalization at the N1 position.
Reported Yields in Amide Coupling	Yields are generally good, but can be influenced by the choice of coupling reagent and substrates.	High efficiency and yield in peptide synthesis are reported.[2]	High coupling efficiency is expected under standard SPPS conditions.	Excellent yields have been reported in couplings with various carboxylic acids using EDC and HOBt/DMAP.

Structural Relationships of Building Blocks

The following diagram illustrates the relationship between the parent compound and its alternatives, highlighting the key differences in their protecting group strategies.

Caption: Structural alternatives to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Experimental Protocols

A representative protocol for the amide coupling of a piperidine-4-carboxylic acid building block with a primary amine is provided below. The choice of coupling reagent and base can be optimized depending on the specific substrates.

General Protocol for Amide Bond Formation:

• Dissolution: Dissolve the piperidine-4-carboxylic acid derivative (1.0 eq.) and the amine (1.1 eq.) in an appropriate anhydrous solvent (e.g., DMF or DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Activation: Add the coupling reagent (e.g., HATU, 1.1 eq.) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq.) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-16 hours. The progress of the reaction can be monitored by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Experimental Workflow for Amide Coupling

The following diagram outlines the key steps in a typical amide coupling experiment using the described building blocks.

Caption: Key steps in a typical amide coupling reaction.

Conclusion

The choice of an alternative to 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid depends heavily on the overall synthetic strategy. For applications requiring orthogonal protection, the Cbz-protected analog offers a distinct advantage. In standard Boc-based solid-phase peptide synthesis, the N1-Boc protected version is a suitable choice. The N1-unprotected analog provides a versatile entry point for further diversification at the piperidine nitrogen. While direct comparative data on reaction kinetics and yields under identical conditions is sparse in the literature, the physicochemical properties and known reactivity patterns of the protecting groups provide a solid foundation for rational building block selection. Researchers are encouraged to perform small-scale test reactions to determine the optimal building block and coupling conditions for their specific application.

References

• 1. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. peptide.com [peptide.com]
• 4. 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic Acid|CAS 252720-31-3 [benchchem.com]

A Comparative Analysis of Boc and Cbz Protecting Groups in Piperidine Synthesis

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs). During the multi-step synthesis of complex molecules containing this motif, the secondary amine of the piperidine ring often requires protection to ensure chemoselectivity and high yields in subsequent transformations. The tert-Butoxycarbonyl (Boc) and Carboxybenzyl (Cbz or Z) groups are two of the most widely employed protecting groups for this purpose. The selection between Boc and Cbz is a critical strategic decision, contingent on the overall synthetic route, the stability of other functional groups present in the molecule, and the desired deprotection conditions.

This guide provides an objective, data-driven comparison of the Boc and Cbz protecting groups in the context of piperidine synthesis, offering detailed experimental protocols and quantitative data to inform researchers, scientists, and drug development professionals.

Comparative Overview

The fundamental difference between the Boc and Cbz protecting groups lies in their stability and the conditions required for their removal. This orthogonality allows for their selective use in complex syntheses.[1][2] The Boc group is renowned for its acid lability, while the Cbz group is characteristically removed via catalytic hydrogenolysis.[3]

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Carboxybenzyl)
Protection Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)	Benzyl chloroformate (Cbz-Cl)
Stability	Stable to bases, nucleophiles, and catalytic hydrogenation.[1]	Stable to acidic and basic conditions.[1]
Deprotection Condition	Strong acids (e.g., TFA, HCl).[1][4]	Catalytic Hydrogenolysis (e.g., H₂, Pd/C).[1][5][6]
Key Advantage	Orthogonal to Cbz and Fmoc; robust under many synthetic conditions.[1][4]	Orthogonal to Boc and Fmoc; removal conditions are mild and neutral.[2][7]
Primary Disadvantage	Harsh acidic deprotection can damage sensitive substrates.[1]	Incompatible with functional groups susceptible to reduction (e.g., alkenes, alkynes, nitro groups).[1]

Experimental Workflows and Data

The general workflows for the protection of piperidine with Boc and Cbz groups are straightforward and high-yielding.

Diagram 1: General workflow for Boc protection and deprotection of piperidine.

Diagram 2: General workflow for Cbz protection and deprotection of piperidine.

Data Presentation: Reaction Yields

The following table summarizes typical yields for the protection and deprotection steps involving piperidine derivatives.

Step	Protecting Group	Typical Yield	Conditions
Protection	Boc	>90%	(Boc)₂O, TEA, DMAP, CH₂Cl₂
Protection	Cbz	~90%	Cbz-Cl, NaHCO₃, THF/H₂O[6][8]
Deprotection	Boc	Quantitative	4M HCl in 1,4-dioxane or TFA in DCM[4][8]
Deprotection	Cbz	Quantitative	H₂ (atm), Pd/C, MeOH or EtOH[5][6][8]

Experimental Protocols

The following are detailed methodologies for key experiments involving the protection and deprotection of a generic piperidine substrate.

Protocol 1: N-Boc Protection of Piperidine

This protocol describes a general procedure for the protection of a piperidine nitrogen using di-tert-butyl dicarbonate.

Materials:

• Piperidine derivative (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 - 1.5 equiv)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃) (2.0 - 4.0 equiv)[4]

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Dichloromethane (DCM) or Dioxane/Water (1:1)[4]

Procedure:

• Dissolve the piperidine derivative (1.0 equiv) in the chosen solvent (e.g., DCM).

• Add the base (e.g., triethylamine, 4.0 equiv) and a catalytic amount of DMAP.

• Cool the stirred solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.5 equiv) portion-wise or as a solution in the reaction solvent.[4]

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.[4]

• Monitor the reaction's progress by Thin-Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., DCM or ethyl acetate).[4]

• Wash the combined organic layers with 10% aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the N-Boc-piperidine product.[4]

Protocol 2: Acid-Mediated Deprotection of N-Boc-Piperidine

This protocol details the removal of the Boc group using strong acid.

Materials:

• N-Boc-piperidine derivative (1.0 equiv)

• Trifluoroacetic acid (TFA) (20-50% v/v in DCM) or 4M HCl in 1,4-dioxane[4][8]

• Dichloromethane (DCM) or 1,4-dioxane

Procedure:

• Dissolve the N-Boc-protected compound in the appropriate solvent (e.g., DCM).[4]

• Cool the solution to 0 °C.

• Add the acidic solution (e.g., TFA dropwise to a final concentration of 25%).[4]

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours, monitoring by TLC.[4]

• Upon completion, remove the solvent and excess acid under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.[4]

• The resulting piperidine salt can be used directly or neutralized by washing with a saturated aqueous solution of sodium bicarbonate during an extractive workup.[4]

Protocol 3: N-Cbz Protection of Piperidine

This protocol follows classical Schotten-Baumann conditions for Cbz protection.

Materials:

• Piperidine derivative (1.0 equiv)

• Sodium bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) (2.0 equiv)[6][9]

• Benzyl chloroformate (Cbz-Cl) (1.05 - 1.2 equiv)[9]

• Tetrahydrofuran (THF) and Water (2:1)[6]

• Ethyl Acetate for extraction

Procedure:

• Dissolve the piperidine derivative (1.0 equiv) and sodium bicarbonate (2.0 equiv) in a THF/Water (2:1) mixture.[6]

• Cool the solution to 0 °C in an ice bath.[6]

• Slowly add benzyl chloroformate (1.2 equiv) to the stirred solution, maintaining the temperature below 10 °C.[6][9]

• Stir the reaction mixture for several hours (e.g., 2-20 h) at 0 °C or allowing it to warm to room temperature.[6]

• Monitor the reaction by TLC.

• Once complete, dilute the mixture with water and extract with ethyl acetate.[6]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.[6]

• Purify the crude product by silica gel column chromatography if necessary.[6]

Protocol 4: Cbz Deprotection by Catalytic Hydrogenation

This protocol describes the standard method for cleaving the Cbz group.

Materials:

• N-Cbz-piperidine derivative

• Palladium on carbon (Pd/C), 5-10% catalyst loading

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas source (balloon or hydrogenation apparatus)

Procedure:

• Dissolve the Cbz-protected compound in a suitable solvent like methanol or ethanol.[5]

• Carefully add a catalytic amount of Pd/C to the solution.

• Stir the mixture under a hydrogen atmosphere (typically at atmospheric pressure) at room temperature.[5]

• Monitor the reaction's progress by TLC until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of celite to remove the palladium catalyst.[5]

• Rinse the celite pad with the solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected piperidine. The byproducts, toluene and CO₂, are volatile and easily removed.[6]

Logical Framework for Protecting Group Selection

The choice between Boc and Cbz is dictated by the chemical environment of the molecule and the planned synthetic steps.

Diagram 3: Decision workflow for selecting an amine protecting group.

Conclusion

Both Boc and Cbz are highly effective and reliable protecting groups for the piperidine nitrogen in organic synthesis. The Boc group offers excellent stability to a wide range of non-acidic conditions, making it a versatile choice for many synthetic routes.[1] Its primary limitation is the requirement for strong acidic conditions for removal, which may not be compatible with sensitive functional groups.[1]

Conversely, the Cbz group is stable to both acid and base but is readily cleaved by catalytic hydrogenolysis.[1][2] This deprotection method is exceptionally mild and clean, but it is incompatible with other reducible functional groups within the molecule, such as alkenes, alkynes, or other benzyl-type ethers.[1] The ultimate choice between Boc and Cbz hinges on a careful, holistic analysis of the entire synthetic strategy, ensuring orthogonality with other protecting groups and compatibility with all planned reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. nbinno.com [nbinno.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, a key building block in the development of various pharmaceutical compounds. We present a detailed examination of two primary synthetic strategies, offering experimental data to support an objective comparison of their performance.

Synthetic Route Comparison

Two principal synthetic pathways for the target molecule are outlined below:

• Route 1: Bucherer-Bergs Reaction followed by Protection. This classical approach involves the formation of a hydantoin intermediate from 1-benzyl-4-piperidone, which is subsequently hydrolyzed and protected to yield the final product.

• Route 2: Direct Amination and Subsequent N-Boc Protection. This alternative route would involve the synthesis of 4-amino-1-benzylpiperidine-4-carboxylic acid, followed by the protection of the amino group with a Boc moiety.

The following table summarizes the key quantitative data for each route, based on established literature for similar compounds.

Parameter	Route 1: Bucherer-Bergs Approach	Route 2: Direct Amination & Protection (Projected)
Starting Material	1-Benzyl-4-piperidone	1-Benzyl-4-piperidone
Key Intermediates	1-Benzylpiperidine-4-spiro-5'-hydantoin, 4-Amino-1-benzylpiperidine-4-carboxylic acid	4-Amino-1-benzylpiperidine-4-carboxylic acid
Overall Yield	~55-65% (based on multi-step synthesis of a similar compound[1])	Highly dependent on the efficiency of the initial amination.
Reaction Time	Multi-day synthesis	Potentially shorter, depending on the amination method.
Scalability	Well-established and scalable	May require more optimization for large-scale synthesis.
Reagent Toxicity	Uses potassium cyanide, which is highly toxic.	Avoids the use of cyanide, potentially offering a better safety profile.

Experimental Protocols

Route 1: Detailed Experimental Protocol via Bucherer-Bergs Reaction

This protocol is adapted from a well-documented synthesis of a structurally related compound and is expected to be highly applicable for the target molecule.[1]

Step 1: Synthesis of 1-Benzylpiperidine-4-spiro-5'-hydantoin

• A solution of 1-benzyl-4-piperidone (1 equivalent) in a mixture of methanol and water is prepared in a round-bottom flask equipped with a magnetic stirrer.

• Ammonium carbonate (2.2 equivalents) is added, and the mixture is stirred until all solids dissolve.

• A solution of potassium cyanide (2.1 equivalents) in water is added dropwise to the reaction mixture.

• The reaction flask is sealed and stirred at room temperature for 48 hours.

• The resulting suspension is concentrated by rotary evaporation, and the precipitated solid is collected by filtration, washed with water, and dried to yield the hydantoin intermediate.

Step 2: Hydrolysis to 4-Amino-1-benzylpiperidine-4-carboxylic acid

• The dried hydantoin intermediate (1 equivalent) is suspended in a mixture of THF and a 2.0 M potassium hydroxide solution.

• The mixture is stirred for 4 hours.

• The reaction mixture is then worked up to isolate the amino acid.

Step 3: N-Boc Protection

• The 4-amino-1-benzylpiperidine-4-carboxylic acid (1 equivalent) is dissolved in a suitable solvent (e.g., a mixture of dioxane and water).

• Di-tert-butyl dicarbonate (Boc)₂O (1.1 equivalents) and a base such as sodium hydroxide are added.

• The reaction is stirred at room temperature until completion, typically monitored by TLC.

• The reaction mixture is then acidified and extracted to yield the final product, 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Synthetic Workflow Visualization

The following diagram illustrates the key steps in the Bucherer-Bergs synthetic route.

Caption: Synthetic pathway for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid via the Bucherer-Bergs reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Unlocking Therapeutic Potential: A Comparative Guide to the Biological Activity of 1-Benzylpiperidine-4-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1-benzylpiperidine-4-carboxylic acid scaffold is a versatile building block in medicinal chemistry, giving rise to a diverse array of compounds with significant biological activities. This guide provides a comparative analysis of various derivatives, showcasing their potential across different therapeutic areas. The following sections present quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows to facilitate further research and drug development efforts.

Diverse Biological Activities of 1-Benzylpiperidine Derivatives

Derivatives of the 1-benzylpiperidine core have been extensively studied, revealing a broad spectrum of pharmacological effects. This guide focuses on several key areas where these compounds have shown significant promise: cholinesterase inhibition for Alzheimer's disease, sigma receptor modulation, and monoamine reuptake inhibition for neuropsychiatric disorders.

Cholinesterase Inhibition: A Target for Alzheimer's Disease

A series of N-benzylpiperidine carboxamide derivatives have been synthesized and evaluated as acetylcholinesterase (AChE) inhibitors, a key target in the management of Alzheimer's disease. The inhibition of AChE increases the levels of the neurotransmitter acetylcholine in the brain, which is associated with improved cognitive function.

A lead compound, 5,6-dimethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl 1-benzylpiperidine-4-carboxylate, demonstrated potent AChE inhibitory activity.[1] To enhance metabolic stability, the ester linkage was replaced with an amide, and the indanone moiety was substituted with various aryl and aromatic heterocycles.[1] The resulting carboxamide derivatives exhibited a range of inhibitory activities against AChE.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity of 1-Benzylpiperidine Carboxamide Derivatives [1]

Compound ID	R Group (Substituent on Carboxamide Nitrogen)	AChE IC50 (µM)
20	1-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl	5.94 ± 1.08
28	5,6-dimethoxy-8H-indeno[1,2-d]thiazol-2-yl	0.41 ± 1.25

Note: Lower IC50 values indicate greater inhibitory potency.

The in vitro AChE inhibitory activity of the synthesized compounds was determined using a modified Ellman's spectrophotometric method. Electric eel acetylcholinesterase (eeAChE) was used as the enzyme source. The assay mixture contained the enzyme, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), and the test compound in a phosphate buffer (pH 8.0). The reaction was initiated by the addition of the substrate, acetylthiocholine iodide. The hydrolysis of acetylthiocholine by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored anion, 5-thio-2-nitrobenzoate. The rate of color formation was measured spectrophotometrically at 412 nm. The inhibitory concentration (IC50) was calculated as the concentration of the compound that inhibited 50% of the enzyme activity.

Sigma Receptor Modulation

N-(1-benzylpiperidin-4-yl)phenylacetamide derivatives have been investigated for their affinity towards sigma receptors (σ1 and σ2), which are implicated in a variety of neurological and psychiatric conditions. The unsubstituted parent compound displayed high affinity and selectivity for the σ1 receptor.[2] Structure-activity relationship (SAR) studies revealed that substitutions on the phenylacetamide aromatic ring significantly influenced binding affinity and selectivity.

Table 2: Sigma Receptor Binding Affinity of N-(1-benzylpiperidin-4-yl)phenylacetamide Derivatives [2]

Compound ID	Substitution on Phenylacetamide Ring	σ1 Receptor Ki (nM)	σ2 Receptor Ki (nM)
1	Unsubstituted	3.90	240
3-Cl	3-Chloro	Higher affinity	Higher affinity
3-Br	3-Bromo	Higher affinity	Higher affinity
3-F	3-Fluoro	Higher affinity	Higher affinity
3-NO2	3-Nitro	Higher affinity	Higher affinity
3-OMe	3-Methoxy	Higher affinity	Higher affinity

Note: Ki values represent the inhibitory constant; lower values indicate higher binding affinity. The original paper noted that 3-substituted compounds generally had higher affinity compared to 2- and 4-substituted analogs.[2]

The binding affinities of the compounds for σ1 and σ2 receptors were determined through radioligand binding assays. For the σ1 receptor assay, guinea pig brain membranes were incubated with the radioligand --INVALID-LINK---pentazocine and varying concentrations of the test compounds. For the σ2 receptor assay, rat liver membranes were used with the radioligand [3H]DTG in the presence of a masking concentration of (+)-pentazocine to block σ1 sites. Non-specific binding was determined in the presence of a high concentration of an unlabeled ligand (e.g., haloperidol). After incubation, the bound and free radioligands were separated by filtration, and the radioactivity of the filters was measured by liquid scintillation counting. The Ki values were calculated from the IC50 values using the Cheng-Prusoff equation.

Monoamine Reuptake Inhibition

A series of 4-benzylpiperidine carboxamides were synthesized and evaluated for their ability to inhibit the reuptake of serotonin (SERT), norepinephrine (NET), and dopamine (DAT).[3] Compounds that inhibit the reuptake of all three monoamines are known as triple reuptake inhibitors and have potential as antidepressants with a broader spectrum of action. The study revealed that the nature of the aromatic ring substituent and the length of the linker between the piperidine and the carboxamide moiety were crucial for activity and selectivity.[3]

Table 3: Monoamine Reuptake Inhibition by 4-Benzylpiperidine Carboxamides [3]

Compound Feature	SERT Inhibition	NET Inhibition	DAT Inhibition
Biphenyl ring at R1	Higher	Higher	-
Diphenyl group at R1	-	-	Stronger
2-Naphthyl substitution at R1	Higher	Higher	-
Two-carbon linker	-	-	Higher
Three-carbon linker	-	Stronger	-

Note: This table summarizes the structure-activity relationship trends observed in the study.[3]

The inhibitory activity of the compounds on SERT, NET, and DAT was assessed using human embryonic kidney (HEK293) cells stably expressing the respective human transporters. The cells were incubated with the test compounds and the corresponding radiolabeled monoamine ([3H]5-HT for SERT, [3H]NE for NET, and [3H]DA for DAT). After incubation, the cells were washed to remove the unbound radioligand, and the radioactivity taken up by the cells was measured using a scintillation counter. The IC50 values were determined from the concentration-response curves.

Visualizing the Path to Discovery and Action

To better understand the context of this research, the following diagrams illustrate a typical workflow for the synthesis and screening of these compounds, as well as a simplified representation of a relevant biological pathway.

Caption: A generalized workflow for the discovery of bioactive compounds.

Caption: Mechanism of action for AChE inhibitors at a cholinergic synapse.

Conclusion

The 1-benzylpiperidine-4-carboxylic acid scaffold serves as a valuable starting point for the development of a wide range of biologically active compounds. The derivatives discussed in this guide demonstrate significant potential as cholinesterase inhibitors, sigma receptor modulators, and monoamine reuptake inhibitors. The provided data and experimental protocols offer a foundation for researchers to build upon in the quest for novel therapeutics for neurological and psychiatric disorders. Further exploration of the structure-activity relationships of this versatile scaffold is warranted to unlock its full therapeutic potential.

References

• 1. Novel N-benzylpiperidine carboxamide derivatives as potential cholinesterase inhibitors for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and quantitative structure-activity relationships of N-(1-benzylpiperidin-4-yl)phenylacetamides and related analogues as potent and selective sigma1 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Cost-Benefit Analysis of Synthetic Pathways to Piperidine-4-Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Piperidine-4-carboxylic acid, also known as isonipecotic acid, is a crucial building block in the synthesis of a wide range of pharmaceuticals, including analgesics, antipsychotics, and antiarrhythmic drugs. Its structural rigidity and functionality make it a valuable scaffold in medicinal chemistry. The economic viability and efficiency of synthesizing this intermediate are therefore of paramount importance for drug development and manufacturing. This guide provides a comparative cost-benefit analysis of the most common synthetic pathways to piperidine-4-carboxylic acids, supported by experimental data and protocols.

Key Synthetic Pathways: An Overview

The synthesis of piperidine-4-carboxylic acid and its derivatives can be broadly categorized into two main approaches: the direct hydrogenation of pyridine-based starting materials and multi-step syntheses from acyclic or other cyclic precursors. The choice of pathway is often dictated by factors such as the cost and availability of starting materials, desired scale of production, and the stereochemical requirements of the final product.

Pathway 1: Catalytic Hydrogenation of Isonicotinic Acid

The catalytic hydrogenation of isonicotinic acid (pyridine-4-carboxylic acid) is the most direct and industrially favored route to piperidine-4-carboxylic acid. This method is attractive due to its high atom economy, relatively few steps, and the low cost of the starting material.

Key Features:

• Starting Material: Isonicotinic acid

• Catalysts: Noble metal catalysts such as Palladium on Carbon (Pd/C), Platinum Oxide (PtO₂), and Rhodium on Carbon (Rh/C) are commonly employed.

• Reaction Conditions: The reaction typically requires high pressure of hydrogen gas and can be conducted in various solvents, including water, acetic acid, and alcohols.

• Challenges: Potential for side reactions such as decarboxylation, especially at high temperatures. Catalyst poisoning can also be a concern.

Pathway 2: Synthesis from 4-Piperidone Derivatives

An alternative approach involves the use of 4-piperidone as a starting material. This pathway is particularly useful for the synthesis of N-substituted piperidine-4-carboxylic acids. The synthesis typically involves the formation of a cyanohydrin from 4-piperidone, followed by hydrolysis to the carboxylic acid.

Key Features:

• Starting Material: 4-Piperidone or its salts.

• Reagents: Involves the use of cyanide sources (e.g., KCN) and strong acids or bases for hydrolysis.

• Advantages: Allows for the introduction of substituents on the nitrogen atom of the piperidine ring at an early stage.

• Challenges: The use of highly toxic cyanides necessitates stringent safety precautions. The multi-step nature of this pathway can lead to lower overall yields and higher production costs.

Cost-Benefit Analysis

The economic feasibility of a synthetic route is determined by a comprehensive analysis of various cost factors against the benefits of yield, purity, and scalability. The following tables provide a comparative summary of the key quantitative data for the two primary synthetic pathways.

Parameter	Pathway 1: Catalytic Hydrogenation of Isonicotinic Acid	Pathway 2: Synthesis from 4-Piperidone Derivatives
Starting Material Cost	Low	Moderate to High
Number of Synthetic Steps	1	2-3
Typical Overall Yield	>90%	60-70%
Key Reagent Costs	Moderate (Catalyst)	High (Cyanide reagents, protecting groups)
Process Safety	High pressure, flammable gas	Highly toxic reagents
Scalability	Highly scalable	Moderately scalable
Purification Costs	Low to Moderate	Moderate to High

Table 1: High-Level Comparison of Synthetic Pathways

Cost Component	Pathway 1: Catalytic Hydrogenation	Pathway 2: From 4-Piperidone	Notes
Raw Materials	Isonicotinic Acid (low cost), Catalyst (moderate, recyclable)	4-Piperidone (moderate), KCN (moderate), Protecting group reagents (high)	Cost of starting materials is a major driver of the overall cost.
Solvents	Water, Acetic Acid (low cost)	Organic solvents (moderate to high)	Solvent recycling can reduce costs.
Energy	High (due to high pressure and/or temperature)	Moderate
Labor	Low (fewer steps)	High (multiple steps)
Waste Disposal	Moderate (catalyst waste)	High (cyanide waste)
Capital Expenditure	High (high-pressure reactor)	Moderate

Table 2: Detailed Cost Component Analysis

Experimental Protocols

Experimental Protocol 1: Catalytic Hydrogenation of Isonicotinic Acid using Pd/C

Materials:

• Isonicotinic acid

• 10% Palladium on Carbon (Pd/C)

• Water (deionized)

• High-pressure autoclave

Procedure:

• A high-pressure autoclave is charged with isonicotinic acid and water.

• 10% Pd/C catalyst is added to the mixture.

• The autoclave is sealed and purged with nitrogen gas to remove air.

• The vessel is then pressurized with hydrogen gas to the desired pressure (e.g., 10-50 bar).

• The reaction mixture is heated to the target temperature (e.g., 80-120 °C) and stirred vigorously.

• The reaction is monitored by observing the cessation of hydrogen uptake.

• After cooling to room temperature and venting the hydrogen, the reaction mixture is filtered to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield piperidine-4-carboxylic acid.

Experimental Protocol 2: Synthesis of Piperidine-4-carboxylic Acid from 4-Piperidone Monohydrate Hydrochloride

Step 1: Synthesis of Piperidine-4-spiro-5'-hydantoin

Materials:

• 4-Piperidone monohydrate hydrochloride

• Ammonium carbonate

• Potassium cyanide (KCN)

• Methanol

• Water

Procedure:

• 4-Piperidone monohydrate hydrochloride and ammonium carbonate are dissolved in a mixture of methanol and water.

• A solution of potassium cyanide in water is added dropwise to the reaction mixture.

• The reaction is stirred at room temperature for 48 hours.

• The resulting suspension is concentrated, and the precipitated solid is collected by filtration and washed with water to yield piperidine-4-spiro-5'-hydantoin.

Step 2: Hydrolysis to 4-Amino-piperidine-4-carboxylic Acid

Materials:

• Piperidine-4-spiro-5'-hydantoin

• Potassium hydroxide (KOH)

• 1,2-Ethanediol

Procedure:

• A suspension of the hydantoin in 1,2-ethanediol is heated with potassium hydroxide.

• The reaction mixture is refluxed for an extended period.

• After cooling, the mixture is acidified, and the product is isolated.

Step 3: Deamination to Piperidine-4-carboxylic Acid

This step typically involves diazotization followed by reduction, which adds to the complexity and cost of the overall synthesis.

Visualizing the Synthetic Pathways

Caption: Comparative workflows of the two main synthetic pathways to piperidine-4-carboxylic acid.

Conclusion

For the large-scale, cost-effective production of unsubstituted piperidine-4-carboxylic acid, the catalytic hydrogenation of isonicotinic acid is the superior pathway. Its primary advantages are the low cost of the starting material, high atom economy, and a high overall yield in a single step. While the initial capital investment for high-pressure equipment is significant, the lower operating costs associated with fewer steps, cheaper reagents, and easier purification make it the preferred industrial method.

The synthesis from 4-piperidone derivatives, while being more versatile for producing N-substituted analogs, is less economically favorable for the parent compound due to its multi-step nature, use of hazardous reagents, and lower overall yields. The cost of goods for this pathway is significantly impacted by the prices of reagents and the increased processing time. Therefore, this route is generally reserved for the synthesis of specific, high-value derivatives where the cost can be justified.

Researchers and drug development professionals should carefully consider these factors when selecting a synthetic route for piperidine-4-carboxylic acid and its derivatives, balancing the need for cost-efficiency with the specific requirements of their target molecule.

A Researcher's Guide to Assessing the Stereochemical Purity of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid Derivatives

The stereochemical purity of drug candidates is a critical parameter in pharmaceutical development, profoundly influencing their pharmacological and toxicological profiles. For complex molecules such as 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and its derivatives, which possess at least one stereocenter, the ability to accurately determine and control stereoisomeric composition is paramount. This guide provides a comparative overview of the primary analytical techniques for assessing the stereochemical purity of these compounds, offering detailed experimental protocols and supporting data to aid researchers in selecting the most appropriate method for their needs.

Comparison of Analytical Methods

The selection of an analytical technique for stereochemical purity assessment depends on various factors, including the developmental stage of the drug candidate, the required level of accuracy, sample availability, and throughput needs. Chiral High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral solvating agents are the most commonly employed methods. X-ray crystallography, while not a routine purity assessment tool, serves as the gold standard for determining the absolute configuration of a stereoisomer.

Analytical Method	Principle	Throughput	Resolution	Quantitative Accuracy	Method Development Complexity	Primary Use Case
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).	Medium	High	High	Moderate to High	Routine enantiomeric excess (e.e.) determination, quality control.
Chiral SFC	Similar to HPLC but uses supercritical CO2 as the primary mobile phase, often leading to faster separations.	High	High	High	Moderate	High-throughput screening, preparative separations.
NMR Spectroscopy	Formation of diastereomeric complexes with a chiral solvating agent (CSA), leading to distinct NMR signals for each enantiomer.	Low to Medium	Moderate to High	Good	Low to Moderate	Rapid e.e. determination, mechanistic studies.
X-ray Crystallography	Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.	Low	N/A (determines absolute configuration)	N/A	High	Unambiguous determination of absolute stereochemistry.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. It is important to note that while these protocols are based on established methods for structurally similar compounds, optimization for specific derivatives of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid may be required.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely used technique for the separation and quantification of enantiomers. The choice of the chiral stationary phase (CSP) is critical for achieving separation. Polysaccharide-based CSPs are often the first choice for screening a new chiral compound.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase: Polysaccharide-based column (e.g., Daicel CHIRALPAK® series like IA, IB, IC, or ID).

Mobile Phase Preparation:

• A typical starting mobile phase for normal phase chromatography is a mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol (e.g., isopropanol or ethanol).

• For acidic compounds like the target molecule, the addition of a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid - TFA) to the mobile phase can improve peak shape and resolution.

General Protocol:

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Column Equilibration: Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Injection and Separation: Inject a small volume of the sample (e.g., 5-10 µL) onto the column.

• Detection: Monitor the elution of the enantiomers using a UV detector at a wavelength where the compound exhibits strong absorbance (e.g., 254 nm).

• Data Analysis: Determine the retention times for each enantiomer. Calculate the enantiomeric excess (% e.e.) using the peak areas of the two enantiomers: % e.e. = [ (Area1 - Area2) / (Area1 + Area2) ] x 100.

Example Method for a Structurally Similar Compound:

• Column: CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Isopropanol / Trifluoroacetic Acid (80:20:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at 254 nm

Supercritical Fluid Chromatography (SFC)

Chiral SFC is a powerful alternative to HPLC, offering faster separations and reduced solvent consumption. It is particularly well-suited for high-throughput screening and preparative applications.

Instrumentation:

• Supercritical Fluid Chromatography (SFC) system with a back-pressure regulator and a UV or Diode Array Detector (DAD).

• Chiral Stationary Phase: Polysaccharide-based columns are also widely used in SFC.

Mobile Phase:

• The primary mobile phase is supercritical carbon dioxide (CO2).

• A polar organic co-solvent (modifier), typically an alcohol like methanol or ethanol, is added to modulate retention and selectivity.

• For acidic analytes, an acidic additive (e.g., 0.1% TFA) may be required.

General Protocol:

• Sample Preparation: Dissolve the sample in the co-solvent or a suitable organic solvent at a concentration of ~1 mg/mL.

• System Equilibration: Equilibrate the column with the desired mobile phase composition and back-pressure (e.g., 150 bar).

• Injection: Inject the sample onto the column.

• Separation: Run a gradient or isocratic method to separate the enantiomers.

• Detection and Analysis: Monitor the eluent with a UV/DAD detector and calculate the enantiomeric excess as described for HPLC.

Example Screening Method:

• Column: CHIRALPAK® AD-3 (150 x 4.6 mm, 3 µm)

• Mobile Phase: CO2 / Methanol with 0.1% TFA (gradient from 5% to 40% Methanol over 5 minutes)

• Flow Rate: 3.0 mL/min

• Back-pressure: 150 bar

• Temperature: 40 °C

• Detection: UV at 254 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, in the presence of a chiral solvating agent (CSA), can be a rapid method for determining enantiomeric excess without the need for chromatographic separation. The CSA forms transient diastereomeric complexes with the enantiomers of the analyte, leading to separate signals in the NMR spectrum.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).

• High-quality NMR tubes.

Reagents:

• Deuterated solvent (e.g., CDCl3).

• Chiral Solvating Agent (CSA): For carboxylic acids, common CSAs include quinine, (R)- or (S)-1-(1-naphthyl)ethylamine, or other chiral amines and alcohols.

General Protocol:

• Sample Preparation: Accurately weigh the analyte (e.g., 5-10 mg) and dissolve it in a deuterated solvent (e.g., 0.6 mL of CDCl3) in an NMR tube.

• Acquire Spectrum of Analyte: Record a standard ¹H NMR spectrum of the analyte alone.

• Add Chiral Solvating Agent: Add a molar equivalent of the CSA to the NMR tube.

• Acquire Spectrum of the Mixture: Gently mix the sample and acquire another ¹H NMR spectrum.

• Data Analysis: Identify a proton signal in the analyte that shows clear separation (splitting) into two distinct peaks in the presence of the CSA. Integrate the areas of these two peaks to determine the ratio of the enantiomers and calculate the enantiomeric excess.

Visualization of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for the described analytical methods.

Caption: Workflow for Chiral HPLC Analysis.

Caption: Workflow for Chiral SFC Analysis.

Caption: Workflow for NMR Analysis with a Chiral Solvating Agent.

advantages of using piperidine scaffolds in drug design compared to other heterocycles

A Comparative Guide for Medicinal Chemists and Drug Development Professionals

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a decision that profoundly shapes the trajectory of a drug discovery program. Among the pantheon of privileged structures, the six-membered nitrogen-containing heterocycle, piperidine, holds a preeminent position.[1][2] Its prevalence in over 70 FDA-approved drugs is a testament to its remarkable utility in crafting therapies for a wide array of diseases, including cancer, central nervous system (CNS) disorders, and infectious agents.[3][4] This guide offers an in-depth, data-driven comparison of the piperidine scaffold against other common heterocycles, providing the foundational knowledge necessary to leverage its unique advantages in drug design.

The Physicochemical Edge: A Comparative Analysis

The seemingly subtle variations in the structure of heterocyclic rings translate into significant differences in their physicochemical properties, which in turn govern a molecule's pharmacokinetic and pharmacodynamic profile. Here, we compare piperidine to other frequently employed nitrogen-containing heterocycles.

Basicity (pKa): A Tale of Subtle Differences

The basicity of the nitrogen atom within a heterocycle is a critical parameter, influencing salt formation, solubility, and target engagement through ionic interactions.

Heterocycle	pKa of Conjugate Acid	Key Considerations for Drug Design
Piperidine	~11.22	Strongly basic, facilitating strong ionic bonds with biological targets.[3][5][6]
Pyrrolidine	~11.27	Slightly more basic than piperidine, potentially due to greater conformational stabilization of its protonated form.[5][7] Largely interchangeable with piperidine when basicity is the primary driver.
Azetidine	~11.29	Similar to piperidine and pyrrolidine, offering a strongly basic center.
Morpholine	~8.33-8.7	Significantly less basic due to the electron-withdrawing effect of the oxygen atom.[8] A strategic choice when reduced basicity is desired to mitigate off-target effects or improve oral absorption.
Piperazine	pKa1: ~5.35-5.5, pKa2: ~9.73-9.8	Offers two points for substitution and a tunable basicity profile.[9] The lower pKa can be beneficial for aqueous solubility.

Expert Insight: While piperidine and pyrrolidine exhibit very similar pKa values, the choice between them is not trivial. The subtle difference in basicity, coupled with conformational and lipophilicity variations, can be strategically exploited to fine-tune a compound's properties.

Lipophilicity (logP): Balancing Permeability and Solubility

Lipophilicity is a key determinant of a drug's ability to cross biological membranes, its metabolic stability, and its potential for off-target hydrophobic interactions.

Heterocycle	logP (Octanol/Water)	Key Considerations for Drug Design
Piperidine	0.84	Moderately lipophilic, offering a good balance for membrane permeability.[5]
Pyrrolidine	0.46	Less lipophilic than piperidine, which can be advantageous for improving aqueous solubility.[5]
Azetidine	-0.16	More hydrophilic than piperidine and pyrrolidine.
Morpholine	-1.09	The most hydrophilic of the saturated heterocycles compared, often used to enhance solubility.
Piperazine	~-1.1	Highly water-soluble due to the two nitrogen atoms.[9]

Expert Insight: The slightly higher lipophilicity of the piperidine scaffold compared to pyrrolidine can be a double-edged sword.[5] While it may enhance cell permeability, it can also lead to increased metabolic susceptibility and reduced aqueous solubility. Careful consideration of the overall molecular context is crucial.

Conformational Rigidity: A Key to Potency and Selectivity

The three-dimensional shape of a molecule is paramount for its interaction with a biological target. The piperidine ring's conformational preferences offer distinct advantages in drug design.

Piperidine predominantly adopts a rigid chair conformation to minimize steric and torsional strain.[10] This is in contrast to the more flexible envelope and twist conformations of the five-membered pyrrolidine ring.[5] This inherent rigidity can be a significant asset, as it reduces the entropic penalty upon binding to a target, potentially leading to higher affinity and selectivity. The orientation of substituents in either axial or equatorial positions is a critical consideration, governed by the interplay of steric and electronic effects.[10]

The ability to introduce substituents at various positions on the piperidine ring provides a powerful tool for exploring chemical space and optimizing drug-like properties.[11][12] The introduction of chiral centers can further refine the molecule's three-dimensional structure, enhancing biological activity and selectivity.[12][13]

References

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. Analogues of Piperidine for Drug Design - Enamine [enamine.net]
• 5. benchchem.com [benchchem.com]
• 6. webqc.org [webqc.org]
• 7. Pyrrolidines and piperidines which is more basic....?? [scoop.eduncle.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of meth ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00239F [pubs.rsc.org]
• 12. thieme-connect.de [thieme-connect.de]
• 13. researchgate.net [researchgate.net]

Spectroscopic Characterization of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: A Comparative Guide

For researchers, scientists, and professionals in drug development, precise analytical data for novel chemical entities is paramount. This guide provides a comparative analysis of the reference spectra for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and its structural analogs. Due to the limited availability of direct experimental spectra for the target compound in the public domain, this guide leverages data from a closely related analog, alongside predicted spectral features, to offer a comprehensive analytical overview.

Executive Summary

This guide presents key spectroscopic data for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and compares it with a structurally similar compound, 4-(Boc-amino)piperidine-4-carboxylic acid. The comparison highlights the influence of the benzyl group on the spectral characteristics. Detailed experimental protocols for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Electrospray Ionization Mass Spectrometry (ESI-MS) are provided to ensure reproducibility.

Comparison of Spectroscopic Data

The following tables summarize the expected and observed spectroscopic data for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid and a key alternative.

Table 1: ¹H NMR Spectral Data Comparison

Compound	Proton Assignment	Expected/Observed Chemical Shift (δ, ppm)
1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid	Aromatic (C₆H₅)	~ 7.2-7.4
(Predicted)	Benzyl CH₂	~ 3.5-3.7
Piperidine CH₂ (axial & equatorial)	~ 1.5-3.0
Boc (CH₃)₃	~ 1.4
NH (Boc)	Broad singlet, variable
COOH	Broad singlet, ~10-12
4-(Boc-amino)piperidine-4-carboxylic acid [1]	Piperidine CH₂ (axial & equatorial)	1.4–3.5
(Reported)	Boc (CH₃)₃	~ 1.4
NH (Boc)	Broad singlet, variable
COOH	Broad singlet, variable

Table 2: ¹³C NMR Spectral Data Comparison

Compound	Carbon Assignment	Expected/Observed Chemical Shift (δ, ppm)
1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid	Aromatic (C₆H₅)	~ 127-138
(Predicted)	Benzyl CH₂	~ 60-65
Piperidine C-4	~ 55-60
Piperidine CH₂	~ 30-50
Boc C=O	~ 155
Boc C(CH₃)₃	~ 80
Boc (CH₃)₃	~ 28
COOH	~ 175-180
4-(Boc-amino)piperidine-4-carboxylic acid [1]	Piperidine C-4	Not specified
(Reported)	Piperidine CH₂	Not specified
Boc C=O	~ 155
Boc C(CH₃)₃	Not specified
Boc (CH₃)₃	Not specified
COOH	~ 175

Table 3: IR Spectral Data Comparison

Compound	Functional Group Vibration	Expected/Observed Wavenumber (cm⁻¹)
1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid	O-H (Carboxylic Acid)	Broad, ~2500-3300
(Predicted)	C-H (Aromatic)	~ 3000-3100
C-H (Aliphatic)	~ 2850-2980
C=O (Carboxylic Acid)	~ 1700-1725
C=O (Boc)	~ 1680-1700
N-H (Boc)	~ 3300-3400
C=C (Aromatic)	~ 1450-1600
4-(Boc-amino)piperidine-4-carboxylic acid [1]	O-H (Carboxylic Acid)	Broad, 2500–3300
(Reported)	C-H (Aliphatic)	Not specified
C=O (Carboxylic Acid)	Not specified
C=O (Boc)	1680–1720
N-H (Boc)	Not specified

Table 4: Mass Spectrometry Data Comparison

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid [2]	C₁₈H₂₆N₂O₄	334.41	335.1965
4-(Boc-amino)piperidine-4-carboxylic acid [1]	C₁₁H₂₀N₂O₄	244.29	245.1498

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and identify the proton and carbon environments of the analyte.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent will depend on the solubility of the analyte and the desired resolution of exchangeable proton signals (e.g., NH, OH).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not already present in the solvent.

• Data Acquisition:

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • For ¹H NMR, typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled sequence is typically used with a longer relaxation delay and a larger number of scans.

• Data Processing: Process the raw data using appropriate software by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Protocol (for solid samples):

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the mixture to a pellet-pressing die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Collect a background spectrum of a blank KBr pellet to subtract atmospheric and instrumental interferences.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and elemental composition of the analyte.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

  • Dilute the stock solution to a final concentration of 1-10 µM in the same solvent. The addition of a small amount of formic acid (0.1%) can aid in protonation for positive ion mode.

• Data Acquisition:

  • Infuse the sample solution into the ESI source of the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum in the positive ion mode to observe the protonated molecule [M+H]⁺.

  • For high-resolution mass spectrometry (HRMS), use a time-of-flight (TOF) or Orbitrap mass analyzer to obtain an accurate mass measurement.

• Data Analysis: Determine the monoisotopic mass of the protonated molecule and use it to calculate the elemental composition.

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Workflow for Spectroscopic Characterization.

Caption: Key Comparison Points.

References

• 1. 4-((tert-Butoxycarbonyl)amino)piperidine-4-carboxylic Acid|CAS 252720-31-3 [benchchem.com]
• 2. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | C18H26N2O4 | CID 45789690 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Catalyst Efficacy in Piperidine Derivative Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of piperidine derivatives is a cornerstone of modern medicinal chemistry, with this saturated heterocyclic scaffold being a key component in a multitude of pharmaceuticals. The choice of catalyst is paramount in achieving efficient, selective, and sustainable synthetic routes. This guide provides an objective comparison of the performance of various catalytic systems—transition metals, organocatalysts, and biocatalysts—supported by experimental data to inform catalyst selection for the synthesis of these vital compounds.

Transition Metal-Catalyzed Hydrogenation of Pyridines

The hydrogenation of readily available pyridine precursors is a direct and atom-economical method for synthesizing piperidine derivatives. This approach typically requires a catalyst to overcome the aromatic stability of the pyridine ring. Noble metal heterogeneous catalysts are widely employed for this transformation.

Data Presentation: Comparison of Heterogeneous Catalysts for Pyridine Hydrogenation

Catalyst	Substrate	Conditions	Conversion (%)	Selectivity/Yield (%)	Reference
1% Pd-Ag/Al₂O₃	Pyridine	70 atm H₂, 60°C, 2h	99	99 (Selectivity)	[1]
10% Pd/C	4-Pyridinecarbonitrile	6 bar H₂, 30°C, 5.5h, H₂O/DCM, H₂SO₄	100	99 (Yield of 4-PIPA)	[1]
PtO₂	2-Methylpyridine	70 bar H₂, RT, 4-6h, Acetic Acid	-	High (Product Isolated)	[1][2]
Rh/C	N-picolinoyl-(S)-proline methyl ester	50 bar H₂, 50°C, Methanol	100	-	[1]
Rh/KB	Pyridine	Electrocatalytic, ambient T&P	Quantitative	98 (Yield)	[3][4]

Note: PIPA = (aminomethyl)piperidine; DCM = Dichloromethane; RT = Room Temperature; TFE = 2,2,2-Trifluoroethanol. Data for PtO₂ indicates high yield based on product isolation, though a specific percentage was not provided in the summary.

Experimental Protocols

General Procedure for Heterogeneous Catalytic Hydrogenation of Pyridine using PtO₂ (Adams' Catalyst): [1][2]

• Reactor Setup: To a suitable high-pressure reactor vessel, add the substituted pyridine (e.g., 1.0 g).

• Solvent Addition: Add glacial acetic acid as the solvent (e.g., 5-10 mL). Acetic acid serves to activate the pyridine ring towards reduction.

• Catalyst Addition: Carefully add the PtO₂ catalyst (e.g., 5 mol%) to the solution.

• Hydrogenation:

  • Securely seal the reactor vessel and connect it to the hydrogenation apparatus.

  • Purge the reactor head several times with an inert gas (e.g., nitrogen) to remove air.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-70 bar).

  • Begin vigorous stirring and maintain the reaction at room temperature for the specified time (e.g., 4-8 hours), monitoring hydrogen uptake.

• Work-up:

  • Carefully vent the excess hydrogen gas.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • The resulting residue can be further purified by distillation or column chromatography.

Visualization of the Experimental Workflow

Caption: General Workflow for Transition Metal-Catalyzed Pyridine Hydrogenation.

Organocatalytic Synthesis of Piperidine Derivatives

Organocatalysis has emerged as a powerful strategy for the asymmetric synthesis of complex piperidine scaffolds under mild and often environmentally friendly conditions. Chiral amines and their derivatives are frequently employed to induce enantioselectivity.

Data Presentation: Performance of an Organocatalyst in the Asymmetric Synthesis of 2-Substituted Piperidines

This biomimetic approach utilizes (L)-proline as a catalyst for the reaction between cyclic imines and ketones.[5][6]

Catalyst	Electrophile	Nucleophile	Conditions	Yield (%)	Enantiomeric Excess (ee, %)	Reference
(L)-Proline (20 mol%)	Δ¹-Piperideine	Acetone	PhCN, 4°C	56	94	[5]
(L)-Proline (20 mol%)	Δ¹-Piperideine	2-Butanone	PhCN, 4°C	45	92	[5]
(L)-Proline (20 mol%)	Δ¹-Piperideine	Cyclohexanone	PhCN, 4°C	51	97	[5]

Experimental Protocol

General Procedure for the (L)-Proline-Catalyzed Asymmetric Synthesis of (+)-Pelletierine Analogs: [5]

• Reaction Setup: To a vial, add the cyclic imine (e.g., Δ¹-piperideine, 0.6 mmol), the ketone nucleophile (6 equivalents), the organocatalyst ((L)-proline, 20 mol%), and the solvent (benzonitrile, 0.85 mL).

• Reaction Execution: Stir the reaction mixture at the specified temperature (e.g., 4°C). The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the reaction mixture is typically purified directly by flash column chromatography on silica gel to afford the desired 2-substituted piperidine derivative.

Visualization of the Logical Relationship

Caption: Organocatalytic Synthesis of 2-Substituted Piperidines.

Multicomponent Synthesis of Highly Functionalized Piperidines

Multicomponent reactions (MCRs) offer an efficient and atom-economical approach to constructing complex molecular scaffolds, such as polysubstituted piperidines, in a single synthetic operation. Various catalysts have been developed to promote these transformations.

Data Presentation: Comparison of Nano-Crystalline Solid Acid Catalysts in a One-Pot Piperidine Synthesis

The following data compares the efficacy of different solid acid catalysts in the three-component reaction of an aromatic aldehyde, an amine, and a β-ketoester.[7]

Catalyst (10 mol%)	Time (min)	Yield (%)	Reference
Nano-Sulfated Zirconia	25	92	[7]
Nano-ZnO	45	74	[7]
Nano-γ-Alumina	60	78	[7]
Nano-ZSM-5	70	72	[7]
ZrOCl₂·8H₂O	20	94	[7]

Experimental Protocol

General Procedure for the Nano-Sulfated Zirconia Catalyzed One-Pot Synthesis of Functionalized Piperidines: [7]

• Reaction Setup: In a round-bottom flask, combine the aromatic aldehyde (1 mmol), the amine (1 mmol), the β-ketoester (1 mmol), and the nano-sulfated zirconia catalyst (10 mol%) in ethanol (5 mL).

• Reaction Execution: Stir the reaction mixture at room temperature for the appropriate time (e.g., 25 minutes). Monitor the reaction progress using TLC.

• Work-up and Purification:

  • After completion of the reaction, filter the catalyst. The catalyst can be washed, dried, and reused.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield the highly functionalized piperidine.

Visualization of the Reaction Pathway

Caption: Multicomponent Synthesis of Polysubstituted Piperidines.

Conclusion

The selection of an optimal catalyst for the synthesis of piperidine derivatives is highly dependent on the desired substitution pattern, stereochemistry, and the overall synthetic strategy.

• Transition metal catalysts , particularly heterogeneous systems like PtO₂ and Rh/C, are highly effective for the hydrogenation of pyridines, providing a direct route to the piperidine core. Electrocatalytic methods using rhodium on carbon are emerging as a sustainable alternative.

• Organocatalysts , such as L-proline, offer a powerful tool for the asymmetric synthesis of chiral piperidines, enabling the construction of complex stereocenters with high enantioselectivity under mild conditions.

• Solid acid catalysts have demonstrated high efficiency in promoting multicomponent reactions, allowing for the rapid and atom-economical assembly of highly functionalized piperidines from simple starting materials.

This guide provides a comparative framework to aid researchers in navigating the diverse landscape of catalytic methods for piperidine synthesis. The provided experimental protocols and workflows serve as a practical starting point for laboratory implementation.

References

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. benchchem.com [benchchem.com]
• 4. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bcc.bas.bg [bcc.bas.bg]

Safety & Regulatory Compliance

Proper Disposal of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic Acid: A Comprehensive Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid (CAS Number: 150435-81-7). This guide is intended for researchers, scientists, and drug development professionals to ensure safe handling and environmental compliance.

Hazard Assessment and Safety Information

Table 1: Hazard Profile of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

Hazard Category	GHS Hazard Statement	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.
Skin Corrosion/Irritation	H315	Causes skin irritation.
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.
Acute Toxicity (Inhalation)	H332	Harmful if inhaled.
Specific Target Organ Toxicity	H335	May cause respiratory irritation.

Note: This information is based on available safety data sheets for the compound and its structural analogs.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is through a licensed and certified chemical waste disposal service.[1] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[1]

Experimental Protocol: Waste Collection and Segregation

• Waste Identification: All waste containing 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid must be clearly labeled as hazardous chemical waste.

• Container Selection: Use a dedicated, leak-proof, and sealable container for solid waste. The container should be compatible with the chemical and clearly marked with its contents.

• Segregation: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Incompatible materials can lead to hazardous reactions.

• Accumulation: Store the waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic.

• Documentation: Maintain a log of the accumulated waste, noting the chemical name, quantity, and date of addition to the waste container.

Spill and Contamination Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Experimental Protocol: Spill Neutralization and Cleanup

• Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

• Personal Protective Equipment (PPE): Before addressing the spill, don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Containment: For a solid spill, carefully sweep or scoop the material to avoid generating dust.[2] Place the collected material into a labeled hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent or detergent, followed by a thorough water rinse. All cleaning materials (e.g., absorbent pads, wipes) must be disposed of as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and institutional EHS office, following their specific procedures.

Disposal of Empty Containers

Empty containers that previously held 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid must also be handled as hazardous waste unless properly decontaminated.

Experimental Protocol: Container Decontamination

• Triple Rinsing: Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) at least three times.

• Rinsate Collection: Collect all rinsate as hazardous chemical waste. Do not dispose of the rinsate down the drain.

• Container Disposal: Once triple-rinsed, the container can typically be disposed of with regular laboratory glassware or plastic waste. However, consult your institutional guidelines for final confirmation. Deface the original label to prevent misuse.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

Caption: Decision workflow for the safe disposal of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid, fostering a secure research environment. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines for local regulations and requirements.

References

• 1. matrixscientific.com [matrixscientific.com]
• 2. 1-Benzyl-4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylic acid | 150435-81-7 [sigmaaldrich.com]

Essential Safety and Operational Guide for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid. Following these procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicological data for 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid is limited, the precautionary principle dictates treating it as a potentially hazardous substance. This is based on the known hazards of related piperidine derivatives, which can cause skin and eye irritation or burns, and may be harmful if inhaled or ingested.[1][2][3] The compound is a solid, likely a powder, which can pose an inhalation risk.[4]

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles with Side Shields	Essential to protect against splashes and airborne particles. A face shield is recommended when handling larger quantities or when there is a significant risk of splashing.[1][5]
Hand Protection	Chemical-resistant Gloves	Nitrile or butyl rubber gloves are recommended. Gloves must be inspected for integrity before each use and disposed of properly after handling the chemical.[2][3][5]
Body Protection	Laboratory Coat	A standard lab coat is required to protect against skin contact. For larger-scale operations, a chemical-resistant apron or suit may be necessary.
Respiratory Protection	NIOSH/MSHA Approved Respirator	A respirator is necessary if handling the solid in a way that generates dust, or if working outside of a certified chemical fume hood.[2][6]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is paramount to minimize exposure and ensure safety.

Experimental Protocol for Handling:

• Preparation: Before handling, ensure that a certified chemical fume hood is operational.[2] Have all necessary PPE donned correctly. The work area should be clean and uncluttered. An eyewash station and safety shower must be readily accessible.[2]

• Weighing and Transfer: Conduct all weighing and transfer operations within the chemical fume hood to contain any dust.[4] Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust clouds.

• Dissolving: If dissolving the compound, add the solid to the solvent slowly. Be aware of any potential exothermic reactions.

• Reaction Quenching and Work-up: Perform all quenching and extraction procedures within the fume hood.

• Decontamination: After handling, thoroughly decontaminate all surfaces, glassware, and equipment. Wash hands and any exposed skin immediately and thoroughly.[5]

Logical Workflow for Handling 1-Benzyl-4-(Boc-amino)piperidine-4-carboxylic acid:

References

• 1. carlroth.com [carlroth.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. zycz.cato-chem.com [zycz.cato-chem.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. peptide.com [peptide.com]